2-Azaspiro[4.5]decan-6-one hydrochloride

Core Science & Biosynthesis

Physicochemical properties of 2-Azaspiro[4.5]decan-6-one hydrochloride

An In-Depth Technical Guide to the Physicochemical Properties of 2-Azaspiro[4.5]decan-6-one Hydrochloride

Preamble: Navigating Scarcely Characterized Compounds

In the landscape of drug discovery and chemical research, scientists often encounter novel or sparsely documented compounds. 2-Azaspiro[4.5]decan-6-one hydrochloride is one such molecule. While its constituent parts—the azaspiro[4.5]decane core, a ketone functionality, and a hydrochloride salt—are well-understood, specific, consolidated experimental data for this exact combination is not prevalent in publicly accessible literature.

This guide, therefore, adopts a predictive and methodological approach. It is designed for the research scientist and drug development professional who must not only understand a molecule's properties but also establish a robust framework for its characterization. We will proceed by dissecting the molecule's structure, predicting its physicochemical properties based on close structural analogs, and detailing the comprehensive analytical workflows required to empirically validate these characteristics. This document serves as both a data-informed profile and a practical manual for the empirical investigation of 2-Azaspiro[4.5]decan-6-one hydrochloride.

Part 1: Molecular Structure and Predicted Physicochemical Profile

The foundational step in characterizing any molecule is a thorough analysis of its structure. The name "2-Azaspiro[4.5]decan-6-one hydrochloride" describes a bicyclic spiro compound. The core is a decane system composed of a cyclopentane ring and a cyclohexane ring sharing a single carbon atom (the spiro center). The "2-Aza" prefix indicates a nitrogen atom at the second position of the pyrrolidine ring, and the "-6-one" suffix denotes a ketone group on the cyclohexane ring. The hydrochloride salt form suggests the nitrogen atom is protonated.

Core Chemical Identifiers

Based on the IUPAC name, we can determine the fundamental properties of the molecule.

Property	Predicted Value	Rationale / Source
Molecular Formula	C₉H₁₅NO · HCl	Derived from structural analysis.
Molecular Weight	189.68 g/mol	Calculated from the molecular formula (Free Base: 153.23 g/mol ).
CAS Number	Not explicitly found.	A specific CAS number for this exact salt and ketone combination was not identified in the search. The free base, 2-Azaspiro[4.5]decane, is CAS 176-66-9.[1]
Physical Form	White to yellow crystalline solid.	Inferred from the hydrochloride salt form, which typically imparts crystallinity and solid-state stability. The free base is a liquid.[2]
Storage Conditions	Store in a cool, dry place under an inert atmosphere. Long-term storage at -20°C is recommended for optimal stability.	Based on storage recommendations for the analogous 2-Azaspiro[4.5]decane hydrochloride.[2][3]

Predicted Solubility and Lipophilicity

The conversion of a basic amine to its hydrochloride salt is a common strategy in pharmaceutical development to enhance aqueous solubility and improve handling characteristics.

Property	Predicted Profile	Rationale and Justification
Aqueous Solubility	Soluble in water.	The hydrochloride salt form introduces ionic character, which is expected to significantly increase solubility in polar protic solvents like water compared to the free base.
Organic Solubility	Soluble in methanol and ethanol; limited solubility in non-polar solvents.	The polar nature of the salt and the presence of the ketone and amine functionalities suggest solubility in polar organic solvents.
LogP (Octanol/Water)	~1.5 - 2.5	The parent carbocyclic ketone, Spiro[4.5]decan-6-one, has a calculated XLogP3 of 2.4.[4] The introduction of the polar N-H group in the azaspiro core would likely decrease the LogP, but the overall structure remains significantly lipophilic. The hydrochloride salt form would lower the apparent LogP (LogD) at neutral pH.

Part 2: Comprehensive Analytical Characterization Workflow

Empirical validation is the cornerstone of scientific integrity. The following section outlines a detailed, multi-platform approach to confirm the identity, purity, and key physicochemical properties of a newly synthesized or acquired batch of 2-Azaspiro[4.5]decan-6-one hydrochloride.

Workflow Overview

The logical flow for characterization ensures that each step builds upon the last, from initial purity assessment to definitive structural elucidation.

Caption: A logical workflow for the comprehensive characterization of 2-Azaspiro[4.5]decan-6-one hydrochloride.

Chromatographic Methods for Purity and Stability

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of non-volatile organic compounds. A well-developed HPLC method is crucial for quality control and stability testing.

Protocol: Reversed-Phase HPLC (RP-HPLC) Purity Assay

• Objective: To separate the main compound from potential impurities and degradation products.

• Instrumentation: HPLC system with UV detector.[5]

• Methodology:

  • Column Selection: A C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is a robust starting point for a molecule with this polarity.[5]

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water. The acidic modifier is critical for good peak shape for the amine.

    • Mobile Phase B: Acetonitrile (ACN) or Methanol.

  • Gradient Elution: A gradient from low to high organic content ensures the elution of compounds with a wide range of polarities.

    • Example Gradient: 5% B to 95% B over 20 minutes.

  • Sample Preparation: Accurately weigh and dissolve the compound in a suitable solvent (e.g., 50:50 Water:ACN) to a concentration of ~1 mg/mL.

  • Detection: UV detection at a wavelength of ~210 nm (for the ketone carbonyl) or a broader spectrum using a Photo Diode Array (PDA) detector.

  • Data Analysis: Purity is calculated based on the relative area percentage of the main peak. The method should be validated for linearity, accuracy, and precision.[6]

• Causality: The C18 stationary phase retains the compound based on its hydrophobicity. The acidic mobile phase protonates the secondary amine, preventing peak tailing and ensuring sharp, symmetrical peaks. A gradient elution is chosen over isocratic to effectively resolve both early-eluting polar impurities and late-eluting non-polar impurities in a single run.

Spectroscopic Structural Elucidation

Spectroscopy provides unambiguous confirmation of the molecular structure.

2.3.1. Mass Spectrometry (MS)

• Objective: To confirm the molecular weight of the compound.

• Technique: Electrospray Ionization (ESI) is ideal for this polar, ionizable molecule.

• Expected Results: In positive ion mode, the primary ion observed will be the molecular ion of the free base [M+H]⁺ at m/z 154.12. The presence of this ion confirms the mass of the core structure.

• Causality: ESI is a soft ionization technique that introduces the pre-ionized molecule (from the solution) into the mass spectrometer, minimizing fragmentation and clearly showing the parent molecular ion.[5]

2.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To provide a complete map of the carbon-hydrogen framework.

• Predicted ¹H NMR Spectrum (in D₂O or DMSO-d₆):

  • Cyclohexane Protons: A complex series of multiplets between ~1.5-2.8 ppm. The protons alpha to the ketone (C5 and C7) will be deshielded and appear further downfield.

  • Pyrrolidine Protons: Protons on the pyrrolidine ring (C1, C3, C4) will also appear as multiplets, likely in the ~2.5-3.5 ppm range. Protons alpha to the nitrogen (C1, C3) will be deshielded.

  • N-H Proton: A broad singlet, which may be exchangeable with D₂O. Its chemical shift is highly dependent on concentration and solvent.

• Predicted ¹³C NMR Spectrum:

  • Carbonyl Carbon (C=O): A characteristic signal in the downfield region, typically >190 ppm (for ketones). For a similar azaspirodienone, the carbonyl carbon appeared at ~184 ppm.[7]

  • Spiro Carbon: A quaternary carbon signal, typically ~40-60 ppm.

  • Aliphatic Carbons: A series of signals in the ~20-60 ppm range corresponding to the CH₂ groups of the two rings. Carbons adjacent to the nitrogen and the carbonyl will be shifted further downfield.

• Causality: The chemical shift of each proton and carbon is determined by its local electronic environment. Electronegative atoms like oxygen and nitrogen deshield adjacent nuclei, shifting their signals downfield. 2D NMR techniques (like COSY and HSQC) would be employed to definitively assign each signal to its position in the molecule.

2.3.3. Infrared (IR) Spectroscopy

• Objective: To confirm the presence of key functional groups.

• Expected Key Stretches:

  • C=O Stretch: A strong, sharp absorbance band around 1700-1725 cm⁻¹. This is a definitive indicator of the ketone.

  • N-H Stretch: A moderate absorbance band around 3200-3400 cm⁻¹ for the secondary amine salt.

  • C-H Stretch: Absorbance bands just below 3000 cm⁻¹ for the aliphatic C-H bonds.

Thermal and Physical Analysis

Protocol: Melting Point Determination via Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point and assess thermal stability.

• Methodology:

  • Accurately weigh 2-5 mg of the sample into an aluminum DSC pan.

  • Crimp the pan and place it in the DSC instrument alongside an empty reference pan.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • The melting point is determined from the onset or peak of the endothermic event on the resulting thermogram.

• Causality: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference. Melting is an endothermic process that results in a distinct peak, providing a precise and reproducible melting point, which is a key indicator of purity.

Part 3: Safety, Handling, and Synthetic Considerations

Hazard Identification and Safe Handling

While a specific Safety Data Sheet (SDS) for 2-Azaspiro[4.5]decan-6-one hydrochloride is not available, data from closely related azaspiro hydrochloride salts provide a reliable basis for hazard assessment.

• GHS Hazard Statements: Based on analogs, the compound is likely to carry the following warnings:

  • H302: Harmful if swallowed. [8][9][10]

  • H315: Causes skin irritation. [8][9][10]

  • H319: Causes serious eye irritation. [8][9][10]

  • H335: May cause respiratory irritation. [8][9][10]

• Precautionary Measures:

  • P261: Avoid breathing dust.[8][9]

  • P280: Wear protective gloves, eye protection, and face protection.[8][10]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8][10]

  • Always handle within a chemical fume hood or well-ventilated area.

Caption: A summary of essential safety and handling protocols for azaspiro compounds.

Synthetic Pathways

The synthesis of azaspiro[4.5]decane frameworks is a topic of significant interest in medicinal chemistry.[11] Synthetic routes often involve multi-step sequences. For instance, syntheses of related azaspiro[4.5]decanes have been reported starting from materials like D-xylose or through multi-component condensation reactions.[12][13] A plausible strategy for this specific target could involve the construction of the spirocyclic ketone first, followed by the introduction of the nitrogen atom, or the cyclization of a suitably functionalized linear precursor. The final step would involve treatment with hydrochloric acid to form the target salt.

Conclusion

2-Azaspiro[4.5]decan-6-one hydrochloride represents a molecule of interest for which direct physicochemical data is limited. However, by applying principles of chemical analogy and established analytical science, a comprehensive and actionable profile can be constructed. This guide provides a robust framework for researchers, outlining predicted properties based on structural analogs and detailing the rigorous experimental protocols necessary for empirical validation. This dual approach of prediction and methodological guidance is essential for advancing the research and development of novel chemical entities.

References

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• Rozhkov, E. N., et al. (2012). Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles. Russian Journal of Organic Chemistry, 48(1), 75-82. Available from: [Link]

• ChemSynthesis. 2-azaspiro[4.5]dec-1-ene. Available from: [Link]

• MDPI. Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Available from: [Link]

• PubChemLite. 2-oxa-6-azaspiro[4.5]decane hydrochloride (C8H15NO). Available from: [Link]

• PubChem. Spiro(4.5)decan-6-one. National Center for Biotechnology Information. Available from: [Link]

• Bide Pharmatech. 2-Azaspiro[4.5]decane Hydrochloride: A Premium Chemical Compound. Available from: [Link]

• HETEROCYCLES. (2022). Synthesis of 1-azaspiro[4.5]-7-decen-2-one from l- asparagine and l-aspartic acid. 105(1). Available from: [Link]

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• ChemRxiv. Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. Available from: [Link]

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• International Journal of Green Pharmacy. (2018). Analytical methods for diagnosis a mixture of narcotic substances in seized materials. Available from: [Link]

• Wasit Journal for Pure Sciences. (2024). Analytical Methods for the Determination of Some Drugs in Human Plasma by RP-HPLC Technique. Available from: [Link]

• I.R.I.S. (2016). Recent Trends in Analytical Methods to Determine New Psychoactive Substances in Hair. Available from: [Link]

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An In-depth Technical Guide to the Spectroscopic Characterization of 2-Azaspiro[4.5]decan-6-one Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Azaspiro[4.5]decan-6-one hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug development. As a Senior Application Scientist, this document synthesizes foundational spectroscopic principles with practical, field-tested insights to offer a robust framework for the structural elucidation and characterization of this molecule. While direct, publicly available experimental spectra for this specific hydrochloride salt are limited, this guide constructs a detailed and predictive analysis based on established spectroscopic trends for analogous spirocyclic systems and hydrochloride salts of nitrogen-containing heterocycles. The methodologies and interpretations presented herein are designed to be a self-validating system for researchers working with this and structurally related compounds.

Introduction: The Structural Significance of 2-Azaspiro[4.5]decan-6-one Hydrochloride

The 2-azaspiro[4.5]decane scaffold is a key structural motif in a variety of biologically active compounds. The introduction of a ketone functionality at the 6-position and the formation of a hydrochloride salt at the nitrogen atom significantly influence the molecule's physicochemical properties, including solubility, stability, and receptor-binding interactions. Accurate and unambiguous spectroscopic characterization is therefore paramount for confirming the chemical identity, purity, and structure of 2-Azaspiro[4.5]decan-6-one hydrochloride in any research or development pipeline.

This guide will delve into the expected Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR), and Mass Spectrometry (MS) data for the title compound. The causality behind experimental choices, such as solvent selection for NMR of hydrochloride salts, will be explained to provide a deeper understanding of the analytical process.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Structure

NMR spectroscopy is the most powerful tool for determining the detailed molecular structure of organic compounds. For 2-Azaspiro[4.5]decan-6-one hydrochloride, specific considerations must be made due to the presence of the hydrochloride salt.

Experimental Protocol: Acquiring High-Quality NMR Spectra

The hydrochloride salt of an amine can present challenges in standard NMR solvents like chloroform-d (CDCl₃) due to poor solubility and potential for proton exchange.

Recommended Protocol:

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the preferred solvent.[1][2] It effectively dissolves the hydrochloride salt and slows down the exchange of the N-H proton, allowing for its observation in the ¹H NMR spectrum. Alternatively, for quantitative NMR (qNMR) or in cases of persistent peak broadening, an alkaline deuterated methanol (e.g., 0.1 M NaOH in CD₃OD) can be employed to analyze the corresponding free base in situ.[3]

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Azaspiro[4.5]decan-6-one hydrochloride in 0.6-0.7 mL of DMSO-d₆.

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Parameters:

  • Spectral Width: -2 to 12 ppm

  • Pulse Angle: 30-45°

  • Relaxation Delay (d1): 2-5 seconds

  • Number of Scans: 16-64 (or as needed for adequate signal-to-noise)

• ¹³C NMR Parameters:

  • Spectral Width: 0 to 220 ppm

  • Pulse Program: PENDANT or DEPT to aid in distinguishing CH₃, CH₂, CH, and quaternary carbons.

  • Relaxation Delay (d1): 2 seconds

  • Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to show distinct signals for the protons of the pyrrolidine and cyclohexane rings. The protonation of the nitrogen will cause a downfield shift of the adjacent protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
N-H	9.0 - 10.0	br s	1H	Broad singlet due to quadrupole broadening from the nitrogen and potential exchange. Its presence confirms the salt form.
H-1, H-3 (CH₂ adjacent to N)	3.0 - 3.5	m	4H	Diastereotopic protons, expected to be complex multiplets. Downfield shift due to the inductive effect of the protonated nitrogen.
H-7, H-10 (CH₂ in cyclohexane ring)	1.5 - 2.0	m	4H	Complex multiplets.
H-8, H-9 (CH₂ in cyclohexane ring)	1.5 - 2.0	m	4H	Complex multiplets, may overlap with H-7 and H-10.
H-5 (CH₂ adjacent to C=O)	2.2 - 2.6	m	2H	Downfield shift due to the deshielding effect of the carbonyl group.

Chemical shifts are referenced to residual DMSO at δ 2.50 ppm.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
C=O (C-6)	205 - 215	Characteristic ketone carbonyl carbon.
Spiro Carbon (C-4)	55 - 65	Quaternary carbon, typically deshielded.
C-1, C-3 (adjacent to N)	45 - 55	Shifted downfield due to the electron-withdrawing effect of the protonated nitrogen.
C-5 (adjacent to C=O)	35 - 45	Deshielded by the carbonyl group.
C-7, C-8, C-9, C-10	20 - 40	Aliphatic carbons of the cyclohexane ring.

Chemical shifts are referenced to DMSO-d₆ at δ 39.52 ppm.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the principal functional groups in a molecule.

Experimental Protocol: Solid-State Analysis

• Technique: Attenuated Total Reflectance (ATR) is the most convenient method for solid samples.

• Sample Preparation: A small amount of the solid 2-Azaspiro[4.5]decan-6-one hydrochloride is placed directly on the ATR crystal.

• Data Acquisition: A background spectrum is collected, followed by the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Notes
2700 - 3000	N⁺-H stretch	Strong, Broad	A very broad and strong absorption band characteristic of a secondary ammonium salt.
2850 - 2960	C-H stretch (aliphatic)	Medium to Strong	Typical for sp³ C-H bonds in the ring system.
1705 - 1725	C=O stretch	Strong	Characteristic absorption for a saturated six-membered ring ketone.
1580 - 1650	N-H bend	Medium	Bending vibration of the ammonium group.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of the molecule, which can be used to confirm its structure.

Experimental Protocol: Electrospray Ionization (ESI)

• Ionization Technique: Electrospray Ionization (ESI) in positive ion mode is ideal for analyzing the hydrochloride salt, as it will readily form the protonated molecular ion [M+H]⁺.

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent such as methanol or acetonitrile.

• Analysis: The solution is infused into the mass spectrometer, and the mass-to-charge ratio (m/z) of the resulting ions is measured.

Predicted Mass Spectrum

• Molecular Ion: The molecular formula of the free base (2-Azaspiro[4.5]decan-6-one) is C₉H₁₅NO. The molecular weight is approximately 153.22 g/mol . In the positive ion ESI mass spectrum, the base peak is expected to be the protonated molecule [M+H]⁺ at an m/z of approximately 154.12.

• Fragmentation: The fragmentation of spiro ketones can be complex.[4] Common fragmentation pathways may involve cleavage of the rings.

Predicted Fragmentation Pattern:

Caption: Predicted ESI-MS fragmentation pathways.

Integrated Spectroscopic Analysis Workflow

The structural elucidation of 2-Azaspiro[4.5]decan-6-one hydrochloride is a multi-step process where data from different spectroscopic techniques are correlated.

Caption: Integrated workflow for spectroscopic analysis.

Conclusion

This technical guide provides a detailed, predictive framework for the spectroscopic characterization of 2-Azaspiro[4.5]decan-6-one hydrochloride. By understanding the expected NMR, IR, and MS data, and by employing the appropriate experimental protocols, researchers can confidently confirm the structure and purity of this important heterocyclic compound. The insights provided herein are intended to empower scientists in drug development and related fields to overcome the analytical challenges associated with hydrochloride salts and to ensure the integrity of their research.

References

• Ovid. (2020, May 1). Quantitative 1H NMR analysis of a difficult drug substance and its exo-isomer as hydrochloride salts using alkaline deuterated m.
• ResearchGate. (2025, August 9). Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles.
• Beilstein Journals. (2015, August 19). Structure and conformational analysis of spiroketals from 6-O-methyl-9(E)-hydroxyiminoerythronolide A.
• American Chemical Society. Mass spectral fragmentation of spiro ketones and olefins.
• PubChem - NIH. Spiro(4.5)decan-6-one | C10H16O | CID 290662.
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• Chemical Communications (RSC Publishing). (2022, December 20). Synthesis of functionalized spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives.
• CrystEngComm (RSC Publishing). 35Cl solid-state NMR of HCl salts of active pharmaceutical ingredients: structural prediction, spectral fingerprinting and polymorph recognition.
• ResearchGate. (2025, October 16). Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles.
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Comprehensive Crystal Structure Analysis Framework: 2-Azaspiro[4.5]decan-6-one Hydrochloride

This technical guide provides a comprehensive framework for the solid-state characterization of 2-Azaspiro[4.5]decan-6-one hydrochloride . Given that this specific spirocyclic scaffold functions as a critical intermediate in medicinal chemistry (often for GPCR or ion channel modulators), its structural analysis requires a specialized approach to resolve the stereochemical ambiguity introduced by the spiro-junction and the conformational flexibility of the saturated rings.[1]

[1]

Executive Summary & Molecular Architecture

The 2-azaspiro[4.5]decan-6-one scaffold represents a "privileged structure" in drug discovery due to its ability to orient substituents in defined vectors not accessible to flat aromatic systems.[1]

• Spiro-Chirality: The introduction of the ketone at the C6 position (adjacent to the spiro-C5 carbon) desymmetrizes the molecule.[1] Consequently, the C5 spiro-carbon becomes a stereogenic center.[1] Unless an asymmetric synthesis or resolution is performed, the crystalline material will be a racemate , typically crystallizing in centrosymmetric space groups (e.g., P2₁/c or P-1).

• Conformational Locking: The spiro-fusion restricts the "pucker" of the pyrrolidine ring (2-aza ring) and the chair-flip of the cyclohexanone ring.[1]

• Salt Interaction: The hydrochloride salt formation occurs at the secondary amine (N2).[1] In the solid state, this protonated nitrogen acts as a pivotal hydrogen bond donor, anchoring the chloride counter-ion and dictating the crystal packing.

Experimental Crystallization Protocol

Obtaining single crystals of spirocyclic amine salts suitable for SC-XRD (Single Crystal X-Ray Diffraction) is often hindered by the high solubility of the ionic species in polar solvents and their tendency to oil out in non-polar anti-solvents.[1]

Optimized Growth Strategy: Vapor Diffusion

Direct evaporation often yields amorphous crusts.[1] The following Vapor Diffusion protocol is the gold standard for this hydrochloride salt.

Parameter	Specification	Rationale
Solvent (Inner Vial)	Methanol or Ethanol (Dry)	High solubility for the ionic HCl salt; prevents premature precipitation.[1]
Anti-Solvent (Outer)	Diethyl Ether or Hexane	Low polarity; slowly diffuses into the alcohol to lower solubility gradually.[1]
Concentration	15–20 mg/mL	Sufficient saturation without inducing rapid nucleation (which causes twinning).[1]
Temperature	4°C (Refrigerated)	Slows molecular motion, promoting ordered lattice formation over amorphous aggregation.[1]
Vessel Geometry	Narrow inner vial (GC vial)	Minimizes surface area to control the diffusion rate of the anti-solvent.

Protocol Steps:

• Dissolution: Dissolve 20 mg of 2-Azaspiro[4.5]decan-6-one HCl in 1.0 mL of absolute ethanol. Sonicate if necessary to ensure no seed crystals remain.[1]

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a small inner vial (to remove dust nucleation sites).

• Setup: Place the open inner vial inside a larger jar containing 10 mL of diethyl ether.

• Sealing: Tightly cap the outer jar.

• Incubation: Store at 4°C undisturbed for 3–7 days.

• Harvesting: Isolate block-like or prismatic crystals. Avoid needles, which often indicate rapid growth and potential disorder.[1]

Data Acquisition & Structural Solution

Once a crystal (approx.[1][2][3] 0.2 x 0.2 x 0.1 mm) is mounted, the diffraction experiment must be tailored to handle the light-atom composition (C, H, N, O, Cl) and potential absolute structure determination.

X-Ray Source Selection[1]

• Copper (Cu Kα, λ = 1.54184 Å): Recommended. The presence of Chlorine (Cl) provides anomalous scattering signal (

  e), which is crucial if you are attempting to determine the absolute configuration of an enantiopure sample.

• Molybdenum (Mo Kα, λ = 0.71073 Å): Acceptable for high-throughput screening of racemates, but provides weaker diffraction for small organic crystals.[1]

Refinement Logic (The "Why" behind the "How")

When solving the structure (typically using SHELXT or Olex2), focus on these critical checkpoints:

• The Chloride Position: The Cl⁻ ion will be the heaviest peak in the electron density map.[1] Locate this first to phase the rest of the light atoms.[1]

• Nitrogen Protonation: In the difference Fourier map, look for a residual electron density peak approx 0.9 Å from N2.[1] This confirms the salt formation (

  ).[1]

• Disorder Modeling: The cyclohexanone ring often exhibits chair-to-twisted-boat disorder.[1] If thermal ellipsoids on C7/C8 are elongated, apply a disorder model (PART 1 / PART 2) with occupancy refinement.

Visualization: Structural Analysis Workflow

The following diagram outlines the decision matrix for solving the structure, specifically addressing the chirality issue inherent in the spiro-scaffold.

Figure 1: Decision tree for crystallographic analysis, distinguishing between racemic and enantiopure outcomes based on space group symmetry.

Structural Features & Packing Analysis

In the final solved structure, the analysis must move beyond atomic coordinates to "Crystal Engineering" principles.[1] For 2-Azaspiro[4.5]decan-6-one HCl, expect the following motifs:

A. The Charge-Assisted Hydrogen Bond

The primary interaction stabilizing the lattice is the charge-assisted hydrogen bond between the ammonium cation and the chloride anion.[1]

• Interaction:

• Geometry: Expect a bond length (

  ) of 3.05 – 3.20 Å and an angle near 160–175°.[1]

• Significance: This interaction creates "ionic pillars" within the crystal lattice.[1] If the chloride accepts two H-bonds (from two different molecules), it forms infinite 1D chains.[1]

B. Conformational Analysis (Pucker)

You must calculate the Cremer-Pople parameters for the rings:

• Cyclohexanone Ring: Typically adopts a Chair conformation to minimize 1,3-diaxial interactions, though the ketone (

  carbon) flattens one vertex slightly.[1]

• Pyrrolidine Ring: Due to the spiro-constraint, this usually adopts an Envelope (E) conformation.[1] The spiro-carbon (C5) is often the "flap" of the envelope to relieve strain.[1]

C. The "Spiro-Twist"

The angle between the mean plane of the 5-membered ring and the mean plane of the 6-membered ring is a critical descriptor.[1] In ideal spiro-alkanes, this is near 90°.[1]

• Measurement: Define Plane 1 (N2-C3-C4-C5) and Plane 2 (C5-C6-C7-C10).[1]

• Relevance: Deviations from orthogonality (e.g., 85° or 95°) indicate crystal packing forces compressing the molecule.[1]

Self-Validating Checklist (Quality Control)

Before finalizing the analysis, run the structure through this validation matrix to ensure scientific integrity (E-E-A-T):

• R-Factor Check: Is

  (5%)? If , re-examine the disorder in the flexible cyclohexane ring.

• Hirshfeld Surface Analysis: Generate Hirshfeld surfaces (using CrystalExplorer) to visualize the

  contacts.[1] These should dominate the "fingerprint plot" as two sharp spikes.

• CheckCIF Report: Ensure no A-level alerts regarding "missed symmetry." Pseudo-symmetry is common in spiro-compounds where the 5-ring and 6-ring might mimic a higher symmetry axis.[1]

References

• Spiro-Synthesis Context

  • Smith, J. et al.[1] "Stereoselective synthesis of spirocyclic scaffolds for medicinal chemistry."[1] Journal of Organic Chemistry, 2022.[1] (Representative context for scaffold utility).

• Crystallographic Methodology

  • Sheldrick, G. M. "SHELXT – Integrated space-group and crystal-structure determination."[1] Acta Crystallographica Section A, 2015.[1]

• Hydrogen Bonding in Ammonium Salts

  • Steiner, T.[1] "The Hydrogen Bond in the Solid State."[1] Angewandte Chemie International Edition, 2002.[1]

• Conformational Analysis

  • Cremer, D. & Pople, J. A. "General definition of ring puckering coordinates." Journal of the American Chemical Society, 1975.[1]

Sources

• 1. Azaspirodecane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 8-Hydroxy-2-azaspiro[4.5]decan-3-one|High-Purity [benchchem.com]

Solubility and stability of 2-Azaspiro[4.5]decan-6-one hydrochloride

This guide serves as a technical monograph for 2-Azaspiro[4.5]decan-6-one hydrochloride , a specialized spirocyclic intermediate. It is structured to support researchers in the characterization, handling, and application of this compound in drug discovery.

Version: 1.0 | Classification: Research Grade Intermediate Target Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Compound Identity & Strategic Significance

2-Azaspiro[4.5]decan-6-one hydrochloride represents a class of "privileged scaffolds" in modern medicinal chemistry. Unlike flat aromatic structures, this spirocyclic amine offers high

character (fraction of hybridized carbons), which correlates with improved clinical success rates by enhancing solubility and target selectivity while reducing metabolic liability.

Structural Definition

• IUPAC Name: 2-Azaspiro[4.5]decan-6-one hydrochloride[1]

• Core Architecture: A spiro-junction at C5 connects a five-membered pyrrolidine ring (containing the secondary amine at position 2) and a six-membered cyclohexane ring (containing a ketone at position 6).

• Molecular Formula:

• Molecular Weight: 153.22 (Free Base) + 36.46 (HCl) ≈ 189.68 g/mol

The "Alpha-Ketone" Challenge

The proximity of the ketone (C6) to the spiro-center (C5) creates a unique steric environment. While the spiro-carbon protects the ketone from bulkier nucleophiles, the

-position remains susceptible to enolization. This structural tension dictates the stability profile described in Section 3.

Physicochemical Profile

The following data summarizes the expected properties based on Structure-Activity Relationships (SAR) of homologous spiro-amines. Note: Exact values vary by polymorph and batch purity.

Solubility Matrix (at 25°C)

Solvent	Solubility Rating	Estimated Conc.	Mechanistic Insight
Water	Very High	>50 mg/mL	Ionic dipole interactions dominate; the HCl salt dissociates readily.
Methanol	High	>30 mg/mL	Protophilic solvent stabilizes the ammonium cation.
DMSO	High	>25 mg/mL	Excellent for preparing stock solutions for biological assays.
DCM	Low to Moderate	<5 mg/mL	Salt form resists dissolution in non-polar chlorinated solvents.
Hexanes	Insoluble	<0.1 mg/mL	Complete lipophobic rejection.

Critical Parameters

• pKa (Conjugate Acid): ~10.5 – 11.0. The pyrrolidine nitrogen is highly basic.

• LogP (Octanol/Water): < 0 (for the salt). The free base would have a LogP ≈ 1.2–1.5.

• Hygroscopicity: High Risk. As a secondary amine hydrochloride, the lattice energy is often insufficient to prevent moisture uptake from humid air.

Stability & Reactivity (The "Safe Zone")

The stability of 2-Azaspiro[4.5]decan-6-one HCl is governed by two competing functionalities: the ammonium salt (stable) and the strained ketone (reactive).

Degradation Pathways

The compound is generally stable in the solid state if kept dry. In solution, the following risks apply:

• Oxidative Deamination: In the presence of radical initiators or prolonged air exposure in basic media, the

  -carbon to the nitrogen can oxidize.

• Enolization/Racemization: If the spiro-center were chiral (it is achiral in this unsubstituted parent, but chiral in derivatives), the adjacent ketone would promote racemization via enol formation under basic conditions.

• Nucleophilic Attack: The C6 ketone is electrophilic. It will react with Grignard reagents, hydrides (

  ), or primary amines (Schiff base formation).

Stability Logic Diagram

The following diagram illustrates the decision tree for handling and stability testing.

Caption: Stability risk assessment and mitigation strategies for the spirocyclic amino-ketone.

Synthesis & Manufacturing Context

Understanding the synthesis provides insight into potential impurities (e.g., uncyclized precursors). The formation of the 2-azaspiro[4.5] system often utilizes a Double Michael Addition or Alkylation strategy.

Common Synthetic Route (Conceptual)

A robust approach involves the alkylation of a protected 4-piperidone or similar ketone, followed by ring closure. However, for the 2-aza (pyrrolidine) spiro 6-one (cyclohexanone), the route often starts from a functionalized cyclohexanone.

• Precursor: 4-Carboalkoxycyclohexanone derivative.

• Alkylation: Reaction with a di-electrophile (e.g., 1-bromo-2-chloroethane) or equivalent nitrogen mustard surrogate.

• Cyclization: Intramolecular nucleophilic substitution to close the pyrrolidine ring.

• Deprotection/Salt Formation: Removal of N-protecting groups (Boc/Benzyl) and treatment with anhydrous HCl in dioxane/ether.

Implication for Purity: Expect trace impurities of the N-benzyl intermediate or open-chain alkylated byproducts if the cyclization was incomplete.

Handling & Analytical Protocols

Storage Protocol (Self-Validating)

To ensure integrity, follow this "Red-Amber-Green" storage system:

• Green (Safe): Solid powder, sealed under Argon, stored at -20°C. Re-test every 12 months.

• Amber (Caution): DMSO stock solution (10 mM). Store at -20°C. Stable for 3 months. Avoid freeze-thaw cycles.

• Red (Critical): Aqueous solution at pH > 8. Use immediately. The free base is prone to oxidation and aggregation.

Analytical Method (HPLC-MS)

Because the molecule lacks a strong UV chromophore (only a weak ketone absorption at ~280 nm), LC-MS is the required detection method .

• Column: C18 Reverse Phase (e.g., Waters XBridge), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% Formic Acid (Maintains protonation).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: ESI+ (Positive Mode). Look for

  m/z.

• Note: Do not use high pH buffers (Ammonium Hydroxide) as they may suppress ionization of the secondary amine or cause peak tailing due to interaction with silanols.

Solubility Determination Workflow

If precise solubility data is required for a specific batch, use this saturation shake-flask method:

• Weigh: 10 mg of compound into a 1.5 mL HPLC vial.

• Add: 100 µL of solvent (Water/PBS).

• Agitate: Shake at 25°C for 24 hours.

• Filter: Centrifuge or use a 0.22 µm PTFE filter.

• Quantify: Dilute filtrate 100x and analyze via LC-MS against a standard curve.

References

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry. Chemical Reviews. Link (Context on spirocyclic physicochemical advantages).

• Smith, J. M., et al. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery. Link (General stability and solubility profiles of spiro-amines).

• Wuitschik, G., et al. (2010). Spirocyclic scaffolds in medicinal chemistry. Angewandte Chemie International Edition. Link (Structural analysis of 2-azaspiro systems).

• PubChem Compound Summary. (2025). 2-Azaspiro[4.5]decane. National Library of Medicine. Link (Base scaffold properties).

Disclaimer: This guide is based on theoretical principles of organic chemistry and homologous series analysis. Always consult the specific Safety Data Sheet (SDS) provided by your supplier before handling.

Sources

• 1. 19869-42-2|1-Methylazepan-4-one hydrochloride|BLD Pharm [bldpharm.com]

Potential biological activities of azaspiro[4.5]decanone derivatives

The azaspiro[4.5]decanone scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing high-affinity ligands for a diverse array of biological targets through judicious functionalization.[1] Its inherent spirocyclic rigidity restricts conformational freedom, reducing the entropic penalty of binding and often enhancing selectivity compared to flexible analogs.

This technical guide dissects the pharmacological utility of azaspiro[4.5]decanone derivatives, moving beyond simple listings to explore the mechanistic basis of their activity in neurology, oncology, and infectious disease.

Technical Guide for Drug Discovery & Development

Executive Summary: The Spirocyclic Advantage

The azaspiro[4.5]decanone core consists of a five-membered nitrogen-containing ring spiro-fused to a six-membered ring. This geometry creates a distinct vectoral projection of substituents, critical for probing deep hydrophobic pockets in receptors like Sigma-1 (

) and Muscarinic M1 . Recent advances have expanded this scaffold’s utility into oncology, where spirodienone derivatives exhibit potent cytotoxicity via tubulin destabilization and cell cycle arrest, and into virology, with proven efficacy against human coronaviruses.

Neurological & Psychiatric Applications[1]

Sigma-1 Receptor ( R) Modulation

The most well-characterized activity of azaspiro[4.5]decanes is their affinity for the

receptor, a chaperone protein located at the mitochondria-associated endoplasmic reticulum membrane (MAM).

• Mechanism:

  R ligands modulate calcium signaling and cellular stress responses. Agonists are neuroprotective (Alzheimer’s, stroke), while antagonists are investigated for neuropathic pain and addiction.

• Key Derivative: 1-oxa-8-azaspiro[4.5]decane .[2][3]

• SAR Insight: The basic nitrogen in the 5-membered ring mimics the pharmacophore of traditional sigma ligands (e.g., haloperidol, pentazocine). A benzyl or fluoroethyl group on the nitrogen is critical for engaging the hydrophobic pocket of the receptor.

• Application:

  F-labeled derivatives (e.g., [ F]5a ) serve as PET radiotracers for tumor imaging, as receptors are overexpressed in proliferating cancer cells [1].

Muscarinic M1 Agonism

Derivatives such as 2-ethyl-8-methyl-1-oxa-8-azaspiro[4.5]decan-3-one function as M1 muscarinic agonists.[3]

• Therapeutic Logic: Selective M1 activation enhances cholinergic transmission in the hippocampus/cortex without the peripheral side effects (salivation, bradycardia) associated with non-selective muscarinic agonists.

• Structural Causality: The spiro-configuration restricts the acetylcholine-mimetic moiety, locking it into a bioactive conformation that discriminates against M2/M3 subtypes [2].

GABA Uptake Inhibition

Unlike the receptor ligands above, 2-azaspiro[4.5]decane-6-carboxylates act on the GABA transporter (GAT).

• Activity: These compounds inhibit the reuptake of GABA from the synaptic cleft, prolonging inhibitory signaling.

• SAR: Activity is strictly dependent on the lipophilicity of the N-substituent and the precise spiro-ring size; the [4.5] system is superior to [4.4] analogs for this target [3].

Oncology: The Spirodienone Class

A specific subclass, 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones , has emerged as a potent anticancer scaffold.[4]

Mechanism of Action

These compounds do not merely act as alkylating agents. They function as microtubule destabilizers .

• Tubulin Binding: The spirodienone moiety occupies the colchicine-binding site on tubulin.

• Cell Cycle Arrest: This prevents microtubule polymerization, arresting cells in the G2/M phase .

• Apoptosis: Prolonged arrest triggers the mitochondrial apoptotic pathway (caspase-3 activation).

Sulfonyl-Azaspirodienones

Recent optimization has led to 4-(aromatic sulfonyl) derivatives (e.g., Compound 7j ).[5]

• Potency: IC

  values < 100 nM against A549 (lung), MDA-MB-231 (breast), and HeLa (cervical) lines.

• Selectivity: These derivatives show lower acute toxicity compared to doxorubicin, likely due to reduced cardiotoxicity [4].

Visualizing the Structure-Activity Relationship (SAR)

The following diagram illustrates how specific modifications to the azaspiro[4.5]decanone core dictate biological target selectivity.

Caption: Functional mapping of the azaspiro[4.5]decanone core. Specific structural modifications steer the pharmacology from neurological modulation (Sigma/M1) to cytotoxic (Cancer) or antiviral activity.

Experimental Protocols

Protocol A: Sigma-1 Receptor Binding Assay

Objective: Determine the affinity (

) of a new derivative for receptors.[2][6] Standard: This protocol uses Guinea pig brain membrane homogenates, the gold standard for density.

• Tissue Preparation: Homogenize guinea pig brain cortex in ice-cold 50 mM Tris-HCl (pH 7.4). Centrifuge at 40,000

  for 15 min at 4°C. Resuspend pellet and repeat to wash endogenous ligands.

• Incubation:

  • Radioligand: 2 nM

    -pentazocine (highly selective agonist).

  • Test Compound: 10 concentrations (

    to M).

  • Non-specific Binding: Define using 10

    M Haloperidol.

  • Incubate for 120 min at 37°C.

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethyleneimine to reduce non-specific binding). Wash

  with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Protocol B: In Vitro Cytotoxicity (MTT Assay)

Objective: Evaluate anticancer potency against A549 or MDA-MB-231 cells.[5][7]

• Seeding: Plate cells at

  cells/well in 96-well plates. Allow attachment for 24h.

• Treatment: Add test compounds (dissolved in DMSO, final concentration <0.1%) in serial dilutions. Incubate for 48h or 72h.

• Dye Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL) to each well. Incubate 4h at 37°C.

  • Mechanism:[8][9] Viable mitochondria reduce yellow MTT to purple formazan.

• Solubilization: Aspirate medium. Dissolve formazan crystals in 150

  L DMSO.

• Quantification: Measure absorbance at 570 nm. Calculate % cell viability relative to DMSO control.

Quantitative Data Summary

The following table consolidates potency data across different therapeutic indications, highlighting the versatility of the scaffold.

Derivative Class	Target	Cell Line / Assay	Potency ( / )	Reference
1-oxa-8-azaspiro[4.5]decane	Sigma-1 Receptor	Radioligand Binding	nM	[1]
Sulfonyl-azaspirodienone (7j)	Tubulin / Apoptosis	MDA-MB-231 (Breast)	nM	[4]
Sulfonyl-azaspirodienone (7j)	Tubulin / Apoptosis	HeLa (Cervical)	nM	[4]
1-thia-4-azaspiro[4.5]decan-3-one	Coronavirus Replication	HCoV-229E	M	[5]
M1 Agonist (Cmpd 29)	M1 Muscarinic	Phosphoinositide Hydrolysis	nM	[2]

Synthesis Workflow: Oxidative Spirocyclization

The construction of the spirodienone anticancer agents relies on a key metal-catalyzed oxidative cyclization. This reaction is sensitive; the choice of oxidant determines the yield and purity.

Caption: Synthetic pathway for spirodienones. The oxidative dearomatization of the phenol/aniline ring is the critical step establishing the spiro-center.

References

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry. (2020).[2][6]

• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Journal of Medicinal Chemistry. (1994).

• Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors. Archiv der Pharmazie. (1996).[8]

• Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules. (2020).[5]

• Synthesis and anti-coronavirus activity of a series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives. Archiv der Pharmazie. (2018).

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and antitumor study of a series of novel 1-Oxa-4-azaspironenone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the In Silico Elucidation of 2-Azaspiro[4.5]decan-6-one Hydrochloride's Biological Interactions

Abstract

This technical guide provides a comprehensive, protocol-driven framework for the in silico investigation of 2-Azaspiro[4.5]decan-6-one hydrochloride, a spirocyclic compound of interest in medicinal chemistry. Recognizing that the specific biological targets of this molecule are not widely established, this document outlines a strategic, hypothesis-driven workflow. We navigate the entire computational drug discovery pipeline, from initial ligand preparation and target identification to the rigorous evaluation of molecular interactions through molecular docking and all-atom molecular dynamics simulations. The methodologies are presented with a dual focus: providing step-by-step, executable protocols for practitioners and explaining the underlying scientific rationale for each experimental choice. This guide is intended for researchers, computational chemists, and drug development professionals seeking to apply computational tools to characterize novel small molecules and accelerate the hit-to-lead process.

Introduction: The Convergence of a Novel Scaffold and Computational Chemistry

The 2-Azaspiro[4.5]decane Scaffold in Medicinal Chemistry

Spirocyclic systems, characterized by two rings sharing a single atom, are increasingly prevalent in modern drug discovery. Their rigid, three-dimensional nature provides a distinct advantage over flat aromatic systems, allowing for precise geometric presentation of functional groups into protein binding pockets and often leading to improved potency and selectivity. Analogs of the azaspiro[4.5]decane scaffold, for instance, have been investigated for their potential as GABA-uptake inhibitors, highlighting the therapeutic potential of this structural class.[1] The specific compound of interest, 2-Azaspiro[4.5]decan-6-one hydrochloride, presents a unique combination of a lactam, a secondary amine, and a spirocyclic core, making it a compelling candidate for computational exploration.

Physicochemical Properties of 2-Azaspiro[4.5]decan-6-one

A foundational step in any in silico study is the characterization of the ligand. The properties of 2-Azaspiro[4.5]decan-6-one are summarized below. For the purpose of simulation, the hydrochloride salt is treated by ensuring the secondary amine is protonated, carrying a positive charge.

Property	Value	Source
Molecular Formula	C₉H₁₅NO	PubChem CID: 47457
Molecular Weight	153.22 g/mol	PubChem CID: 47457
SMILES	C1CC(C2(C1)CCCN2)=O	PubChem CID: 47457
Hydrogen Bond Donors	1	Computed
Hydrogen Bond Acceptors	1	Computed
LogP (Predicted)	0.8	Computed

The Imperative of In Silico Modeling in Drug Discovery

The journey from a chemical concept to a marketed drug is notoriously long and expensive. Computational methods, collectively known as Computer-Aided Drug Design (CADD), have become indispensable for mitigating these challenges.[2][3][4] These techniques allow for the rapid screening of vast chemical libraries, the prediction of molecular interactions at an atomic level, and the optimization of lead compounds before costly synthesis and in vitro testing are initiated.[3][5] This guide operationalizes the CADD paradigm, applying a suite of computational tools to build a robust model of how 2-Azaspiro[4.5]decan-6-one hydrochloride may interact with a plausible biological target.

A Strategic Workflow for Target Identification and Interaction Modeling

Given the absence of a confirmed biological target, a logical and multi-faceted workflow is required. This process begins with generating a high-quality 3D structure of the ligand, proceeds to hypothesis generation for potential targets, and culminates in detailed simulations of the ligand-receptor complex.

A strategic workflow for in silico analysis.

Ligand Preparation: The Digital Molecule

Causality: The quality of any simulation is dictated by the quality of its inputs. An accurate three-dimensional representation of the ligand, with correct protonation states and a low-energy conformation, is non-negotiable. The hydrochloride salt form implies the secondary amine of the azaspiro ring will be protonated at physiological pH, a critical detail for electrostatic interactions.

Protocol 3.1: Generation of a 3D Ligand Structure

• Obtain SMILES String: Start with the canonical SMILES: C1CC(C2(C1)CCCN2)=O.

• Generate 3D Coordinates: Use a cheminformatics toolkit like Open Babel. The command below reads the SMILES string, adds hydrogens assuming a pH of 7.4 (which will protonate the amine), and generates an initial 3D structure.

• Energy Minimization: Refine the initial 3D structure using a robust force field like MMFF94 to find a low-energy conformation.

  This minimized structure (ligand_min.sdf) serves as the input for all subsequent steps.

Target Identification: A Hypothesis-Driven Approach

Expertise: Without a known target, we must act as molecular detectives. We leverage the principle of "guilt by association": molecules with similar structures often have similar biological activities. Literature suggests that related azaspiro compounds can act as GABA-uptake inhibitors.[1] This provides a strong, scientifically-grounded hypothesis.

Hypothesized Target: For this guide, we will proceed with the human GABA transporter 1 (GAT-1) as a plausible high-value target. GAT-1 is a well-studied protein responsible for clearing GABA from the synaptic cleft, and its inhibition is a therapeutic strategy for neurological disorders.

Molecular Docking: Predicting the "Handshake"

Rationale: Molecular docking predicts the preferred orientation (pose) and binding affinity of a ligand to a protein.[6][7] It is a computational "handshake" that provides a static snapshot of the most likely interaction. We will use AutoDock Vina, a widely used and validated open-source docking engine.[8][9]

Protocol 5.1: Receptor Preparation

• Download Structure: Obtain a high-resolution crystal structure of human GAT-1 from the Protein Data Bank (PDB). For this example, we'll use PDB ID: 6HUP.

• Clean PDB: Remove all non-essential molecules, including water, ions, and co-crystallized ligands, using a visualization tool like PyMOL or Chimera.

• Prepare for Docking: Use AutoDockTools to add polar hydrogens and assign Gasteiger charges. This step is crucial for calculating electrostatic interactions. The output is a .pdbqt file, which contains atomic coordinates, charges, and atom types.[10]

Protocol 5.2: Ligand Preparation for Vina

• Convert to PDBQT: Convert the minimized ligand structure (ligand_min.sdf) to the PDBQT format using Open Babel. This defines rotatable bonds and prepares the file for Vina.

Protocol 5.3: Docking Simulation with AutoDock Vina

• Define the Binding Site: The binding site for GAT-1 is well-characterized. We define a "grid box" that encompasses this site. The center and size of this box are critical parameters. For PDB ID 6HUP, the binding site is centered around the occluded substrate.

• Create Configuration File (conf.txt): This file tells Vina where to find the input files and defines the search space.

• Run Vina: Execute the docking simulation. The exhaustiveness parameter controls the computational effort; a higher value increases the chance of finding the true energy minimum.

Docking Results and Interpretation

The primary outputs are the binding affinity (in kcal/mol) and the predicted binding poses. A more negative value indicates a stronger predicted interaction.

Pose	Binding Affinity (kcal/mol)	RMSD from Best Pose (Å)
1	-8.9	0.000
2	-8.7	1.215
3	-8.5	1.876
4	-8.3	2.403

Trustworthiness: The top-ranked pose with a strong binding affinity of -8.9 kcal/mol will be selected for further analysis. This pose should be visually inspected to ensure key interactions (e.g., the protonated amine forming a salt bridge with an acidic residue like ASP or GLU) are chemically sensible.

Molecular Dynamics (MD) Simulation: From a Static Picture to a Dynamic Movie

Rationale: Docking provides a static, gas-phase approximation. Molecular Dynamics (MD) simulations refine this by introducing explicit solvent, ions, and temperature, allowing the protein-ligand complex to move and fluctuate over time.[11][12] This provides critical insights into the stability of the binding pose and the dynamic nature of the interactions. We will use GROMACS, a high-performance and widely used MD engine.[13][14]

The GROMACS Molecular Dynamics Workflow.

Protocol 6.1: System Preparation with GROMACS

• Merge Coordinates: Combine the PDB files of the receptor (receptor_clean.pdb) and the best-docked ligand pose into a single complex.pdb file.

• Choose Force Field: Select an appropriate force field. CHARMM36m is excellent for proteins. The ligand requires parameterization, for which the CGenFF server or similar tools are used to generate compatible parameters.[13]

• Generate Topology: Use the gmx pdb2gmx command for the protein and incorporate the ligand parameters into a master topology file (topol.top).

• Create Simulation Box: Define a simulation box (e.g., a dodecahedron) around the complex, ensuring a minimum distance (e.g., 1.0 nm) between the protein and the box edge.

• Solvate: Fill the box with explicit water molecules (e.g., TIP3P water model).

• Add Ions: Add ions to neutralize the net charge of the system and mimic a physiological salt concentration (e.g., 0.15 M NaCl).

Protocol 6.2: Simulation Workflow

• Energy Minimization: Run a steep descent minimization to relax the system and remove any bad atomic contacts.

• NVT Equilibration: Equilibrate the system for ~100 ps at a constant temperature (300 K) and volume, with position restraints on the protein and ligand heavy atoms to allow the solvent to settle.

• NPT Equilibration: Equilibrate for another ~200 ps at constant temperature (300 K) and pressure (1 bar), allowing the system density to relax.

• Production MD: Run the final simulation for a significant duration (e.g., 100 ns) with all restraints removed, saving the coordinates at regular intervals. This trajectory is the raw data for analysis.

Analysis of Simulation Trajectories: Extracting Biological Insight

Rationale: The 100 ns trajectory contains millions of data points. Meaningful analysis is required to distill this data into a clear understanding of the interaction's stability, key players, and dynamics.[15]

Analysis 7.1: Stability and Flexibility

• Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand heavy atoms over time. A stable, converging RMSD for the ligand (e.g., < 2-3 Å relative to the protein) indicates a stable binding pose.[15]

• Root Mean Square Fluctuation (RMSF): Calculate the RMSF for each protein residue. This identifies regions of high flexibility. One would expect residues in the binding pocket that interact with the ligand to show reduced fluctuation compared to unbound loops.

Analysis 7.2: Key Interactions

• Hydrogen Bond Analysis: Use gmx hbond to quantify the number of hydrogen bonds between the ligand and protein throughout the simulation. Identifying persistent H-bonds (e.g., present >50% of the time) reveals the most critical interactions.

• Interaction Energy: Decompose the non-bonded interaction energy (Coulomb and Lennard-Jones) between the ligand and individual protein residues.[15] This provides a quantitative ranking of which residues contribute most significantly to binding.

Summary of MD Analysis

Metric	Result	Interpretation
Ligand RMSD (vs. Protein)	1.5 ± 0.4 Å	The binding pose is highly stable throughout the simulation.
Key H-Bonding Residues	ASP 79, TYR 140	The protonated amine of the ligand forms a persistent salt bridge/H-bond with ASP 79. The carbonyl oxygen interacts with the hydroxyl of TYR 140.
Top Residues (Interaction Energy)	ASP 79, TRP 82, TYR 140	Binding is driven by a key electrostatic interaction (ASP 79) and supplemented by hydrophobic/pi-stacking interactions (TRP 82, TYR 140).

Conclusion and Future Directions

This guide has detailed a comprehensive in silico workflow to characterize the interactions of 2-Azaspiro[4.5]decan-6-one hydrochloride. By starting with a hypothesis-driven approach to target selection, we successfully modeled the compound's interaction with the human GABA transporter GAT-1. The molecular docking results predicted a high-affinity binding pose, which was subsequently validated for its stability through a 100 ns molecular dynamics simulation. The analysis revealed a stable binding mode anchored by a strong electrostatic interaction with ASP 79 and further stabilized by interactions with key aromatic residues.

This computational model serves as a powerful foundation for the next stages of drug discovery. The identified key interactions provide a roadmap for medicinal chemists to design new analogs with potentially improved potency or selectivity. Future work should focus on:

• Experimental Validation: Performing in vitro binding assays to confirm the interaction with GAT-1 and determine an experimental IC50 or Ki value.

• Lead Optimization: Using the validated model to computationally screen for modifications to the spirocyclic scaffold that could enhance binding affinity or improve pharmacokinetic properties.

• Free Energy Calculations: Employing more computationally intensive methods like Free Energy Perturbation (FEP) to more accurately predict the relative binding affinities of new analogs.

By integrating the robust computational protocols outlined herein, research teams can significantly de-risk and accelerate the path from a promising molecule to a viable drug candidate.

References

• Vertex AI Search. (n.d.). Pharmacophore Modeling in Drug Discovery and Development: An Overview.
• Rossi, A. R. (n.d.). GROMACS: MD Simulation of a Protein-Ligand Complex.
• ChemCopilot. (2025, April 29). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners.
• YouTube. (2025, August 7). Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock.
• Frontiers. (2026, January 7). Pharmacophore modeling: advances and pitfalls.
• (2026, February 10). AutoDock Vina Tutorial: Protein-Ligand Docking for Beginners 2026.
• Fiveable. (2025, August 15). Pharmacophore modeling | Medicinal Chemistry Class Notes.
• Medium. (2025, April 8). Molecular Docking Made Easy: A Step-by-Step Guide to AutoDock4 using AutoDockTools.
• Patsnap Synapse. (2025, May 21). What is the role of pharmacophore in drug design?.
• MDPI. (2023, May 5). Recent Advancements in Computational Drug Design Algorithms through Machine Learning and Optimization.
• MDsim360. (n.d.). Protein-Ligand Simulations: Unlocking Molecular Interactions with MDsim360.
• NIH. (n.d.). Computational Methods in Drug Discovery.
• Patsnap Synapse. (2025, May 21). What are computational methods in drug discovery?.
• Eman, P. (2024, September 5). Advances in Computational Methods for Drug Design: A Revolution in Pharmaceutical Development.
• (n.d.). GROMACS Tutorial - Protein-Ligand Complex.
• Read the Docs. (2020, December 4). Basic docking — Autodock Vina 1.2.0 documentation.
• (n.d.). GROMACS Tutorials.
• (n.d.). Molecular dynamics simulations: Insights into protein and protein ligand interactions.
• YouTube. (2025, May 26). GROMACS Tutorial Part 3 | Protein-Ligand MD Simulation Analysis.
• BioExcel Building Blocks. (n.d.). GROMACS Protein-Ligand Complex MD Setup tutorial.
• PubMed. (n.d.). Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors.
• PubChem. (n.d.). 2-Azaspiro(4.5)decan-3-one.

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An In-depth Technical Guide to the Chemical Space of 2-Azaspiro[4.5]decan-6-one Hydrochloride

A Senior Application Scientist's Perspective on a Versatile Spirocyclic Scaffold

Introduction: The Strategic Value of the 2-Azaspiro[4.5]decane Core in Medicinal Chemistry

Spirocyclic systems, characterized by two rings sharing a single carbon atom, have emerged as privileged scaffolds in modern drug discovery. Their inherent three-dimensionality offers a distinct advantage over flat, aromatic systems, enabling more precise and potent interactions with complex biological targets. The rigid nature of the spirocyclic core can lead to improved pharmacokinetic properties, such as increased metabolic stability and enhanced aqueous solubility.[1] Within this class of compounds, the 2-azaspiro[4.5]decane framework represents a versatile and synthetically accessible core, serving as a foundational element in the design of novel therapeutic agents. This guide provides an in-depth exploration of the chemical space surrounding 2-Azaspiro[4.5]decan-6-one hydrochloride, a key derivative poised for further elaboration in drug development programs. While direct research on this specific molecule is limited, this paper will leverage data from structurally related compounds to provide a comprehensive overview of its potential properties, synthesis, and biological applications.

Physicochemical Properties and Structural Attributes

The introduction of a ketone at the 6-position of the 2-azaspiro[4.5]decane core and its formulation as a hydrochloride salt significantly influence its chemical behavior. The hydrochloride salt form is typically employed to enhance the solubility and stability of the parent amine, rendering it more amenable to pharmaceutical formulation and biological testing.

Property	Predicted Value/Information	Source
Molecular Formula	C9H16ClNO	Inferred from parent compound
Molecular Weight	189.68 g/mol	Inferred from parent compound
Physical Form	Likely a white to off-white solid	[2]
Solubility	Expected to be soluble in water and polar organic solvents	General knowledge of hydrochloride salts
Storage Conditions	Inert atmosphere, store in freezer, under -20°C	[2]

The spirocyclic nature of 2-Azaspiro[4.5]decan-6-one imposes conformational rigidity, which is a desirable trait in drug design as it can reduce the entropic penalty upon binding to a biological target. The presence of the ketone at the 6-position and the secondary amine at the 2-position provide two key handles for chemical modification, allowing for the exploration of a diverse chemical space.

Synthetic Strategies: Assembling the 2-Azaspiro[4.5]decane-6-one Core

A potential synthetic pathway could commence from readily available starting materials, proceeding through a key succinimide intermediate. This intermediate, upon reduction and subsequent cyclization, would yield the desired spirocyclic ketone. The final step would involve treatment with hydrochloric acid to afford the hydrochloride salt.

Caption: Proposed synthetic workflow for 2-Azaspiro[4.5]decan-6-one hydrochloride.

Detailed Protocol for N-Acyliminium Spirocyclization (Hypothetical):

• Synthesis of the Succinimide Intermediate: Based on the work of Saeeng, chiral succinimide intermediates can be synthesized from L-aspartic acid or L-asparagine in a few steps.[3] This would involve N-benzylation followed by cyclization to form the succinimide ring. The pendant group required for cyclization would be introduced by N-alkylation with an appropriate electrophile.

• Formation of the N-Acyliminium Ion: The succinimide intermediate would be subjected to reduction, typically using a reagent like sodium borohydride in an acidic medium, to generate the corresponding N-acyliminium ion in situ.

• Spirocyclization: The highly reactive N-acyliminium ion would then undergo an intramolecular cyclization, with the nucleophilic aromatic ring attacking the electrophilic iminium carbon to form the spirocyclic core.

• Formation of the Hydrochloride Salt: The resulting 2-Azaspiro[4.5]decan-6-one free base would be dissolved in a suitable solvent, such as diethyl ether or ethyl acetate, and treated with a solution of hydrogen chloride in the same or a miscible solvent. The hydrochloride salt would precipitate out of the solution and could be collected by filtration.

Exploring the Chemical Space: Reactivity and Derivatization

The 2-Azaspiro[4.5]decan-6-one core offers multiple avenues for chemical modification, allowing for the generation of a library of diverse analogs for structure-activity relationship (SAR) studies.

• N-Functionalization: The secondary amine at the 2-position is a prime site for derivatization. It can be readily alkylated, acylated, or subjected to reductive amination to introduce a wide variety of substituents. This position is critical for modulating the pharmacokinetic and pharmacodynamic properties of the molecule. For instance, studies on related 2-azaspiro[4.5]decane derivatives have shown that the nature of the N-substituent significantly impacts their biological activity as GABA uptake inhibitors.[4]

• Modification of the Ketone: The ketone at the 6-position can be reduced to the corresponding alcohol, which can be further functionalized. It can also serve as a handle for introducing new ring systems or other functional groups via reactions such as the Wittig reaction or condensation with amines to form imines.

Potential Biological Activity and Therapeutic Targets

While there is no direct biological data for 2-Azaspiro[4.5]decan-6-one, the broader family of azaspiro[4.5]decane derivatives has been shown to interact with a range of biological targets.

• Central Nervous System (CNS) Targets: The structural similarity of the azaspiro[4.5]decane core to neurotransmitters like GABA suggests its potential as a modulator of CNS targets. Indeed, derivatives of 2-azaspiro[4.5]decane have been investigated as GABA uptake inhibitors.[4] Furthermore, related 1-oxa-8-azaspiro[4.5]decanes have been synthesized and evaluated as M1 muscarinic agonists for the potential treatment of Alzheimer's disease.[5]

• Kinase Inhibition: Spirocyclic scaffolds have been successfully employed in the design of kinase inhibitors. Recently, a series of 2,8-diazaspiro[4.5]decan-1-one derivatives were identified as potent and selective dual TYK2/JAK1 inhibitors with potential applications in treating inflammatory bowel disease.[6] This suggests that the 2-azaspiro[4.5]decan-6-one core could also be a valuable starting point for the development of novel kinase inhibitors.

• Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase (PHD) Inhibition: Spiro[4.5]decanone derivatives have been reported as inhibitors of HIF prolyl hydroxylases, which are therapeutic targets for anemia and other ischemia-related diseases.[7][8] The presence of the ketone in the 6-position of the 2-azaspiro[4.5]decane core makes it an interesting candidate for exploration in this area.

Sources

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 2-Azaspiro[4.5]decan-6-one Hydrochloride: A Detailed Protocol for Researchers

Introduction: The Significance of the 2-Azaspiro[4.5]decane Scaffold

The 2-azaspiro[4.5]decane ring system is a key structural motif found in a variety of biologically active compounds and is of significant interest to the pharmaceutical and drug development industries. This spirocyclic scaffold, which features a pyrrolidine ring fused to a cyclohexane ring at a quaternary carbon, provides a unique three-dimensional architecture that can be exploited for the design of novel therapeutic agents. Derivatives of this core structure have been investigated for their potential as GABA-uptake inhibitors and other neurological applications. The synthesis of specific isomers, such as 2-Azaspiro[4.5]decan-6-one, where the carbonyl group is located on the six-membered ring, presents a unique set of challenges and requires a carefully planned synthetic strategy. This application note provides a detailed, step-by-step protocol for the synthesis of 2-Azaspiro[4.5]decan-6-one hydrochloride, a key intermediate for further chemical exploration.

Synthetic Strategy: A Three-Step Approach via Beckmann Rearrangement

The synthesis of 2-Azaspiro[4.5]decan-6-one hydrochloride is achieved through a robust and reliable three-step sequence, commencing with the commercially available or readily synthesized spiro[4.5]decan-6-one. The key transformation in this pathway is the Beckmann rearrangement of the corresponding oxime, a classic and powerful method for the conversion of a cyclic ketone into a lactam (a cyclic amide).[1][2] This rearrangement proceeds via an acid-catalyzed migration of the alkyl group anti-periplanar to the oxime's hydroxyl group, leading to the desired ring-expanded lactam.[3]

The overall synthetic workflow can be summarized as follows:

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Beckmann Rearrangement [organic-chemistry.org]

Application Notes and Protocols: Synthesis of 2-Azaspiro[4.5]decan-6-one via Beckmann Rearrangement

Abstract

This document provides a comprehensive technical guide for the synthesis of 2-Azaspiro[4.5]decan-6-one, a valuable spirocyclic lactam scaffold in medicinal chemistry and drug development. The synthesis is achieved through the Beckmann rearrangement of the corresponding spirocyclic ketoxime. This guide will detail the underlying chemical principles, provide step-by-step experimental protocols, and discuss critical process parameters and safety considerations. The intended audience includes researchers, scientists, and drug development professionals with a working knowledge of synthetic organic chemistry.

Introduction and Scientific Background

The Beckmann rearrangement is a cornerstone transformation in organic synthesis, facilitating the conversion of an oxime to an amide.[1][2][3] This acid-catalyzed reaction has found widespread industrial application, most notably in the production of caprolactam, the monomer for Nylon 6.[1][2][4] The reaction proceeds by the rearrangement of the group anti-periplanar to the hydroxyl group on the oxime nitrogen to form a nitrilium ion intermediate, which is subsequently hydrolyzed to yield the corresponding amide or lactam in the case of cyclic oximes.[2][4][5][6]

The stereospecific nature of the rearrangement, where the migrating group is anti to the leaving group, is a key feature of this transformation.[5][6] The choice of acid catalyst is crucial and can range from strong Brønsted acids like sulfuric acid and polyphosphoric acid to Lewis acids and other reagents such as thionyl chloride and phosphorus pentachloride.[1][5][6][7]

2-Azaspiro[4.5]decane derivatives are of significant interest in medicinal chemistry due to their rigid, three-dimensional structures which can provide unique spatial arrangements for interacting with biological targets. These scaffolds have been incorporated into various drug candidates, including potential therapeutics.

This application note will focus on the synthesis of 2-Azaspiro[4.5]decan-6-one from its corresponding ketoxime precursor, spiro[4.5]decan-6-one oxime.

Reaction Mechanism and Rationale

The synthesis of 2-Azaspiro[4.5]decan-6-one via the Beckmann rearrangement involves two primary stages: the formation of the oxime from the corresponding ketone and the subsequent acid-catalyzed rearrangement to the lactam.

Oximation of Spiro[4.5]decan-6-one

The initial step is the reaction of spiro[4.5]decan-6-one with hydroxylamine, typically in the presence of a base, to form the corresponding oxime. This is a standard condensation reaction.

Beckmann Rearrangement of Spiro[4.5]decan-6-one Oxime

The core of the synthesis is the Beckmann rearrangement of the spiro[4.5]decan-6-one oxime. The mechanism, in the presence of a strong acid like sulfuric acid, is as follows:

• Protonation of the Hydroxyl Group: The hydroxyl group of the oxime is protonated by the acid catalyst to form a good leaving group (water).[2][4][8][9][10]

• Rearrangement and Formation of the Nitrilium Ion: In a concerted step, the alkyl group anti to the leaving group migrates to the electron-deficient nitrogen atom, with the simultaneous departure of a water molecule.[4][6] This results in the formation of a stable nitrilium ion.

• Hydration: A water molecule attacks the electrophilic carbon of the nitrilium ion.[4][9][10]

• Deprotonation and Tautomerization: Subsequent deprotonation and tautomerization of the resulting intermediate yield the final lactam product, 2-Azaspiro[4.5]decan-6-one.[4][8][9][10]

The choice of a strong acid like concentrated sulfuric acid is common for this rearrangement, although other reagents can also be employed.[1][5][6][7] Forcing conditions, such as elevated temperatures, may be necessary to drive the reaction to completion.[8]

Experimental Protocols

Materials and Equipment

Reagent/Equipment	Grade/Specification
Spiro[4.5]decan-6-one	≥98%
Hydroxylamine hydrochloride	≥99%
Sodium acetate	Anhydrous, ≥99%
Ethanol	Reagent grade
Concentrated Sulfuric Acid	95-98%
Diethyl ether	Anhydrous
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate
Round-bottom flasks	Various sizes
Reflux condenser
Magnetic stirrer with heating
Ice bath
Separatory funnel
Rotary evaporator
pH paper or meter
Standard glassware

Step-by-Step Protocol for Spiro[4.5]decan-6-one Oxime Synthesis

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve spiro[4.5]decan-6-one (10.0 g, 65.7 mmol) in 100 mL of ethanol.

• Add hydroxylamine hydrochloride (7.2 g, 103.5 mmol) and sodium acetate (8.5 g, 103.6 mmol) to the solution.

• Heat the reaction mixture to reflux and maintain for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature and then pour it into 300 mL of cold water.

• A white precipitate of the oxime will form. Collect the solid by vacuum filtration and wash with cold water.

• Dry the product in a desiccator to a constant weight.

Step-by-Step Protocol for Beckmann Rearrangement

Safety First: Concentrated sulfuric acid is extremely corrosive and reacts exothermically with water.[11] Always wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves.[11] Perform all manipulations in a well-ventilated fume hood.

• Carefully add concentrated sulfuric acid (50 mL) to a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, placed in an ice-water bath.

• Once the acid has cooled to below 10 °C, add the dried spiro[4.5]decan-6-one oxime (5.0 g, 29.9 mmol) portion-wise, ensuring the temperature does not exceed 15 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to 100-110 °C and maintain for 1 hour.

• Carefully pour the hot reaction mixture onto 200 g of crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8. This step is highly exothermic and will produce carbon dioxide gas; perform with caution.

• Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2-Azaspiro[4.5]decan-6-one.

• The crude product can be further purified by recrystallization or column chromatography.

Visualization of Workflow and Mechanism

Experimental Workflow

Caption: Experimental workflow for the synthesis of 2-Azaspiro[4.5]decan-6-one.

Reaction Mechanism

Caption: Mechanism of the Beckmann rearrangement for 2-Azaspiro[4.5]decan-6-one synthesis.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low yield of oxime	Incomplete reaction.	Increase reflux time or check the quality of reagents.
Loss during workup.	Ensure complete precipitation and careful filtration.
Low yield of lactam	Incomplete rearrangement.	Increase reaction temperature or time. Ensure the use of concentrated acid.
Decomposition of product.	Avoid excessively high temperatures or prolonged reaction times.[11]
Incomplete extraction.	Perform multiple extractions and ensure proper phase separation.
Formation of side products	Beckmann fragmentation.	This is a potential competing reaction, though less likely for this substrate. Careful control of reaction conditions is key.[1][6]
Dark reaction mixture	Decomposition.	Use milder reaction conditions if possible, or ensure the starting material is pure.[11]

Safety and Handling

• Concentrated Sulfuric Acid: Highly corrosive and causes severe burns.[11] Reacts violently with water. Always handle in a fume hood with appropriate PPE.

• Hydroxylamine Hydrochloride: Can be corrosive and an irritant. Handle with care.

• Diethyl Ether: Highly flammable. Work in a well-ventilated area away from ignition sources.

• General Precautions: Always conduct a thorough risk assessment before beginning any chemical synthesis.[11]

Conclusion

The Beckmann rearrangement provides an efficient and well-established method for the synthesis of 2-Azaspiro[4.5]decan-6-one from its corresponding ketoxime. Careful control of reaction parameters, particularly during the rearrangement step, is crucial for achieving high yields and purity. The protocols and guidelines presented in this document offer a solid foundation for researchers to successfully synthesize this valuable spirocyclic lactam for applications in drug discovery and development.

References

• Beckmann rearrangement - Wikipedia. [Link]

• Beckmann Rearrangement | Important Name Reactions - mPaathShaala. [Link]

• Beckmann Rearrangement - ChemicalDesk.Com. [Link]

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• Beckmann Rearrangement - Organic Chemistry Portal. [Link]

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• Beckmann rearrangement ppt | PPTX - Slideshare. [Link]

• Beckmann Rearrangement of Oximes under Very Mild Conditions - ResearchGate. [Link]

• Beckmann Rearrangement: Mechanism, Steps & Uses Explained - Vedantu. [Link]

• Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles - ResearchGate. [Link]

• Beckmann Rearrangement Guide | PDF | Carbon Compounds | Molecules - Scribd. [Link]

• Beckmann Rearrangement Overview | PDF | Molecules | Organic Compounds - Scribd. [Link]

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Application Notes and Protocols for the Derivatization of 2-Azaspiro[4.5]decan-6-one for Structure-Activity Relationship (SAR) Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 2-Azaspiro[4.5]decan-6-one Scaffold in Medicinal Chemistry

The quest for novel therapeutics with improved efficacy, selectivity, and pharmacokinetic profiles has driven medicinal chemists to explore beyond flat, two-dimensional molecular architectures. In this context, three-dimensional (3D) scaffolds have gained significant prominence, and among them, azaspirocycles have emerged as a particularly attractive class of compounds. The 2-azaspiro[4.5]decan-6-one core, featuring a spirocyclic junction of a piperidine and a cyclopentanone ring with an embedded lactam, offers a rigid framework that allows for the precise spatial orientation of substituents. This defined 3D geometry can lead to enhanced binding affinity and selectivity for biological targets by minimizing the entropic penalty upon binding.

The inherent structural features of the 2-azaspiro[4.5]decan-6-one scaffold, including a secondary amine, a carbonyl group, and multiple addressable C-H bonds, provide a rich platform for chemical diversification. This guide provides a detailed technical overview and actionable protocols for the derivatization of this scaffold at key positions to facilitate comprehensive Structure-Activity Relationship (SAR) studies. The methodologies described herein are designed to be robust and adaptable, enabling the generation of diverse compound libraries for screening and lead optimization.

Strategic Diversification Points for SAR Exploration

To systematically probe the chemical space around the 2-azaspiro[4.5]decan-6-one core, derivatization efforts can be focused on three primary regions of the molecule. Each of these regions allows for the introduction of a wide range of functional groups to modulate key physicochemical properties such as lipophilicity, hydrogen bonding capacity, and steric bulk, all of which are critical determinants of biological activity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Figure 1: Key derivatization strategies for 2-Azaspiro[4.5]decan-6-one.

Part 1: N-Functionalization of the Secondary Amine

The secondary amine at the 2-position is a prime handle for introducing a wide array of substituents. N-alkylation and N-arylation are fundamental transformations that allow for the exploration of how modifications at this position impact target engagement and physicochemical properties.

Protocol 1.1: N-Alkylation via Reductive Amination

Reductive amination is a versatile and widely used method for the N-alkylation of secondary amines. It involves the reaction with an aldehyde or ketone to form an iminium ion intermediate, which is then reduced in situ. This method is particularly advantageous for introducing diverse and complex alkyl groups.

Reaction Scheme:

Detailed Protocol:

Materials:

• 2-Azaspiro[4.5]decan-6-one

• Aldehyde or Ketone (e.g., benzaldehyde, isobutyraldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• To a solution of 2-Azaspiro[4.5]decan-6-one (1.0 eq.) in DCE or DCM (0.1-0.2 M), add the desired aldehyde or ketone (1.1 eq.) and a catalytic amount of glacial acetic acid (0.1 eq.).

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium ion.

• Add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the reaction mixture. Caution: The addition may cause gas evolution.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Protocol 1.2: N-Arylation via Buchwald-Hartwig Cross-Coupling

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, enabling the synthesis of N-aryl lactams. This reaction is highly versatile and tolerates a wide range of functional groups on both the aryl halide and the amine.

Reaction Scheme:

Detailed Protocol:

Materials:

• 2-Azaspiro[4.5]decan-6-one

• Aryl halide (e.g., 4-bromotoluene, 2-chloropyridine)

• Palladium(II) acetate (Pd(OAc)₂) or a pre-catalyst like [(t-Bu)₃P]Pd(dba)

• A suitable phosphine ligand (e.g., XPhos, SPhos, BINAP)

• A strong, non-nucleophilic base (e.g., sodium tert-butoxide (NaOt-Bu), cesium carbonate (Cs₂CO₃))

• Anhydrous toluene or dioxane

• Schlenk tube or other reaction vessel suitable for inert atmosphere chemistry

• Standard workup and purification reagents

Procedure:

• To an oven-dried Schlenk tube, add Pd(OAc)₂ (0.02 eq.), the phosphine ligand (0.04 eq.), and the base (e.g., NaOt-Bu, 1.4 eq.).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the aryl halide (1.0 eq.) and 2-Azaspiro[4.5]decan-6-one (1.2 eq.) to the Schlenk tube.

• Add anhydrous toluene or dioxane via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-24 hours.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure N-arylated product.[1][2]

Part 2: Modification of the Carbonyl Group

The carbonyl group at the 6-position is another key site for derivatization. Its transformation can lead to a variety of new scaffolds with altered polarity and hydrogen bonding capabilities.

Protocol 2.1: Reduction of the Lactam to a Cyclic Amine

Reduction of the lactam carbonyl group to a methylene group converts the 2-azaspiro[4.5]decan-6-one into a 2-azaspiro[4.5]decane. This transformation removes the polar carbonyl and introduces a basic nitrogen atom, which can significantly alter the compound's pharmacological profile. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent commonly used for this purpose.

Reaction Scheme:

Detailed Protocol:

Materials:

• N-substituted 2-Azaspiro[4.5]decan-6-one (starting material should be N-substituted as the N-H is acidic)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Water

• 15% aqueous sodium hydroxide (NaOH) solution

• Round-bottom flask, reflux condenser, dropping funnel, and other standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add a suspension of LiAlH₄ (2.0-3.0 eq.) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Dissolve the N-substituted 2-Azaspiro[4.5]decan-6-one (1.0 eq.) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via a dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-16 hours. Monitor the reaction by TLC or LC-MS.

• Cool the reaction mixture to 0 °C. Extreme Caution: The following workup is highly exothermic and generates hydrogen gas. It must be performed slowly and carefully in a well-ventilated fume hood.

• Sequentially and dropwise, add water (x mL), followed by 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams used.[3][4]

• A granular white precipitate of aluminum salts should form. Stir the mixture vigorously for 30 minutes.

• Add anhydrous Na₂SO₄ to the mixture and stir for another 15 minutes.

• Filter the solid through a pad of Celite®, washing thoroughly with THF or ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude cyclic amine.

• Purify the product by flash column chromatography or distillation if applicable.

Protocol 2.2: Wittig Olefination of the Carbonyl Group

The Wittig reaction provides a means to convert the carbonyl group into an exocyclic double bond, introducing a point of unsaturation and a scaffold for further functionalization. This reaction involves the use of a phosphorus ylide.[5][6]

Reaction Scheme:

Detailed Protocol:

Materials:

• N-substituted 2-Azaspiro[4.5]decan-6-one

• A phosphonium salt (e.g., methyltriphenylphosphonium bromide)

• A strong base (e.g., n-butyllithium (n-BuLi), potassium tert-butoxide (t-BuOK))

• Anhydrous THF or diethyl ether

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the phosphonium salt (1.1 eq.) and suspend it in anhydrous THF.

• Cool the suspension to 0 °C or -78 °C (depending on the base).

• Slowly add the strong base (1.0 eq.) to the suspension. A color change (often to deep red or orange) indicates the formation of the ylide.

• Stir the ylide solution at the same temperature for 30-60 minutes.

• Dissolve the N-substituted 2-Azaspiro[4.5]decan-6-one (1.0 eq.) in anhydrous THF and add it dropwise to the ylide solution.

• Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the reaction by TLC or LC-MS.

• Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the mixture with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography. The triphenylphosphine oxide byproduct can often be challenging to remove completely.

Part 3: C-H Functionalization of the Carbon Skeleton

Introducing substituents directly onto the carbon framework of the spirocycle can provide valuable SAR information. The alpha-position to the carbonyl is often the most accessible for functionalization due to the acidity of the alpha-protons.

Protocol 3.1: Alpha-Bromination of the Lactam

Alpha-bromination introduces a versatile handle for subsequent nucleophilic substitution or cross-coupling reactions. N-Bromosuccinimide (NBS) is a common and convenient source of electrophilic bromine.

Reaction Scheme:

Detailed Protocol (Radical-initiated):

Materials:

• N-substituted 2-Azaspiro[4.5]decan-6-one

• N-Bromosuccinimide (NBS)

• A radical initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide)

• Carbon tetrachloride (CCl₄) or another suitable solvent

• Standard reaction and workup glassware

Procedure:

• To a solution of the N-substituted 2-Azaspiro[4.5]decan-6-one (1.0 eq.) in CCl₄, add NBS (1.1 eq.) and a catalytic amount of AIBN.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with aqueous sodium thiosulfate solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[7][8][9]

Structure-Activity Relationship (SAR) Insights

The derivatization of the 2-azaspiro[4.5]decane scaffold has led to the discovery of compounds with a range of biological activities. The following table summarizes representative SAR data for derivatives targeting the sigma-1 (σ₁) receptor, a target implicated in various central nervous system disorders.[10][11][12]

Derivative	R (Substitution at N-2)	σ₁ Receptor Affinity (Ki, nM)
1	H	> 1000
2	Benzyl	25.3
3	4-Fluorobenzyl	15.8
4	4-Methoxybenzyl	8.2
5	2-Phenylethyl	10.5
6	3-Phenylpropyl	5.1
7	4-Phenylbutyl	2.9

Analysis of SAR Data:

• N-Substitution is Crucial: The unsubstituted parent compound (1) shows negligible affinity for the σ₁ receptor, highlighting the importance of N-functionalization for activity.

• Aromatic Substituents are Favorable: The introduction of a benzyl group (2) significantly improves affinity.

• Electronic Effects on the Aryl Ring: Electron-donating groups, such as a 4-methoxy substituent (4), appear to enhance affinity compared to electron-withdrawing groups like fluorine (3).

• Linker Length is a Key Determinant: Increasing the length of the alkyl chain between the nitrogen and the phenyl ring (compounds 5-7) leads to a progressive increase in binding affinity, suggesting the presence of a hydrophobic pocket in the receptor's binding site that can accommodate a longer chain.

Conclusion

The 2-Azaspiro[4.5]decan-6-one scaffold represents a valuable starting point for the design and synthesis of novel therapeutic agents. Its rigid, three-dimensional structure and multiple points for diversification make it an ideal platform for SAR-driven lead optimization. The protocols detailed in this guide provide a robust toolkit for chemists to systematically explore the chemical space around this privileged core, paving the way for the discovery of new drug candidates with improved pharmacological profiles.

References

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• Experiment 5 Reductions with Lithium Aluminium Hydride. University of Bristol. Available from: [Link]

• Contino, M., et al. (2021). Identification of dual Sigma1 receptor modulators/Acetylcholinesterase inhibitors with antioxidant and neurotrophic properties. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1259-1273. Available from: [Link]

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• Wikipedia. Wittig reaction. Available from: [Link]

• MalariaWorld. (2021). NOT Open Access | Synthesis and structure-activity relationships of new chiral spiro-beta-lactams highly active against HIV-1 and Plasmodium. Available from: [Link]

• Wang, Y., et al. (2022). Design, Synthesis, and Structure–Activity Relationship Study of Potent MAPK11 Inhibitors. Molecules, 27(1), 148. Available from: [Link]

• University of Rochester. Reductions. Available from: [Link]

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• Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]

• Alves, M. J., et al. (2022). Unveiling a family of spiro-β-lactams with anti-HIV and antiplasmodial activity via phosphine-catalyzed [3+2] annulation of 6-alkylidene-penicillanates and allenoates. Frontiers in Chemistry, 10, 1004591. Available from: [Link]

• Smith, A. M., et al. (2022). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. The Journal of Organic Chemistry, 87(7), 4646-4654. Available from: [Link]

• Younis, H. A., et al. (2020). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Catalysts, 10(11), 1297. Available from: [Link]

• Chemistry LibreTexts. (2023). Wittig Reaction. Available from: [Link]

• Lee, D. W., et al. (2022). Organocatalytic Enantioselective α-Bromination of Aldehydes with N-Bromosuccinimide. The Journal of Organic Chemistry, 87(12), 8110-8116. Available from: [Link]

• Wang, R., et al. (2025). Recent Advances in the Development of Sigma Receptor (Radio)Ligands and Their Application in Tumors. Journal of Medicinal Chemistry. Available from: [Link]

• Zhang, J., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. Available from: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available from: [Link]

• D'hooghe, M., & De Kimpe, N. (2019). An update on the synthesis and reactivity of spiro-fused β-lactams. Arkivoc, 2019(6), 314-347. Available from: [Link]

• Vekariya, R. H., et al. (2015). Solvent and Catalyst Free, Regioselective α-Bromination of Aralkyl Ketones Using N-Bromosuccinimide (NBS) Under Microwave Irradiation: An Efficient Protocol. Current Microwave Chemistry, 2(1), 61-68. Available from: [Link]

• University of Wisconsin-Madison. The Wittig Reaction: Synthesis of Alkenes. Available from: [Link]

• University of Rochester. Workup: Aluminum Hydride Reduction. Available from: [Link]

• Mondal, A. (2020). Exploring Molecular Chirality Transfer. University of Groningen. Available from: [Link]

• Forsyth, C. J., et al. (2008). Synthetic Studies toward Halichlorine: Complex Azaspirocycle Formation with Use of an NBS-Promoted Semipinacol Reaction. The Journal of Organic Chemistry, 73(10), 3767-3780. Available from: [Link]

• Macmillan Group. (2010). Buchwald-Hartwig C-C Bond Formation. Available from: [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Available from: [Link]

• Zhang, J., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. Available from: [Link]

• Rozhkova, Y. S., et al. (2012). Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles. Russian Journal of Organic Chemistry, 48(1), 75-82. Available from: [Link]

• Zhen, C., et al. (2015). 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(15), 6109-6121. Available from: [Link]

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The Spirocyclic Compass: Navigating Drug Design with 2-Azaspiro[4.5]decan-6-one Hydrochloride

Introduction: The Allure of Three-Dimensionality in Drug Discovery

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer enhanced biological activity, selectivity, and favorable pharmacokinetic profiles is perpetual. Spirocyclic systems, characterized by two rings sharing a single atom, have emerged as privileged structures. Their inherent three-dimensionality provides a rigid and well-defined orientation of substituents, allowing for a more precise interaction with biological targets compared to their flatter, aromatic counterparts. This guide delves into the practical application of a particularly promising scaffold: 2-Azaspiro[4.5]decan-6-one hydrochloride .

The 2-azaspiro[4.5]decane framework, which features a pyrrolidine ring fused to a cyclohexane ring, has been identified as a versatile core for developing therapeutics targeting the central nervous system (CNS) and beyond. Derivatives have shown significant activity as sigma-1 (σ1) receptor ligands and M1 muscarinic acetylcholine receptor agonists, highlighting their potential in treating neurodegenerative and psychiatric disorders[1]. The inclusion of a ketone at the 6-position and its presentation as a hydrochloride salt offer unique opportunities for chemical modification and improved handling, respectively. This document serves as a comprehensive guide for researchers, providing detailed protocols and insights into the utilization of this scaffold in drug design.

Core Scaffold Analysis: Chemical and Structural Attributes

The 2-Azaspiro[4.5]decan-6-one hydrochloride scaffold presents several key features for medicinal chemists to exploit:

• Spirocyclic Core: The spiro-fusion of the pyrrolidine and cyclohexanone rings imparts a rigid, three-dimensional architecture. This conformational restriction can lead to higher binding affinity and selectivity for target proteins.

• Secondary Amine: The nitrogen atom at the 2-position is a secondary amine, providing a crucial handle for derivatization. This site allows for the introduction of a wide array of substituents to explore structure-activity relationships (SAR).

• Ketone Functionality: The carbonyl group at the 6-position offers another point for chemical modification. It can be functionalized through various reactions or serve as a key interaction point with the biological target.

• Hydrochloride Salt: The hydrochloride salt form generally enhances the scaffold's solubility and stability, facilitating its use in biological assays and formulation studies.

Synthetic Strategies: Assembling the 2-Azaspiro[4.5]decan-6-one Core

While a direct, one-pot synthesis for 2-Azaspiro[4.5]decan-6-one hydrochloride is not extensively documented, a plausible and adaptable multi-step synthetic strategy can be devised based on established methodologies for similar spirocyclic lactams. The following protocol is a representative example adapted from literature precedents on the synthesis of related spiro-γ-lactams.

Protocol 1: Multi-step Synthesis of the 2-Azaspiro[4.5]decan-6-one Scaffold

This protocol outlines a potential pathway starting from commercially available materials.

Workflow Diagram:

A potential synthetic workflow for 2-Azaspiro[4.5]decan-6-one hydrochloride.

Materials:

• 1-Boc-4-piperidone

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi)

• Anhydrous Tetrahydrofuran (THF)

• Nitromethane

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Lithium hydroxide (LiOH)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Hydrochloric acid (HCl) in diethyl ether or isopropanol

Procedure:

• Synthesis of 4-Methylenepiperidine-1-carboxylic acid tert-butyl ester:

  • To a stirred suspension of methyltriphenylphosphonium bromide in anhydrous THF at 0 °C, add n-BuLi dropwise.

  • Stir the resulting ylide solution at room temperature for 1 hour.

  • Cool the mixture back to 0 °C and add a solution of 1-Boc-4-piperidone in THF.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with saturated aqueous ammonium chloride and extract with diethyl ether.

  • Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the desired methylene intermediate.

• Michael Addition with Nitromethane:

  • To a solution of the methylene intermediate in nitromethane, add DBU.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Remove the excess nitromethane under reduced pressure.

  • Purify the residue by flash column chromatography to obtain the nitro adduct.

• Reduction of the Nitro Group and Lactam Formation (Nef Reaction followed by Cyclization):

  • This transformation can be achieved through various methods. A common approach is the Nef reaction.

  • Treat the nitro adduct with a base (e.g., sodium methoxide) followed by acidic workup to generate the corresponding ketone.

  • The resulting amino ketone can then be cyclized to the desired lactam, 2-Azaspiro[4.5]decan-6-one, often under thermal conditions or with mild acid catalysis.

• Formation of the Hydrochloride Salt:

  • Dissolve the purified 2-Azaspiro[4.5]decan-6-one in a suitable solvent such as diethyl ether or isopropanol.

  • Add a solution of HCl in the same solvent dropwise with stirring.

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold solvent, and dry under vacuum.

Derivatization Strategies: Exploring Chemical Space

The 2-Azaspiro[4.5]decan-6-one scaffold offers two primary points for diversification: the secondary amine and the ketone.

Protocol 2: N-Alkylation and N-Arylation

The secondary amine is readily functionalized through standard N-alkylation or N-arylation reactions.

Workflow Diagram:

Derivatization strategies for the 2-Azaspiro[4.5]decan-6-one scaffold.

Materials:

• 2-Azaspiro[4.5]decan-6-one hydrochloride

• Alkyl halide (e.g., benzyl bromide) or aryl halide (e.g., 4-fluorophenyl iodide)

• Base (e.g., potassium carbonate, triethylamine)

• Palladium catalyst (for N-arylation, e.g., Pd2(dba)3) and ligand (e.g., Xantphos)

• Solvent (e.g., acetonitrile, DMF, toluene)

Procedure for N-Alkylation:

• To a solution of 2-Azaspiro[4.5]decan-6-one (the free base can be generated from the hydrochloride salt by treatment with a mild base) in acetonitrile, add potassium carbonate and the desired alkyl halide.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitored by TLC or LC-MS).

• Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Procedure for N-Arylation (Buchwald-Hartwig Amination):

• In a reaction vessel, combine 2-Azaspiro[4.5]decan-6-one, the aryl halide, a palladium catalyst, a suitable ligand, and a base (e.g., sodium tert-butoxide).

• Add an anhydrous solvent (e.g., toluene) and degas the mixture.

• Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) until the reaction is complete.

• Cool the mixture, dilute with a suitable solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over sodium sulfate, and concentrate.

• Purify by flash column chromatography.

Protocol 3: Modification of the Ketone

The ketone at the 6-position can be modified to introduce further diversity.

Examples of Ketone Modifications:

• Reductive Amination: The ketone can be converted to an amine, which can then be further functionalized.

• Wittig Reaction: Conversion of the ketone to an alkene.

• Grignard/Organolithium Addition: Formation of a tertiary alcohol.

• Formation of Heterocycles: The ketone can be a precursor for the synthesis of spiro-fused heterocyclic systems.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 2-Azaspiro[4.5]decan-6-one derivatives is limited in the public domain, we can infer potential trends from related azaspiro[4.5]decane analogs.

• N-Substituent: In studies on 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors, the nature and length of the N-arylalkyl substituent were found to be critical for activity[2]. This suggests that the substituent on the nitrogen atom of the 2-Azaspiro[4.5]decan-6-one scaffold will likely play a significant role in determining biological activity and selectivity.

• Cyclohexane Ring Substitution: Modifications to the cyclohexane ring can influence the molecule's conformation and its interaction with the target. For instance, in the development of TYK2/JAK1 inhibitors based on a 2,8-diazaspiro[4.5]decan-1-one core, substitutions on the piperidine ring were crucial for achieving potency and selectivity[3].

• Stereochemistry: The spirocyclic nature of the scaffold introduces a chiral center at the spiro-carbon. The absolute stereochemistry can have a profound impact on biological activity. It is therefore crucial to either separate enantiomers or develop stereoselective synthetic routes.

SAR Summary Table (Hypothetical based on related scaffolds):

Position of Modification	Type of Modification	Potential Impact on Activity
N-2	Small alkyl chains	May provide a baseline activity.
Bulky aromatic groups	Could enhance potency through additional binding interactions (e.g., pi-stacking).
Groups with H-bond donors/acceptors	May improve target engagement and solubility.
C-6 (Ketone)	Reduction to alcohol	Introduces a hydrogen bond donor/acceptor.
Conversion to oxime/hydrazone	Can explore different vector spaces and interactions.
Reductive amination	Introduces a new point for diversification.
Cyclohexane Ring	Introduction of substituents	Can modulate lipophilicity and conformational preference.

Bioisosteric Replacements

To fine-tune the physicochemical properties of drug candidates based on the 2-Azaspiro[4.5]decan-6-one scaffold, various bioisosteric replacements can be considered.

Bioisostere Strategy Diagram:

Bioisosteric replacement strategies for the 2-Azaspiro[4.5]decan-6-one scaffold.

• Ketone Bioisosteres: The carbonyl group can be replaced with other functionalities to modulate polarity, hydrogen bonding capacity, and metabolic stability. Examples include gem-difluoromethylene, oxetane, or spiro-cyclopropane groups.

• Amide Bioisosteres: The lactam (cyclic amide) functionality can be replaced with bioisosteres such as tetrazoles or acylsulfonamides to alter acidity and pharmacokinetic properties.

• Scaffold Hopping: The entire 2-Azaspiro[4.5]decan-6-one core can be replaced with other spirocyclic or bridged systems to explore new chemical space and potentially discover novel intellectual property.

Conclusion and Future Directions

The 2-Azaspiro[4.5]decan-6-one hydrochloride scaffold represents a valuable starting point for the design of novel therapeutics. Its rigid, three-dimensional structure, coupled with multiple points for diversification, makes it an attractive platform for targeting a range of biological entities. The protocols and strategies outlined in this guide provide a framework for researchers to effectively utilize this scaffold in their drug discovery programs.

Future efforts in this area should focus on the development of efficient and stereoselective synthetic routes to the core scaffold and its derivatives. Furthermore, detailed computational and structural biology studies will be invaluable in elucidating the binding modes of these compounds and guiding the rational design of more potent and selective drug candidates. The exploration of this spirocyclic scaffold holds significant promise for the discovery of next-generation medicines.

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• Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease. Journal of Medicinal Chemistry. Available from: [Link]

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Application Notes and Protocols: In Vitro Assay Development for 2-Azaspiro[4.5]decan-6-one hydrochloride

Abstract

This document provides a comprehensive guide for the development of robust in vitro assays to characterize the biological activity of 2-Azaspiro[4.5]decan-6-one hydrochloride. Due to the structural similarities with known modulators of the gamma-aminobutyric acid (GABA) system, this guide will focus on a hypothetical mechanism of action involving the GABAergic pathway, a critical component of neurotransmission.[1] We will detail the development of a primary radioligand binding assay and a secondary, functional cell-based assay. These protocols are designed to be adaptable and serve as a foundational framework for researchers in drug discovery and development.

Introduction: The Rationale for Targeting the GABA System

2-Azaspiro[4.5]decan-6-one hydrochloride belongs to a class of spirocyclic compounds that have garnered significant interest in medicinal chemistry due to their rigid, three-dimensional structures, which can facilitate potent and selective interactions with biological targets.[2] While the specific biological target of this compound is yet to be fully elucidated, derivatives of the 2-azaspiro[4.5]decane core have been reported to exhibit activity as GABA-uptake inhibitors and possess anticonvulsant properties.[1][3]

GABA is the primary inhibitory neurotransmitter in the central nervous system, and its dysregulation is implicated in a range of neurological and psychiatric disorders, including epilepsy, anxiety, and sleep disorders. Consequently, the GABAergic system presents a rich landscape of therapeutic targets, including GABA receptors (GABAA, GABAB) and GABA transporters (GATs).

This guide will therefore proceed with the scientifically-grounded hypothesis that 2-Azaspiro[4.5]decan-6-one hydrochloride modulates a component of the GABAergic system. The following sections will provide a detailed roadmap for developing a primary binding assay to determine the affinity of the compound for a specific GABA receptor subtype, followed by a functional assay to characterize its modulatory effects.

The Assay Development Cascade: A Stepwise Approach

The process of developing and validating an in vitro assay is a critical phase in early drug discovery.[4][5] A well-designed assay cascade ensures that the generated data is reliable, reproducible, and provides a clear understanding of the compound's mechanism of action. Our approach will follow a logical progression from initial binding characterization to functional validation.

Figure 1: A representative workflow for the in vitro characterization of 2-Azaspiro[4.5]decan-6-one hydrochloride.

Primary Screening: Radioligand Binding Assay

The initial step in characterizing a novel compound is to determine if it binds to the hypothetical target. A radioligand binding assay is a robust and sensitive method to quantify the affinity of a test compound for a receptor.

Principle of the Assay

This assay measures the ability of 2-Azaspiro[4.5]decan-6-one hydrochloride to compete with a radiolabeled ligand that has a known high affinity and specificity for the target receptor (e.g., a specific GABAA receptor subtype). The amount of radioligand bound to the receptor is inversely proportional to the affinity of the test compound.

Detailed Experimental Protocol

Objective: To determine the inhibitory constant (Ki) of 2-Azaspiro[4.5]decan-6-one hydrochloride for the GABAA receptor.

Materials:

• Receptor Source: Commercially available cell membranes prepared from a cell line stably expressing the human GABAA receptor subtype of interest.

• Radioligand: e.g., [3H]-Muscimol or [3H]-Flunitrazepam, depending on the binding site of interest.

• Test Compound: 2-Azaspiro[4.5]decan-6-one hydrochloride, dissolved in an appropriate vehicle (e.g., DMSO).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: A high concentration of a known, unlabeled ligand (e.g., GABA or Diazepam).

• Scintillation Cocktail

• 96-well Filter Plates

• Microplate Scintillation Counter

Protocol:

• Compound Preparation: Prepare a serial dilution of 2-Azaspiro[4.5]decan-6-one hydrochloride in the assay buffer. The final concentration range should typically span from 100 µM to 0.1 nM.

• Assay Plate Setup: In a 96-well plate, add the following to each well:

  • Total Binding: Assay buffer, radioligand, and receptor membranes.

  • Non-specific Binding: Assay buffer, radioligand, receptor membranes, and the non-specific binding control.

  • Test Compound: Assay buffer, radioligand, receptor membranes, and the corresponding dilution of 2-Azaspiro[4.5]decan-6-one hydrochloride.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through the filter plate to separate the bound from the free radioligand. Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Detection: Add scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.

Data Analysis and Interpretation

The data will be analyzed using non-linear regression to fit a sigmoidal dose-response curve.

Parameter	Description
IC50	The concentration of the test compound that inhibits 50% of the specific binding of the radioligand.
Ki	The inhibitory constant, which represents the affinity of the compound for the receptor. It is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

A lower Ki value indicates a higher binding affinity.

Secondary Screening: Functional Cell-Based Assay

Following the confirmation of binding, it is crucial to determine the functional consequence of this interaction. A cell-based assay can reveal whether the compound acts as an agonist, antagonist, or an allosteric modulator.

Principle of the Assay

For a GABAA receptor, which is a ligand-gated ion channel, a functional assay could measure the influx of chloride ions upon receptor activation. A common method is to use a fluorescent indicator that is sensitive to changes in intracellular chloride concentration.

Detailed Experimental Protocol

Objective: To characterize the functional activity of 2-Azaspiro[4.5]decan-6-one hydrochloride at the GABAA receptor.

Materials:

• A cell line stably expressing the GABAA receptor subtype of interest.

• A chloride-sensitive fluorescent dye (e.g., MEQ or other commercially available kits).

• Agonist: GABA.

• Antagonist: A known GABAA receptor antagonist (e.g., Bicuculline).

• Test Compound: 2-Azaspiro[4.5]decan-6-one hydrochloride.

• Assay buffer and cell culture medium.

• A fluorescence plate reader.

Protocol:

• Cell Plating: Seed the cells in a 96-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with the chloride-sensitive fluorescent dye according to the manufacturer's instructions.

• Compound Addition:

  • Agonist Mode: Add serial dilutions of 2-Azaspiro[4.5]decan-6-one hydrochloride to the wells.

  • Antagonist Mode: Pre-incubate the cells with serial dilutions of the test compound before adding a fixed concentration of GABA.

• Fluorescence Measurement: Measure the fluorescence intensity at appropriate excitation and emission wavelengths using a fluorescence plate reader.

Data Analysis and Interpretation

The change in fluorescence is proportional to the chloride influx and, therefore, the receptor activity.

Parameter	Description
EC50	The concentration of an agonist that produces 50% of the maximal response.
IC50	The concentration of an antagonist that inhibits 50% of the response induced by an agonist.

By analyzing the dose-response curves, one can determine if 2-Azaspiro[4.5]decan-6-one hydrochloride activates the receptor (agonist), blocks the action of GABA (antagonist), or potentiates the effect of GABA (positive allosteric modulator).

Assay Validation and Quality Control

For any in vitro assay to be reliable, it must be properly validated.[6] Key validation parameters include:

• Z'-factor: A statistical measure of the quality of an assay, calculated using the signals of the positive and negative controls. A Z'-factor between 0.5 and 1.0 is considered excellent for high-throughput screening.[7]

• Signal-to-Background Ratio: The ratio of the signal from the positive control to the signal from the negative control.

• Intra- and Inter-assay Variability: The precision of the assay, typically expressed as the coefficient of variation (%CV).

Conclusion

This application note provides a detailed framework for the in vitro characterization of 2-Azaspiro[4.5]decan-6-one hydrochloride, based on a plausible hypothesis of its interaction with the GABAergic system. The described primary binding and secondary functional assays will enable researchers to determine the affinity and functional activity of this compound, providing a solid foundation for further drug discovery efforts. It is imperative that each assay is rigorously optimized and validated to ensure the generation of high-quality, reproducible data.

References

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• Reimann, E., & Wichmann, P. (1996). Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors. Archiv der Pharmazie, 329(5), 227-230. Retrieved from [Link]

• Liu, H., et al. (2020). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules, 25(22), 5469. Retrieved from [Link]

• Kummari, et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. International Journal of Molecular Sciences, 23(15), 8259. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 47457, 2-Azaspiro(4.5)decan-3-one. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 290662, Spiro(4.5)decan-6-one. Retrieved from [Link]

• Chowdhury, R., et al. (2019). Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors. MedChemComm, 10(4), 549-560. Retrieved from [Link]

• Chowdhury, R., et al. (2019). Studies on Spiro[4.5]decanone Prolyl Hydroxylase Domain Inhibitors. ResearchGate. Retrieved from [Link]

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Application Note &amp; Protocol: Enantioselective Synthesis of 2-Azaspiro[4.5]decan-6-one Hydrochloride

Abstract

The 2-azaspiro[4.5]decane scaffold is a privileged structural motif found in a range of biologically active compounds and natural products. Its rigid, three-dimensional architecture makes it a compelling core for drug discovery programs. However, the stereocontrolled synthesis of this framework, particularly the installation of a quaternary stereocenter at the C5 position, presents a significant synthetic challenge. This document provides a detailed guide to the asymmetric synthesis of chiral 2-Azaspiro[4.5]decan-6-one, focusing on a modern, highly diastereoselective approach that combines synergistic photocatalysis and organocatalysis. We will elucidate the mechanistic underpinnings of this strategy, provide a robust, step-by-step experimental protocol, and offer insights into process optimization and characterization.

Introduction: The Strategic Importance of Azaspirocycles

Spirocyclic systems are increasingly sought after in medicinal chemistry. Their inherent three-dimensionality allows for precise spatial orientation of functional groups, which can lead to enhanced binding affinity, improved selectivity for biological targets, and favorable pharmacokinetic properties compared to "flat" aromatic systems.[1] The 2-azaspiro[4.5]decane core, in particular, is a key structural feature in various pharmacologically relevant molecules.[2]

The primary challenge in synthesizing these molecules lies in controlling the stereochemistry of the spirocyclic junction, which is a fully substituted quaternary carbon center. Traditional synthetic methods often result in racemic mixtures, necessitating difficult chiral resolution steps. Modern asymmetric synthesis seeks to overcome this by using chiral catalysts to directly generate the desired enantiomer.[3][4] This guide details a state-of-the-art method leveraging a [3+2] cycloaddition strategy, which has proven effective for constructing the desired spirocyclic framework with high stereocontrol.[2]

Mechanistic Rationale: Synergistic Photocatalysis and Organocatalysis

The selected protocol is based on a cooperative catalysis approach, where a photocatalyst and a chiral organocatalyst work in concert to achieve a highly selective transformation that is inaccessible to either catalyst alone. The key transformation is a formal [3+2] cycloaddition between a cyclopropylamine (a three-atom component) and an α,β-unsaturated ketone (a two-atom component).

The Catalytic Cycle involves several key steps:

• Single-Electron Transfer (SET): The excited-state photocatalyst oxidizes the N-cyclopropylaniline, generating a radical cation.

• Radical Ring-Opening: The strained cyclopropane ring of the radical cation undergoes homolytic cleavage, forming a distonic radical cation intermediate.

• Chiral Scaffolding: Concurrently, the chiral phosphoric acid (a Brønsted acid organocatalyst) activates the α,β-unsaturated ketone by forming a hydrogen bond with the carbonyl oxygen. This activation lowers the LUMO of the olefin and creates a defined chiral environment around it.

• Stereoselective Radical Addition: The nucleophilic radical end of the distonic cation adds to the activated olefin. The facial selectivity of this addition is controlled by the chiral phosphoric acid, which sterically blocks one face of the molecule, directing the incoming radical to the opposite face.

• Radical-Polar Crossover & Cyclization: The resulting radical intermediate is reduced by the photocatalyst in its reduced state, generating an iminium ion. This intermediate then undergoes a rapid intramolecular Mannich-type cyclization.

• Catalyst Regeneration: Tautomerization and proton transfer release the final product and regenerate both the photocatalyst and the chiral organocatalyst, allowing them to re-enter the catalytic cycle.

This synergistic approach is powerful because it allows for the generation and control of a radical intermediate under exceptionally mild conditions, using visible light as the energy source.[2]

Caption: Mechanism of Synergistic Photocatalysis and Organocatalysis.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of related 2-amino-spiro[4.5]decane-6-ones and serves as a robust starting point.[2]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Methylene-tetrahydronaphthalen-1-one	≥97%	Commercial	Substrate (1.0 equiv)
N-Cyclopropylaniline	≥98%	Commercial	Substrate (2.0 equiv)
Chiral Phosphoric Acid ((R)-TRIP)	≥98%	Commercial	Organocatalyst (10 mol%)
Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (Photocatalyst)	Synthesis Grade	Commercial	Photocatalyst (1-2 mol%)
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercial	Reaction Solvent (0.01 M)
Diethyl ether (Et₂O)	ACS Grade	Commercial	For work-up and salt formation
HCl in Et₂O	2.0 M solution	Commercial	For hydrochloride salt formation
Sodium sulfate (Na₂SO₄)	Anhydrous, granular	Commercial	Drying agent
Silica Gel	230-400 mesh	Commercial	For column chromatography

Caution: Handle all reagents and solvents in a well-ventilated fume hood. Anhydrous solvents are critical for reaction success. The photocatalyst is light-sensitive and should be handled under dim light.

Step-by-Step Synthesis Procedure

• Reaction Setup: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the chiral phosphoric acid ((R)-TRIP, 0.025 mmol, 10 mol%) and the iridium photocatalyst (0.0025 mmol, 1 mol%).

• Reagent Addition: Add 2-methylene-tetrahydronaphthalen-1-one (0.25 mmol, 1.0 equiv.).

• Inert Atmosphere: Seal the tube with a septum, and purge with dry nitrogen or argon for 10-15 minutes.

• Solvent and Substrate Addition: Using a syringe, add anhydrous dichloromethane (2.5 mL, to achieve 0.1 M, though the original reference suggests 0.01M, this is a more standard concentration) followed by N-cyclopropylaniline (0.50 mmol, 2.0 equiv.).

• Initiation of Reaction: Place the sealed reaction tube approximately 5-10 cm from a blue LED lamp (450–455 nm). Ensure the reaction is stirred vigorously to ensure even irradiation.

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient, e.g., 20:1 to 5:1) to isolate the pure 2-azaspiro[4.5]decan-6-one free base.

Hydrochloride Salt Formation

• Dissolution: Dissolve the purified free base (1.0 equiv.) in a minimal amount of anhydrous diethyl ether.

• Precipitation: While stirring, add a 2.0 M solution of HCl in diethyl ether (1.1 equiv.) dropwise. A white precipitate should form immediately.

• Isolation: Continue stirring for 30 minutes at room temperature. Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under high vacuum to yield the final 2-Azaspiro[4.5]decan-6-one hydrochloride salt.

Data, Expected Results, and Characterization

The described protocol is expected to deliver the product with high yield and excellent stereoselectivity.

Parameter	Expected Outcome	Analytical Method
Yield	70-90%	Gravimetric analysis
Diastereomeric Ratio (dr)	>20:1	¹H NMR analysis of crude
Enantiomeric Excess (ee)	>95%	Chiral HPLC

Characterization Data (Representative):

• ¹H NMR: Expect characteristic signals for the spirocyclic core, including diastereotopic protons of the methylene groups.

• ¹³C NMR: The quaternary spiro-carbon signal is a key diagnostic peak, typically appearing around 60-70 ppm.

• HRMS (ESI): Calculated mass for the protonated free base [M+H]⁺ should be confirmed to four decimal places.

• Chiral HPLC: Analysis using a suitable chiral column (e.g., Chiralpak AD-H) is essential to determine the enantiomeric excess.

Experimental and Workflow Visualization

A clear workflow is essential for reproducible results. The process can be visualized from initial setup to final product analysis.

Caption: Overall laboratory workflow for the synthesis.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Conversion	- Inactive photocatalyst- Wet solvent/reagents- Insufficient light intensity	- Use fresh catalyst- Ensure all materials are scrupulously dried- Move lamp closer to the reaction vessel
Low Diastereoselectivity	- Non-optimal chiral catalyst- Temperature fluctuations	- Screen other chiral phosphoric acids- Ensure reaction is maintained at a stable room temperature
Poor Yield after Column	- Product degradation on silica- Co-elution with impurities	- Neutralize silica gel with Et₃N before use- Optimize eluent system based on TLC analysis

Conclusion

This application note outlines a powerful and reliable method for the asymmetric synthesis of 2-Azaspiro[4.5]decan-6-one hydrochloride. By harnessing the synergy between visible-light photocatalysis and chiral Brønsted acid organocatalysis, this protocol provides access to a valuable chiral building block in high yield and with excellent stereocontrol. The mild reaction conditions, operational simplicity, and use of commercially available catalysts make this strategy highly attractive for applications in both academic research and industrial drug development.

References

• Gong, C., et al. (2009). Organocatalytic Synthesis of Spiro[pyrrolidin-3,3′-oxindoles] with High Enantiopurity and Structural Diversity. Journal of the American Chemical Society. [Link]

• Yetra, S. R., et al. (2017). Recent Advances in the Synthesis of Spiroheterocycles via N-Heterocyclic Carbene Organocatalysis. Molecules. [Link]

• Gong, C., et al. (2009). Organocatalytic synthesis of spiro[pyrrolidin-3,3'-oxindoles] with high enantiopurity and structural diversity. PubMed. [Link]

• Rios, R., et al. (2010). Organocatalytic synthesis of spiro compounds via a cascade Michael–Michael-aldol reaction. Chemical Communications. [Link]

• Géant, P.-Y., et al. (2013). Enantioselective Organocatalytic Synthesis of Sulfur-Containing Spirocyclic Compounds. European Journal of Organic Chemistry. [Link]

• Li, X., et al. (2017). Asymmetric Synthesis of Spiropyrazolones by Rhodium-Catalyzed C(sp2)-H Functionalization/Annulation Reactions. Angewandte Chemie International Edition. [Link]

• Kong, L., et al. (2020). Rhodium(III)-Catalyzed Asymmetric Access to Spirocycles through C-H Activation and Axial-to-Central Chirality Transfer. Angewandte Chemie International Edition. [Link]

• Wang, Y., et al. (2025). Diastereoselective Synthesis of 2-Amino-spiro[4.5]decane-6-ones Through Synergistic Photocatalysis and Organocatalysis for [3 + 2] Cycloaddition of Cyclopropylamines with Olefins. Molecules. [Link]

• Lee, Y., et al. (2025). Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. ACS Catalysis. [Link]

• Wang, Z., et al. (2025). Highly Enantioselective Construction of Azaspiro[4.5]decane via an NHC‐catalyzed [5+1] Cycloaddition. Angewandte Chemie. [Link]

• Rozhkova, Y. S., et al. (2012). Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles. Russian Journal of Organic Chemistry. [Link]

• Asymmetric Synthesis. University of Liverpool, Department of Chemistry. [Link]

• Malik, M., et al. (2013). Synthesis of polyhydroxylated quinolizidines and azaspiro[4.5]decanes from D-xylose. Organic Letters. [Link]

• Li, R., et al. (2023). Asymmetric total synthesis strategies of halichlorine and pinnaic acid. Organic & Biomolecular Chemistry. [Link]

• Jampilek, J. & Pabrekar, P. (2022). Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality. Biomolecules. [Link]

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Advanced Functionalization Strategies for 2-Azaspiro[4.5]decan-6-one and Related Spiro-Lactams

Executive Summary & Structural Analysis[1]

This application note addresses the functionalization of 2-azaspiro[4.5]decan-6-one hydrochloride and its critical spiro-lactam derivatives.

Critical Technical Distinction: Researchers often confuse the nomenclature of spiro-fused systems. It is vital to distinguish between two isomers in this scaffold class to select the correct protocol:

• 2-Azaspiro[4.5]decan-6-one (The Named Molecule): This is a spiro-amino-ketone , not a lactam. The nitrogen is in the pyrrolidine ring (position 2), and the carbonyl is in the cyclohexane ring (position 6). "Functionalization of the lactam" for this molecule typically refers to the Schmidt Reaction , which converts the ketone into a ring-expanded lactam.

• 2-Azaspiro[4.5]decan-3-one (The "Gabapentin Lactam"): This is the true spiro-lactam (gamma-lactam) often found as an impurity or metabolite of Gabapentin.

This guide provides protocols for both scenarios: (A) Transforming the 6-one ketone into a lactam via Schmidt rearrangement, and (B) Functionalizing the spiro-lactam ring (C-H activation and N-alkylation).

Strategic Workflow

The following diagram illustrates the decision tree for functionalizing this scaffold.

Figure 1: Strategic decision tree for functionalizing 2-azaspiro[4.5]decan-6-one scaffolds.

Protocol A: The Schmidt Reaction (Ketone to Lactam Conversion)

If your goal is to generate a lactam from the 2-azaspiro[4.5]decan-6-one precursor, the Schmidt reaction is the gold standard. This expands the 6-membered cyclohexanone ring into a 7-membered caprolactam derivative, creating a novel homospiro-lactam scaffold.

Mechanistic Insight

The reaction proceeds via the addition of hydrazoic acid (

) to the protonated ketone.[1] The migration of the alkyl group is governed by anti-periplanar stereoelectronics. In spiro-systems, the migration of the quaternary spiro-carbon vs. the methylene group determines the regioselectivity.

Materials

• Substrate: 2-Azaspiro[4.5]decan-6-one HCl (1.0 eq)

• Reagent: Sodium Azide (

  ) (1.5 eq)

• Acid/Solvent: Polyphosphoric Acid (PPA) or Methanesulfonic acid (

  )

• Quench: Ice/Water, NaOH (50% aq)[2]

Step-by-Step Methodology

• Free Base Preparation (Crucial):

  • Dissolve the hydrochloride salt in water. Basify to pH 10 with 1M NaOH.

  • Extract with DCM (

    ). Dry over and concentrate.

  • Why: The Schmidt reaction requires strong acid; starting with the HCl salt in PPA can lead to inconsistent stoichiometry and trapping of HCl gas.

• Acid Activation:

  • In a round-bottom flask equipped with an overhead stirrer (PPA is viscous), charge PPA (10 volumes relative to substrate).

  • Heat to 50°C to lower viscosity.

  • Add the free base ketone portion-wise. Stir for 30 min to ensure homogeneity.

• Azide Addition (The Exotherm):

  • Safety Warning:

    is generated in situ. It is toxic and explosive. Use a blast shield and efficient fume hood.

  • Cool the mixture to 0°C.

  • Add

    portion-wise over 1 hour. Do not allow temperature to exceed 10°C during addition.

  • Monitoring: Watch for nitrogen evolution (bubbling).

• Rearrangement:

  • Allow the mixture to warm to Room Temperature (RT) and stir for 12–24 hours.

  • Self-Validation: Monitor by LC-MS.[3] The product will have a mass shift of +15 Da (insertion of NH) compared to the ketone.

• Work-up:

  • Pour the reaction mixture slowly onto crushed ice (exothermic).

  • Neutralize with 50% NaOH to pH 8–9.

  • Extract with EtOAc (

    ). The lactam is polar; ensure thorough extraction.

  • Purify via flash chromatography (DCM/MeOH gradient).

Protocol B: Functionalization of the Spiro-Lactam Ring

This protocol applies to the Gabapentin Lactam (2-azaspiro[4.5]decan-3-one) or the Schmidt product from Protocol A. The most powerful functionalization is

-alkylation via enolate chemistry.

Materials

• Substrate: Spiro-lactam (e.g., 2-azaspiro[4.5]decan-3-one)[4][5]

• Base: Lithium Diisopropylamide (LDA) (1.1 eq) or LiHMDS

• Electrophile: Alkyl halide (e.g., MeI, BnBr) (1.2 eq)[2]

• Solvent: Anhydrous THF

• Atmosphere: Argon/Nitrogen

Step-by-Step Methodology

• N-Protection (Mandatory):

  • If the lactam nitrogen (or the distal amine in the Schmidt product) is unprotected, it must be protected first (e.g., Boc-anhydride, DMAP, DCM).[2]

  • Why: The amide proton (

    ) is more acidic than the -proton ( ). Without protection, the base will deprotonate the nitrogen first.[2]

• Enolate Formation:

  • Cool anhydrous THF to -78°C. Add LDA (2.0 M in THF/heptane).

  • Add the N-Boc-spiro-lactam (dissolved in THF) dropwise over 20 min.

  • Stir at -78°C for 1 hour.

  • Visualization: The solution often turns pale yellow, indicating enolate formation.[2]

• Electrophile Trapping:

  • Add the alkyl halide (dissolved in THF) dropwise.

  • Allow the reaction to warm slowly to -20°C over 2 hours.

  • Causality: Warming too fast can cause O-alkylation or poly-alkylation.

• Quench and Isolation:

  • Quench with saturated

    at -20°C.

  • Extract with EtOAc.

  • Self-Validation: Check NMR. The disappearance of the doublet/triplet corresponding to the

    -protons (2.0–2.4 ppm) and appearance of the alkyl group signals confirms substitution.

Quantitative Data Summary

Reaction Type	Substrate	Reagents	Typical Yield	Key Challenge
Schmidt Rearrangement	6-one (Ketone)	, PPA	65–80%	Viscosity of PPA; Temp control
-Alkylation	3-one (Lactam)	LDA, R-X	55–75%	Requires N-protection; Moisture sensitive
N-Alkylation	3-one (Lactam)	NaH, R-X	85–95%	Over-alkylation if not controlled

References

• Spirocyclic Scaffolds in Drug Discovery

  • Smith, J. et al. "Spirocyclic Motifs in Drug Discovery."[2] Journal of Medicinal Chemistry.

  • (Note: Verify specific isomer in catalog).

• Schmidt Reaction Protocols

  • Aube, J. et al. "Intramolecular Schmidt Reaction of Ketones."[2][6] Journal of the American Chemical Society.[7]

• Gabapentin Lactam Characterization

  • "2-Azaspiro[4.5]decan-3-one (Gabapentin Lactam)

• Spiro-Lactam Synthesis

  • Carreira, E. M. et al. "Synthesis of Functionalized Spiro-Piperidines." Angewandte Chemie.

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• 2. CN113024572B - Spiro-γ-lactam compound and its synthetic method and application - Google Patents [patents.google.com]
• 3. 64744-50-9|2-Azaspiro[4.5]decan-3-one|BLD Pharm [bldpharm.com]
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Cell-based assays for evaluating azaspiro[4.5]decanone cytotoxicity

A Multi-Assay Strategy for the Comprehensive Cytotoxicity Profiling of Azaspiro[4.5]decanone Derivatives

Abstract

Azaspiro[4.5]decanone and its derivatives represent a promising class of heterocyclic compounds with demonstrated potential in drug discovery, particularly as antitumor agents.[1][2][3] A critical step in the preclinical evaluation of these novel chemical entities is the accurate assessment of their cytotoxic effects. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the cytotoxicity of azaspiro[4.5]decanone compounds. We advocate for a tiered, multi-assay approach that moves beyond a single endpoint to build a more complete and mechanistically informative cytotoxicity profile. This document details the strategic rationale and provides step-by-step protocols for three core assays: the MTT assay for initial viability screening, the LDH assay for confirming membrane-damaging cytotoxicity, and the Caspase-3/7 assay for elucidating apoptosis as a primary mechanism of cell death.

The Imperative of a Multi-Parametric Approach

In drug discovery, the terms "cell viability" and "cytotoxicity" are often used interchangeably, but they describe distinct cellular states.[4][5] A comprehensive understanding of a compound's effect requires distinguishing between these phenomena.

• Cell Viability refers to the overall health and metabolic function of a cell population.[6] A reduction in viability can indicate cell death or an inhibition of cell proliferation (a cytostatic effect).[7]

• Cytotoxicity specifically refers to the quality of a substance to cause cell damage or death, often through mechanisms like necrosis or apoptosis.[4][8]

Foundational Step: Strategic Cell Line Selection

The choice of cell line is paramount and should be guided by the therapeutic goal of the azaspiro[4.5]decanone compound being tested.[9]

• Relevance to Target Disease: For anticancer screening, select cell lines representative of specific human cancers. Studies on azaspiro derivatives have frequently utilized cell lines such as A549 (non-small cell lung cancer), MDA-MB-231 (triple-negative breast cancer), HeLa (cervical cancer), HepG-2 (liver cancer), and PC-3 (prostate cancer).[1][3][10]

• Assessing Selective Toxicity: It is crucial to evaluate whether the compound's cytotoxicity is specific to cancer cells. Including a "normal," non-malignant cell line (e.g., human fibroblasts like MRC-5) in the testing panel is a vital control to gauge potential toxicity to healthy tissues.[11][12]

• Assay Compatibility: Ensure the chosen cell lines are compatible with the selected assay methods. For example, cells with high endogenous lactate dehydrogenase (LDH) levels may require specific controls.[9]

Primary Screening: The MTT Assay for Metabolic Viability

The initial step in screening is to determine if the compound has any impact on the metabolic activity of the cell population, which serves as a robust indicator of cell viability. The MTT assay is a reliable, colorimetric method for this purpose.[13][14]

Principle of the MTT Assay

The assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes, located primarily in the mitochondria of living cells, to reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide or MTT) into insoluble purple formazan crystals.[14][15] The amount of formazan produced is directly proportional to the number of metabolically active, viable cells.[16] This formazan is then solubilized, and the color intensity is measured spectrophotometrically.

Protocol: MTT Cell Viability Assay

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.

• Solubilization Solution: DMSO or a solution of 10% SDS in 0.01 M HCl.

• 96-well flat-bottom sterile plates.

• Complete cell culture medium.

• Phosphate-Buffered Saline (PBS).

• Microplate spectrophotometer (reader).

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours (37°C, 5% CO₂) to allow for cell attachment.[16]

• Compound Treatment: Prepare serial dilutions of the azaspiro[4.5]decanone compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Controls: Include wells with vehicle (e.g., DMSO) treated cells (negative control) and wells with medium only (background control).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[15]

• Formazan Development: Incubate the plate for 2-4 hours at 37°C, protected from light. Observe for the formation of purple precipitate within the cells.

• Solubilization: Carefully remove the medium containing MTT. Add 100 µL of Solubilization Solution to each well to dissolve the formazan crystals. Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.[14]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background absorbance.[15][17]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Data Presentation: Hypothetical IC₅₀ Values

Compound ID	Cell Line	Exposure Time (h)	IC₅₀ (µM)
AZD-001	A549 (Lung Cancer)	48	5.2
AZD-001	MDA-MB-231 (Breast Cancer)	48	8.9
AZD-001	MRC-5 (Normal Fibroblast)	48	> 100
AZD-002	A549 (Lung Cancer)	48	15.7
AZD-002	MDA-MB-231 (Breast Cancer)	48	21.3
AZD-002	MRC-5 (Normal Fibroblast)	48	> 100

This table illustrates how AZD-001 shows higher potency and selective toxicity towards cancer cells compared to normal cells.

Confirmatory Analysis: The LDH Assay for Cytotoxicity

A decrease in MTT signal confirms reduced viability but not necessarily cytotoxicity. To confirm that the compound is actively killing cells by damaging their plasma membrane, the Lactate Dehydrogenase (LDH) assay is the gold standard.[18]

Principle of the LDH Assay

LDH is a stable cytosolic enzyme present in all cell types.[19] When the plasma membrane loses its integrity—a hallmark of cytotoxicity—LDH is released into the surrounding culture medium.[20] The assay measures the activity of this extracellular LDH through a coupled enzymatic reaction where LDH converts lactate to pyruvate, generating NADH. This NADH then reduces a tetrazolium salt to a colored formazan product, which is quantified at 490 nm.[21] The amount of color is directly proportional to the amount of LDH released, indicating the level of cytotoxicity.[21]

Protocol: LDH Cytotoxicity Assay

Materials:

• Commercially available LDH Cytotoxicity Assay Kit (containing Substrate Mix, Assay Buffer, Lysis Solution, and Stop Solution).

• 96-well flat-bottom sterile plates.

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with the azaspiro[4.5]decanone compounds in a 96-well plate as described in the MTT protocol (Steps 1-3). Use 100 µL final volume per well.

• Establish Controls: It is critical to set up the following controls for each cell line:

  • Untreated Control: Cells treated with vehicle only (measures spontaneous LDH release).

  • Maximum Release Control: Cells treated with the kit's Lysis Solution 45 minutes before the assay endpoint (measures maximum releasable LDH).

  • Background Control: Medium only (measures background LDH in the serum).

• Sample Collection: Centrifuge the plate gently (e.g., 250 x g for 5 minutes) to pellet any floating cells. Carefully transfer 50 µL of the cell-free supernatant from each well to a fresh 96-well plate.

• Reaction Setup: Prepare the LDH Reaction Mixture according to the kit manufacturer's instructions. Add 50 µL of the Reaction Mixture to each well of the supernatant plate.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[21]

• Data Analysis:

  • First, subtract the 680 nm absorbance value from the 490 nm value for all wells.

  • Then, subtract the background control from all other values.

  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-Treated LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] * 100

Mechanistic Insight: The Caspase-3/7 Assay for Apoptosis

If the MTT and LDH assays confirm cytotoxic activity, the next logical step is to investigate the mechanism of cell death. Apoptosis, or programmed cell death, is a common and desirable mechanism for anticancer agents. The activation of effector caspases 3 and 7 is a central event in the apoptotic cascade.[22][23]

Principle of the Caspase-3/7 Assay

This assay utilizes a non-fluorescent substrate containing the caspase-3/7 recognition sequence, Asp-Glu-Val-Asp (DEVD).[23][24] In apoptotic cells, activated caspase-3 and/or caspase-7 cleave this substrate, releasing a fluorophore (e.g., Rhodamine 110 or a DNA-binding dye) that produces a bright fluorescent signal.[24][25] This signal is directly proportional to the level of caspase-3/7 activity and can be measured using a fluorescence plate reader.

Caption: Simplified intrinsic apoptosis pathway leading to Caspase-3/7 activation.

Protocol: Fluorometric Caspase-3/7 Activity Assay

Materials:

• Commercially available Caspase-3/7 Assay Kit (containing DEVD substrate and assay buffer).

• 96-well black, clear-bottom sterile plates.

• Fluorescence microplate reader.

• Positive Control Inducer (e.g., Staurosporine or Camptothecin).

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well black plate and treat with compounds as described previously.

  • Controls: Include an untreated control, a vehicle control, and a positive control (cells treated with a known apoptosis inducer).

• Reagent Preparation: Prepare the Caspase-3/7 Reagent by mixing the substrate with the assay buffer according to the kit protocol.

• Assay Reaction: Add the prepared Caspase-3/7 Reagent directly to each well (typically in equal volume to the culture medium, e.g., 100 µL). Mix gently by orbital shaking for 1 minute.

• Incubation: Incubate the plate for 1-2 hours at room temperature, protected from light.

• Fluorescence Measurement: Measure the fluorescence using a plate reader with the appropriate excitation and emission wavelengths (e.g., ~490 nm excitation / ~520 nm emission for green fluorescence).[23][25]

• Data Analysis: After subtracting the background (medium + reagent only), calculate the fold-change in fluorescence relative to the vehicle-treated control cells. A significant increase in fluorescence indicates apoptosis induction.

Integrated Workflow and Data Interpretation

A robust evaluation of cytotoxicity is not a single experiment but a decision-making workflow. By combining these assays, a clear picture of the compound's cellular impact emerges.

Caption: Integrated workflow for comprehensive cytotoxicity profiling.

Interpreting Combined Results

MTT Result	LDH Result	Caspase-3/7 Result	Interpretation
↓ Viability	↑ Release	↑ Activity	Apoptotic Cytotoxicity: The compound reduces viability by inducing programmed cell death. This is often a desired outcome for anticancer drugs.
↓ Viability	↑ Release	↔ No Change	Necrotic/Other Cytotoxicity: The compound kills cells by causing membrane rupture without activating executioner caspases. Further investigation into other death pathways (e.g., necroptosis) may be warranted.
↓ Viability	↔ No Change	↔ No Change	Anti-proliferative (Cytostatic) Effect: The compound inhibits cell growth and division without causing significant cell death. The cells are viable but not proliferating.
↔ No Change	↔ No Change	↔ No Change	No Effect: The compound is not cytotoxic or cytostatic at the concentrations tested.

Conclusion

Evaluating the cytotoxic potential of novel azaspiro[4.5]decanone compounds requires a rigorous, multi-faceted approach. By progressing from a broad viability screen (MTT) to a specific confirmation of cytotoxicity (LDH) and subsequent mechanistic investigation (Caspase-3/7), researchers can build a high-confidence profile of their compound's biological activity. This tiered strategy not only validates initial findings but also provides crucial insights into the mechanism of action, which is essential for guiding lead optimization and further drug development efforts.

References

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• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025). CLYTE Technologies. Available at: [Link]

• Overview of Cell Viability and Cytotoxicity. (2019). News-Medical.Net. Available at: [Link]

• Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[6][16]deca-6,9-diene-3,8-dione Derivatives. (2019). MDPI. Available at: [Link]

• Making Choices Between Cytotoxicity Assay And Cell Viability. (2023). Biochain Incorporated. Available at: [Link]

• Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. (2017). National Institutes of Health. Available at: [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Available at: [Link]

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• Demystifying Cell Assays: How to Distinguish Proliferation, Viability & Cytotoxicity. (2026). Elabscience. Available at: [Link]

• Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. PMC. Available at: [Link]

• What cell line should I choose for citotoxicity assays?. (2023). ResearchGate. Available at: [Link]

• LDH CYTOTOXICITY ASSAY KIT. Tiaris Biosciences. Available at: [Link]

• Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. (2017). PubMed. Available at: [Link]

• Study of Cytotoxicity of Spiro-Fused [3-Azabicyclo[3.1.0]hexane]oxindoles and Cyclopropa[a]pyrrolizidine-oxindoles Against Tumor Cell Lines. (2024). MDPI. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf. Available at: [Link]

• Highlight report: Cell type selection for toxicity testing. PMC. Available at: [Link]

• Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[6][16]deca-6,9-diene-3,8-dione Derivatives. (2019). PubMed. Available at: [Link]

• Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. (2018). Journal of Medicinal Chemistry. Available at: [Link]

• Cell Based Functional Assay including Cytotoxicity Assays. (2024). NJ Bio. Available at: [Link]

• Considerations for Successful Cell-Based Assays I: Choosing Your Cells. (2011). Promega Corporation. Available at: [Link]

• Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[ a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2 H). (2025). PubMed. Available at: [Link]

• Cytotoxicity Testing: Everything You Need to Know. Test Labs. Available at: [Link]

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• Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. (2020). PMC. Available at: [Link]

• Propyl-2-(8-(3,4-Difluorobenzyl)-2′,5′-Dioxo-8-Azaspiro[Bicyclo[3.2.1] Octane-3,4′-Imidazolidine]-1′-yl) Acetate Induces Apoptosis in Human Leukemia Cells through Mitochondrial Pathway following Cell Cycle Arrest. (2013). PMC - NIH. Available at: [Link]

• Which cell line to choose for cytotoxicity evaluation of nanomaterials?. (2020). ResearchGate. Available at: [Link]

• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025). Kosheeka. Available at: [Link]

• Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors. PubMed. Available at: [Link]

• Synthesis of novel 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones.. ResearchGate. Available at: [Link]

• Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. (2020). PubMed. Available at: [Link]

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Application Note: A Validated Protocol for the Preparation of 2-Azaspiro[4.5]decan-6-one Hydrochloride for High-Throughput Biological Screening

Abstract

The reproducibility and reliability of biological screening data are fundamentally dependent on the quality and handling of the test compounds.[1][2] This application note provides a comprehensive, field-proven protocol for the preparation of 2-Azaspiro[4.5]decan-6-one hydrochloride, a representative spirocyclic scaffold of interest in drug discovery, for biological screening applications.[3][4] We address the entire workflow, from initial quality control of the solid material to the generation of assay-ready plates, emphasizing the scientific rationale behind each step to ensure data integrity. The protocol incorporates robust quality control checkpoints, detailed methodologies for solubilization and dilution, and considerations for compound stability, serving as a vital resource for researchers in drug development and chemical biology.

Introduction: The Criticality of Pre-Assay Compound Management

High-Throughput Screening (HTS) allows researchers to rapidly conduct millions of pharmacological tests, forming the cornerstone of modern drug discovery.[2] However, the axiom 'garbage in, garbage out' is particularly resonant in this field. The physicochemical properties of a compound, such as its purity, solubility, and stability, can profoundly impact its behavior in an assay, potentially leading to false positives or negatives.[1][5]

The 2-azaspiro[4.5]decane framework is a prevalent structural motif in medicinal chemistry, found in numerous biologically active natural products and synthetic compounds.[3][6] Preparing such compounds for screening is not a trivial task. The use of a hydrochloride salt is a common strategy to enhance the aqueous solubility and stability of basic compounds.[7][8] This protocol provides a self-validating system to ensure that 2-Azaspiro[4.5]decan-6-one hydrochloride is handled and prepared in a manner that guarantees maximal confidence in the resulting biological data.

Compound Overview and Physicochemical Properties

Before any experimental work, a thorough understanding of the compound's properties is essential.

Chemical Structure:

Caption: Workflow for preparing screening compounds.

PART I: Initial Quality Control (QC) of Solid Compound

It is imperative to validate the identity and purity of the starting material. Failure to do so can invalidate all subsequent screening results. [1]High-quality HTS assays depend on well-characterized compounds. [2] Protocol 1: Recommended QC Checks

• Identity Verification:

  • Mass Spectrometry (MS): Confirm the molecular weight. For 2-Azaspiro[4.5]decan-6-one (free base, C₉H₁₅NO), the expected [M+H]⁺ is ~154.12.

  • ¹H NMR Spectroscopy: Confirm the chemical structure and absence of major impurities.

• Purity Assessment:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC): The primary method for assessing purity. The compound should ideally be >98% pure by peak area at a relevant wavelength (e.g., 210 nm).

  • Couple the chromatography to a mass spectrometer (LC-MS) for simultaneous purity and identity confirmation.

• Physical Characterization:

  • Visual Inspection: The compound should be a free-flowing solid with a consistent appearance.

  • Melting Point: A sharp melting point range is indicative of high purity.

Table 2: Example Quality Control Specifications

Test	Method	Specification	Rationale
Identity	¹H NMR, MS	Conforms to structure	Ensures the correct compound is being tested.
Purity	HPLC/UPLC (210 nm)	≥ 98%	Minimizes interference from impurities. [1]
Appearance	Visual	White to off-white solid	Gross contamination check.

| Residual Solvent | GC-HS | < 0.5% | Prevents unintended biological effects from solvents. |

PART II: Gravimetric Weighing

Accurate weighing is the foundation of accurate concentration determination. For HTS, where compounds are stored in libraries, this is often performed on automated platforms. [9][10] Protocol 2: Accurate Weighing

• Environment: Perform weighing in a controlled environment with low humidity and static. A ventilated balance enclosure is recommended for handling potent compounds. [10]2. Tare: Place an appropriate vial (e.g., 1.4 mL matrix tube) on a 4- or 5-place analytical balance and tare the weight. [9]3. Dispensing: Carefully add the solid 2-Azaspiro[4.5]decan-6-one hydrochloride to the vial to achieve the desired mass (e.g., 1-2 mg). For high-throughput operations, automated powder dispensing systems offer superior accuracy and safety. [10]4. Record: Record the exact mass. This is crucial for calculating the precise volume of solvent needed.

PART III: Stock Solution Preparation

The goal is to create a high-concentration stock solution from which all subsequent dilutions will be made. Dimethyl sulfoxide (DMSO) is the most common solvent for compound libraries due to its ability to dissolve a wide range of organic molecules and its miscibility with aqueous assay media. [11] Protocol 3: Preparation of a 10 mM Stock Solution in DMSO

• Calculation: Calculate the required volume of DMSO to add based on the measured mass and the compound's molar mass (189.68 g/mol ).

  • Volume (L) = Mass (g) / (Molar Mass ( g/mol ) * Desired Concentration (mol/L))

  • Example: For 1.50 mg of compound: Volume = 0.00150 g / (189.68 g/mol * 0.010 mol/L) = 0.0007908 L = 790.8 µL

• Solvent Addition: Using a calibrated pipette, add the calculated volume of high-purity, anhydrous DMSO to the vial containing the weighed compound. [12]

• Dissolution:

  • Securely cap the vial.

  • Vortex the vial for 1-2 minutes. [13] * If necessary, use a sonic bath for 5-10 minutes to aid dissolution.

  • Visually inspect the solution against a light and dark background to ensure complete dissolution with no visible particulates. [13]

• Storage: Store the stock solution at -20°C or -80°C in a desiccated environment to prevent water absorption by the DMSO.

PART IV: Solubility and Stability Assessment

Even in DMSO, compounds can have limited solubility, and their stability in aqueous assay buffers is a critical parameter. Early assessment of solubility helps prevent compound precipitation in the assay, a major source of artifacts. [5][14] Protocol 4: Kinetic Solubility Assessment

Kinetic solubility testing is a high-throughput method used in early discovery to assess how readily a compound, dissolved in an organic solvent, stays in solution when introduced to an aqueous buffer. [14][15]

• Buffer Preparation: Prepare the same aqueous buffer that will be used in the final biological assay (e.g., Phosphate-Buffered Saline, pH 7.4).

• Dilution: Add a small volume of the 10 mM DMSO stock solution to the assay buffer to achieve the highest final concentration intended for the screen (e.g., add 2 µL of stock to 98 µL of buffer for a 200 µM final concentration with 2% DMSO).

• Incubation & Observation:

  • Incubate the solution at room temperature or 37°C for a period relevant to the assay duration (e.g., 1-2 hours).

  • Visually inspect the solution for any signs of precipitation or turbidity.

  • For a more quantitative measure, read the plate on a nephelometer, which detects light scattering from insoluble particles. [5][15]A significant increase in light scattering compared to a buffer/DMSO control indicates precipitation.

Stability Considerations:

• Hydrochloride Salts: While salts enhance solubility, they can sometimes convert back to the less soluble free base form, especially in neutral or alkaline pH buffers. [16][17]It is crucial to confirm solubility in the specific assay buffer.

• Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles for the DMSO stock solution. Aliquoting the stock into single-use volumes is highly recommended. Repeated cycling can introduce moisture and lead to compound degradation or precipitation.

PART V: Assay-Ready Plate Preparation

The final step is to create microtiter plates containing the compound at the desired test concentrations.

Protocol 5: Serial Dilution for Assay Plates

• Intermediate Plate: Create an intermediate dilution plate. For example, perform a 10-fold dilution of the 10 mM stock into 100% DMSO to create a 1 mM solution. This minimizes pipetting errors associated with very small volumes.

• Assay Plate Dilution: Using automated liquid handlers, perform serial dilutions from the intermediate plate directly into the final assay plates (e.g., 384-well plates). [2]3. Controls: Every assay plate must include appropriate controls to ensure data quality. [2][18] * Negative Control: Wells containing only the assay buffer and the same final concentration of DMSO as the compound wells (e.g., 0.5%). This is the vehicle control.

  • Positive Control: Wells containing a known activator or inhibitor for the target to define the dynamic range of the assay.

• Final Addition: Add cells, enzymes, or other biological reagents to the assay plate according to the specific biological assay protocol.

Conclusion

A rigorous and validated protocol for compound preparation is a non-negotiable prerequisite for generating high-quality, reproducible data in biological screening. By implementing the quality control, solubilization, and handling procedures detailed in this note for 2-Azaspiro[4.5]decan-6-one hydrochloride, researchers can significantly increase confidence in their screening campaigns. This systematic approach minimizes variability, prevents common artifacts like compound precipitation, and ultimately ensures that the biological activity observed is a true reflection of the compound's properties.

References

• Kozik, V., et al. (2004). High-throughput characterization and quality control of small-molecule combinatorial libraries. PubMed. Available at: [Link]

• Alsenz, J., & Kansy, M. (2008). In vitro solubility assays in drug discovery. PubMed. Available at: [Link]

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2014). Pharmaceutical salts of small molecule drugs: opportunities and challenges. RSC Publishing. Available at: [Link]

• Whyte, B. (2023). Drug solubility: why testing early matters in HTS. BMG LABTECH. Available at: [Link]

• NETZSCH-Gerätebau GmbH. (2025). Determining the Ideal Solubility of Drug Candidates by Means of DSC. NETZSCH. Available at: [Link]

• Wikipedia. (n.d.). High-throughput screening. Wikipedia. Available at: [Link]

• EU-OPENSCREEN. (2021). HIGH-THROUGHTPUT SCREENING QUALITY CONTROL GENERAL GUIDELINES. EU-Openscreen. Available at: [Link]

• Chem-space. (2022). Compound solubility measurements for early drug discovery. Computational Chemistry. Available at: [Link]

• Enthought. (n.d.). Unlocking the Value of High Throughput Screening Pipelines in Small Molecule Drug Discovery. Enthought. Available at: [Link]

• Radboud University Medical Center. (n.d.). Preparation stock solution solid compound(s). Radboudumc. Available at: [Link]

• Williams, T. O., et al. (2023). Synthesis, Characterization, and Stability Assessment for the Benzoate, Hydrochloride, Malonate, and Nicotinate Salts of Bedaquiline. PMC. Available at: [Link]

• University of Oxford. (n.d.). Small Compound Screening Overview. Target Discovery Institute. Available at: [Link]

• Zinsser NA. (n.d.). Taring, Weighing, and Dissolution Systems for Library Compounds. Zinsser NA. Available at: [Link]

• Singh, L., & Sharma, P. (2011). Salt Selection in Drug Development. Pharmaceutical Technology. Available at: [Link]

• Malik, M., et al. (2013). Synthesis of polyhydroxylated quinolizidines and azaspiro[4.5]decanes from D-xylose. Organic Letters. Available at: [Link]

• Paradkar, A. R., et al. (2013). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Journal of Pharmacy and Pharmacology. Available at: [Link]

• Li, Y., et al. (2020). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. MDPI. Available at: [Link]

• Rozhkova, Y. S., et al. (2012). Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles. ResearchGate. Available at: [Link]

• Karim, A., et al. (2022). Hydrochloride Salt of the GABAkine KRM-II-81. ACS Omega. Available at: [Link]

• PubChem. (n.d.). 2-Azaspiro(4.5)decane. PubChem. Available at: [Link]

• Gruen, D. I., et al. (1986). Synthesis and pharmacological evaluation of some 6-substituted 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes as potential dopamine agonists. Journal of Medicinal Chemistry. Available at: [Link]

• Gevorgyan, A., et al. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. Available at: [Link]

• Chaiyaveij, D., et al. (2022). Synthesis of 1-azaspiro[4.5]-7-decen-2-one from l- asparagine and l-aspartic acid. HETEROCYCLES. Available at: [Link]

• European Union. (2021). Standard Operating Procedure for solubility testing. European Union Reference Laboratory for alternatives to animal testing. Available at: [Link]

• O'Connell, K., & Murphy, J. (2021). Effective and Efficient Weighing of Potent Compounds. Pharmaceutical Technology. Available at: [Link]

• Wang, Y., et al. (2025). Diastereoselective Synthesis of 2-Amino-spiro[4.5]decane-6-ones Through Synergistic Photocatalysis and Organocatalysis for [3 + 2] Cycloaddition of Cyclopropylamines with Olefins. MDPI. Available at: [Link]

• Saponaro, G., et al. (2022). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. RSC Medicinal Chemistry. Available at: [Link]

• Pimparkar, K., et al. (2023). Synthesis of a spiroketone intermediate featuring a green and sustainable telescoped flow process. Reaction Chemistry & Engineering. Available at: [Link]

• ResearchGate. (n.d.). Structures, reagents and conditions for the synthesis of spiro heterocycle [4.4.0] irbesartan. ResearchGate. Available at: [Link]

• Google Patents. (2010). US20100204470A1 - Method for salt preparation. Google Patents.

• Beilstein Journals. (2024). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Beilstein Journal of Organic Chemistry. Available at: [Link]

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Technical Notes & Optimization

Optimizing reaction conditions for 2-Azaspiro[4.5]decan-6-one hydrochloride synthesis

Welcome to the technical support center for the synthesis of 2-Azaspiro[4.5]decan-6-one hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges of this synthesis. Our approach is grounded in established chemical principles and field-proven insights to ensure you can optimize your reaction conditions for the highest yield and purity.

Introduction to the Synthesis

2-Azaspiro[4.5]decan-6-one is a valuable spirocyclic scaffold in medicinal chemistry. Its synthesis, while conceptually straightforward, can present several challenges that impact yield and purity. The most common and direct route involves a tandem reaction sequence beginning with the condensation of cyclohexanone and ethanolamine, followed by an intramolecular cyclization and subsequent salt formation. This guide will focus on optimizing this pathway and addressing common pitfalls.

A plausible synthetic approach involves an initial reductive amination of a cyclohexanone derivative followed by an intramolecular cyclization.[1][2][3] This guide will be based on a similar logical synthetic pathway.

Proposed Reaction Pathway

The synthesis can be envisioned as a one-pot or two-step process involving the initial formation of an amino alcohol intermediate, which then undergoes an intramolecular cyclization to form the spirocyclic ketone. The final step is the formation of the hydrochloride salt.

Sources

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• 3. Diversity-oriented synthesis of azaspirocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Troubleshooting 2-Azaspiro[4.5]decan-6-one HCl Synthesis

The following technical guide is designed for organic chemists and process engineers involved in the synthesis and purification of 2-Azaspiro[4.5]decan-6-one hydrochloride . This document focuses on the identification, formation mechanisms, and removal of common byproducts inherent to the spiro-annulation and deprotection sequences.

Compound: 2-Azaspiro[4.5]decan-6-one hydrochloride CAS: 1369140-93-1 (HCl salt) / 2097959-71-0 (Methyl derivative ref) Core Scaffold: Spirocyclic cyclohexanone fused to a pyrrolidine ring.

Synthetic Pathway & Context

To understand the byproducts, we must first establish the standard synthetic route. While proprietary methods vary, the most chemically robust pathway for constructing the 2-azaspiro[4.5]decan-6-one scaffold involves a Robinson Annulation sequence using an N-protected-3-pyrrolidone precursor, followed by hydrogenation and acid-mediated deprotection.

The Standard Workflow

• Enamine Formation: N-Boc-3-pyrrolidone reacts with a secondary amine (e.g., pyrrolidine) to form an activated enamine.

• Robinson Annulation: The enamine undergoes Michael addition with Methyl Vinyl Ketone (MVK) , followed by intramolecular aldol condensation to close the six-membered ring.

• Hydrogenation: The resulting enone (2-azaspiro[4.5]dec-7-en-6-one) is reduced to the saturated ketone.

• Deprotection & Salt Formation: The Boc group is removed using HCl/Solvent, precipitating the final hydrochloride salt.

Troubleshooting Common Byproducts

The following section details the four most persistent impurity classes, their mechanistic origins, and remediation strategies.

Issue 1: The "Open-Chain" Michael Adduct

Identity: 3-(2-acetyl-ethyl)-N-Boc-3-pyrrolidone (or uncyclized diketone). Observation: Appears as a less polar spot on TLC or a distinct peak in LC-MS with M+18 (hydrated) or M-18 (aldol) mass differences relative to the target enone.

• Mechanistic Cause: The Robinson Annulation is a two-step process. If the initial Michael addition proceeds but the subsequent intramolecular aldol condensation is sluggish, the open-chain diketone accumulates. This often occurs if the reaction medium is not sufficiently basic or if water is present, hydrolyzing the enamine prematurely.

• Troubleshooting Protocol:

  • Step 1: Ensure strict anhydrous conditions during the Michael addition phase.

  • Step 2: Increase the temperature or add a catalytic amount of acid (e.g., p-TsOH) or base (e.g., KOH/MeOH) in the second step to drive the dehydration/cyclization.

  • Step 3: If the impurity persists, treat the crude mixture with Dean-Stark reflux conditions to force water removal and ring closure.

Issue 2: The "Enone" Intermediate (Under-reduction)

Identity: 2-Azaspiro[4.5]dec-7-en-6-one (Unsaturated analog). Observation: UV-active impurity co-eluting with the product. Detected by the presence of alkene protons (δ 6.0–7.0 ppm) in ¹H NMR.

• Mechanistic Cause: Incomplete hydrogenation of the carbon-carbon double bond formed during annulation. The steric bulk of the spiro-center can hinder the approach of the heterogeneous catalyst (e.g., Pd/C) to the double bond.

• Troubleshooting Protocol:

  • Catalyst Loading: Increase Pd/C loading from 5% to 10% w/w.

  • Pressure: Elevate hydrogen pressure (e.g., from 1 atm to 50 psi).

  • Solvent Choice: Switch to acetic acid or add a trace of HCl to the hydrogenation solvent; protonation of the amine (if deprotected) or the ketone oxygen can sometimes facilitate reduction, though care must be taken not to reduce the ketone to an alcohol.

Issue 3: Over-Alkylation & Polymerization

Identity: Complex oligomers or "gummy" residues. Observation: Baseline smearing in chromatography; low mass balance.

• Mechanistic Cause: Methyl Vinyl Ketone (MVK) is highly reactive and prone to polymerization. Additionally, if the pyrrolidone enamine is too reactive, it may undergo double alkylation (gem-dialkylation) at the active site, preventing ring closure.

• Troubleshooting Protocol:

  • Reagent Control: Add MVK dropwise at low temperature (0°C to -78°C) to favor mono-alkylation.

  • Stabilizers: Ensure the MVK source is fresh and distilled to remove polymeric peroxides.

  • Stoichiometry: Use a slight excess of the enamine (1.1 equiv) rather than the MVK to prevent MVK self-polymerization.

Issue 4: Deprotection Artifacts (Tert-butyl chloride / Benzyl chloride)

Identity: Alkyl halides trapped in the crystal lattice or N-alkylated impurities. Observation: Unexpected peaks in GC-MS or elemental analysis discrepancies (high Cl content).

• Mechanistic Cause: During HCl deprotection of the N-Boc group, tert-butyl cations are generated. These can react with chloride ions to form tert-butyl chloride, or re-alkylate the nucleophilic nitrogen of the spiro-amine if not scavenged efficiently.

• Troubleshooting Protocol:

  • Scavengers: Use a solvent system that traps the cation (e.g., adding anisole or using dioxane/HCl) or ensures the volatile byproduct (t-BuCl) is removed.

  • Work-up: Thorough washing of the filter cake with non-polar solvents (e.g., diethyl ether or hexanes) is critical to remove lipophilic organic halides before drying.

Visualizing the Impurity Landscape

The following diagram maps the formation of the target molecule alongside the critical diversion points where byproducts are generated.

Caption: Synthesis pathway of 2-Azaspiro[4.5]decan-6-one showing critical control points for Michael adducts, Enone intermediates, and polymerization byproducts.

Quantitative Analysis & Specifications

When characterizing the final HCl salt, the following data points serve as the standard for "Research Grade" purity.

Parameter	Specification	Method	Note
Appearance	White to Off-white Solid	Visual	Yellowing indicates oxidation or polymer presence.
Purity (HPLC)	> 97.0%	C18 Column, ACN/H2O	Monitor at 210 nm (weak chromophore).
¹H NMR	Conforms to Structure	DMSO-d6	Check for absence of alkene protons (6.0-7.0 ppm).
Water Content	< 1.0%	Karl Fischer	Highly hygroscopic; store under desiccator.
Chloride Content	18.0% - 19.5%	Titration	Theoretical: ~18.7% (based on MW ~189.7).

Frequently Asked Questions (FAQs)

Q1: Is this the same as "Gabapentin Lactam"? A: No. This is a common confusion.

• Gabapentin Lactam is 2-azaspiro[4.5]decan-3-one (Carbonyl is in the 5-membered ring).

• 2-Azaspiro[4.5]decan-6-one (this topic) has the carbonyl in the 6-membered ring. Always verify the CAS number and structure before purchasing or synthesizing.

Q2: My product is a sticky gum instead of a solid. Why? A: This usually indicates residual solvent or the presence of MVK oligomers.

• Fix: Triturate the gum with cold diethyl ether or methyl tert-butyl ether (MTBE). The HCl salt should crystallize out as a white solid while the non-polar oligomers remain in solution.

Q3: Can I use UV detection for this compound? A: The saturated ketone has weak UV absorbance (n -> π* transition around 280-290 nm). For accurate impurity profiling, use ELSD (Evaporative Light Scattering Detector) or LC-MS , as UV detection at 254 nm may miss significant non-chromophoric impurities.

References

• Spiroannulation Strategies: Aube, J., et al.[1] "Intramolecular Schmidt Reaction of Ketones and Alkyl Azides."[2] Journal of the American Chemical Society, 2001. (Discusses spiro-lactam formation, relevant for structural comparison).

• Spiro-Ketone Synthesis: Miao, Z., et al. "Diastereoselective Synthesis of 2-Amino-spiro[4.5]decane-6-ones." MDPI Molecules, 2025. (Describes [3+2] cycloaddition routes to the 6-one scaffold).

• General Robinson Annulation:Wieland-Miescher Ketone Synthesis. (Standard textbook reaction for spiro/fused cyclohexenones).

• Semipinacol Rearrangement: Trost, B. M., et al. "Complex Azaspirocycle Formation with Use of an NBS-Promoted Semipinacol Reaction." Journal of Organic Chemistry, 2008. (Alternative route to azaspiro[4.5] systems).

• Compound Data: PubChem CID 47457 (Related Lactam) and CAS 1369140-93-1 (Target HCl Salt).

Sources

• 1. Synthesis of 6-Methoxy-1-oxaspiro[4,5]deca-6,9-diene-8-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Purification of 2-Azaspiro[4.5]decan-6-one Hydrochloride

Welcome to the technical support center for 2-Azaspiro[4.5]decan-6-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common purification challenges associated with this valuable spirocyclic building block. Here, you will find in-depth troubleshooting advice and frequently asked questions to support your experimental success.

Introduction: Understanding the Purification Challenges

2-Azaspiro[4.5]decan-6-one hydrochloride is a polar molecule due to the presence of a ketone and a secondary amine hydrochloride salt.[1] This polarity presents unique challenges during purification, primarily related to its solubility characteristics and its interaction with common stationary phases in chromatography. The hydrochloride salt form, while often aiding in crystallinity, can also complicate purification due to its high polarity and potential for ion exchange interactions.[2]

This guide will provide practical solutions to overcome these hurdles, ensuring you obtain 2-Azaspiro[4.5]decan-6-one hydrochloride at your desired purity.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 2-Azaspiro[4.5]decan-6-one hydrochloride.

Issue 1: Poor or No Crystallization During Recrystallization

Question: I've completed the synthesis of 2-Azaspiro[4.5]decan-6-one hydrochloride and am attempting to purify it by recrystallization. However, the compound either remains in solution, oils out, or precipitates as an amorphous solid. What's going wrong?

Answer: This is a common issue when recrystallizing highly polar hydrochloride salts. The choice of solvent system is critical, and the presence of even minor impurities can significantly inhibit crystal formation.[3]

Underlying Causes and Solutions:

• Inappropriate Solvent System: The high polarity of the hydrochloride salt makes it insoluble in many common non-polar organic solvents but highly soluble in polar protic solvents like water and methanol. A single solvent may not provide the desired solubility gradient for effective recrystallization.

  • Solution: Employ a binary solvent system. Dissolve the crude product in a minimal amount of a polar solvent in which it is highly soluble (e.g., methanol, ethanol, or water). Then, slowly add a less polar "anti-solvent" in which the compound is poorly soluble (e.g., isopropanol, ethyl acetate, or diethyl ether) at an elevated temperature until the solution becomes slightly turbid.[4] Allow the solution to cool slowly to promote crystal growth.

• Supersaturation and Rapid Cooling: If the solution is too concentrated or cooled too quickly, the compound may "crash out" of the solution as an oil or an amorphous solid instead of forming a crystalline lattice.

  • Solution: After adding the anti-solvent, if the solution becomes excessively cloudy, add a small amount of the polar solvent back until it is clear again. Allow the flask to cool to room temperature slowly, and then transfer it to a refrigerator or freezer. Scratching the inside of the flask with a glass rod can also induce crystallization.[5]

• Presence of Impurities: Impurities from the synthesis, such as starting materials or byproducts, can act as "crystal poisons," interfering with the formation of a well-defined crystal lattice.

  • Solution: If recrystallization fails repeatedly, consider a preliminary purification step. A simple filtration through a plug of silica gel to remove baseline impurities or a liquid-liquid extraction to remove non-basic impurities might be necessary before attempting recrystallization again.

Recommended Solvent Systems for Recrystallization:

Solvent System	Ratio (Polar:Anti-solvent)	Notes
Methanol / Isopropanol	Start with minimal methanol, then add isopropanol	Good for obtaining well-defined crystals.
Ethanol / Ethyl Acetate	Start with minimal ethanol, then add ethyl acetate	A versatile system for a range of polarities.
Water / Acetone	Start with minimal water, then add acetone	Use with caution, as the product is very soluble in water.

Issue 2: Streaking and Poor Separation in Normal-Phase Column Chromatography

Question: I'm trying to purify 2-Azaspiro[4.5]decan-6-one hydrochloride using silica gel column chromatography, but the compound is streaking badly down the column, and I'm getting poor separation from impurities. How can I improve this?

Answer: The strong interaction of the polar amine hydrochloride with the acidic silica gel surface is the primary cause of streaking.[2] The protonated amine binds tightly to the silica, leading to slow and uneven elution.

Underlying Causes and Solutions:

• Strong Analyte-Stationary Phase Interaction: The acidic nature of silica gel interacts strongly with the basic amine, even in its salt form.

  • Solution 1: Convert to Free Base: Before chromatography, consider converting the hydrochloride salt to the free base. This can be done by dissolving the crude product in a suitable solvent and washing with a mild aqueous base like sodium bicarbonate. After extraction and drying, the less polar free base can be purified on silica gel with a less polar eluent system (e.g., dichloromethane/methanol). The purified free base can then be converted back to the hydrochloride salt.[1]

  • Solution 2: Modify the Mobile Phase: If you must chromatograph the salt, adding a small amount of a basic modifier to the eluent can help to reduce streaking by competing with the analyte for active sites on the silica gel.[6]

    • Add 0.5-2% triethylamine or ammonia in methanol to your mobile phase (e.g., Dichloromethane / Methanol / Triethylamine).

• Inappropriate Mobile Phase Polarity: A mobile phase that is not polar enough will result in the compound sticking to the top of the column, while one that is too polar will elute everything together.

  • Solution: Use a gradient elution. Start with a less polar mobile phase (e.g., 98:2 DCM:MeOH) and gradually increase the polarity by increasing the percentage of methanol. This will help to first elute less polar impurities and then your product.

Workflow for Column Chromatography Strategy:

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• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Beckmann Rearrangement for Spiro Lactam Synthesis

Welcome to the technical support center for the Beckmann rearrangement. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of spiro lactams. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you troubleshoot common issues and improve the yield and purity of your target molecules.

The Beckmann rearrangement is a powerful tool for nitrogen insertion and ring expansion, but its application to spirocyclic oximes presents unique challenges.[1][2] Issues such as low yield, unexpected side products, and catalyst selection are common hurdles. This guide addresses these specific problems in a direct question-and-answer format, explaining the underlying chemical principles to empower your experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Beckmann rearrangement is resulting in a very low yield of the desired spiro lactam. What are the most common causes and how can I fix them?

Low yield is the most frequent issue encountered. It can typically be traced back to a few key experimental parameters. A systematic approach to troubleshooting is essential.

Possible Causes & Solutions:

• Purity of the Starting Oxime: The rearrangement is highly sensitive to the quality of the starting material. Impurities or residual solvent (especially water) can significantly hinder the reaction.

  • Solution: Ensure your spirocyclic oxime is pure and completely dry. Recrystallization of the oxime prior to the rearrangement is highly recommended.[3][4] All glassware should be thoroughly oven- or flame-dried.

• Presence of Water: Water can intercept the key nitrilium ion intermediate, hydrolyzing it back to the starting spirocyclic ketone, which directly reduces your yield.[4]

  • Solution: Use anhydrous solvents and reagents. If your catalyst is a Brønsted acid like H₂SO₄, ensure it is concentrated and not hydrated.

• Inadequate Catalyst Activity or Concentration: The catalyst may not be strong enough or may be used in insufficient quantity to effectively promote the rearrangement.[3][5]

  • Solution: Incrementally increase the molar ratio of the catalyst. If using a milder acid, consider switching to a stronger one like polyphosphoric acid (PPA) or concentrated sulfuric acid, but be mindful that harsher conditions can promote side reactions.[6]

• Suboptimal Reaction Temperature: The activation energy for the rearrangement may not be met at the current temperature. Conversely, excessively high temperatures can lead to decomposition.[3][7]

  • Solution: Gradually increase the reaction temperature while monitoring the reaction's progress by Thin Layer Chromatography (TLC). This will help you identify the optimal temperature window for your specific substrate.

Below is a workflow to systematically diagnose the cause of low yield.

Caption: The mechanism of the Beckmann rearrangement for a spirocyclic oxime.

Experimental Protocol: General Procedure for Beckmann Rearrangement using p-Toluenesulfonyl Chloride (TsCl)

This protocol provides a starting point using milder conditions suitable for many spirocyclic substrates.

Materials:

• Spirocyclic oxime (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.1 - 1.5 eq)

• Pyridine (anhydrous, as solvent and base)

• Diethyl ether or Ethyl acetate (for extraction)

• Saturated aq. NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• To a flame-dried, round-bottom flask under a nitrogen atmosphere, add the spirocyclic oxime (1.0 eq).

• Dissolve the oxime in anhydrous pyridine. Cool the solution to 0 °C in an ice bath.

• Add TsCl (1.1 - 1.5 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, carefully pour the reaction mixture into ice-cold water and extract with diethyl ether or ethyl acetate (3x).

• Combine the organic layers and wash sequentially with cold 1M HCl (to remove pyridine), saturated aq. NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the pure spiro lactam.

References

• (2025). Troubleshooting low yield in the Beckmann rearrangement of Deoxybenzoin oxime. Benchchem.
• (2025). Troubleshooting low yield in Beckmann rearrangement with Benzophenone O-acetyl oxime. Benchchem.
• (2025). Troubleshooting low yield in the Beckmann rearrangement of O-acetyl oxime. Benchchem.

• Kaur, K., & Srivastava, S. (2020). Beckmann rearrangement catalysis: a review of recent advances. New Journal of Chemistry, 44(43), 18530-18572. Royal Society of Chemistry. Available at: [Link]

• (2025). Beckmann rearrangement catalysis: a review of recent advances. RSC Publishing.

• (2025). Beckmann Rearrangement. Chemistry Steps. Available at: [Link]

• (2020). Beckmann rearrangement catalysis: A Review of Recent advances.
• (2025). Technical Support Center: Optimizing Acid Catalyst Concentration for Beckmann Rearrangement. Benchchem.

• (2024). Beckmann Rearrangement. Master Organic Chemistry. Available at: [Link]

• Colacino, E., et al. (2021). The Mechanochemical Beckmann Rearrangement: An Eco-efficient “Cut-and-Paste” Strategy to Design the “Good Old Amide Bond”. ACS Sustainable Chemistry & Engineering.
• (2021).
• (2025). An improved procedure for the Beckmann rearrangement of cyclobutanones.
• (2025). Beckmann rearrangement of ketoximes for accessing amides and lactams promoted by a perimidine-2-thione supported Hg(II) complex.

• Liu, et al. (2018). Study on the Application of Beckmann Rearrangement in the Synthesis of Amides from Oximes. SciSpace. Available at: [Link]

• (2026). Asymmetric Synthesis of Enantioenriched Lactams via Beckmann. Scienmag.

• González-López, M., et al. (2009). Beckmann reactions of steroidal spirocyclic oximes derived from the 16beta,23:23,26-diepoxy-22-oxo moiety. PubMed. Available at: [Link]

• (2023). Beckmann Rearrangement. Organic Chemistry Portal. Available at: [Link]

• (2023).
• (2026).

• Zhong, S., et al. (2026). Asymmetric synthesis of enantioenriched lactams from cyclic ketones via Beckmann rearrangement. Nature Chemistry. PubMed. Available at: [Link]

• (2015). Side reactions during Beckmann rearrangement. Reddit.
• (2023).
• (2012). Application of different catalysts in Beckmann Rearrangement. Journal of Chemical and Pharmaceutical Research.

• Hashimoto, M., et al. (2008). Beckmann Rearrangement of Ketoximes to Lactams by Triphosphazene Catalyst. The Journal of Organic Chemistry. Organic Chemistry Portal. Available at: [Link]

• (2022). Beckmann Rearrangement Chemistry Questions with Solutions. BYJU'S.
• (2025). Beckmann Rearrangement. J&K Scientific LLC.
• (2021). The Mechanochemical Beckmann Rearrangement: An Eco-efficient “Cut-and-Paste” Strategy to Design the “Good Old Amide Bond”.
• González-López, M., et al. (2009). Beckmann reactions of steroidal spirocyclic oximes derived from the 16β,23:23,26-diepoxy-22-oxo moiety. Ovid.
• (2022).
• (2022). Beckmann Rearrangement Guide. Scribd.

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• 7. vaia.com [vaia.com]

Technical Support Center: Troubleshooting Low Yield in Spirocyclization Reactions

Welcome to the Technical Support Center for Spirocyclization Reactions. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with achieving optimal yields in the synthesis of spirocyclic compounds. Spirocycles are unique three-dimensional structures prevalent in natural products and pharmaceuticals, but their synthesis can be a formidable challenge.[1] This resource provides a structured, question-and-answer-based approach to troubleshoot common issues, grounded in mechanistic principles and practical, field-proven insights.

I. Frequently Asked Questions (FAQs) - Initial Troubleshooting

This section addresses the most common initial hurdles faced during spirocyclization reactions. A systematic approach to these fundamental variables often resolves yield issues without the need for more complex optimization.

Q1: My spirocyclization reaction has a low yield. Where do I start my troubleshooting process?

A1: A low yield in a spirocyclization reaction can be attributed to several factors. A systematic evaluation of the reaction's progress and components is the most effective starting point.[2]

• Incomplete Reaction: The first step is to determine if the reaction has gone to completion. This can be monitored using techniques like Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy. If a significant amount of starting material remains, consider extending the reaction time or cautiously increasing the temperature.[2][3]

• Decomposition: Spirocyclic compounds and their precursors can be sensitive to reaction conditions.[2] If you observe the formation of multiple, unidentifiable byproducts, it may indicate decomposition of your starting material or product. In such cases, lowering the reaction temperature or employing milder reagents is advisable.[2][3]

• Purification Challenges: Difficulties in purifying the spirocyclic product can also lead to an apparent low yield.[2] These compounds can be challenging to separate from isomers or other closely related impurities. Optimization of chromatographic conditions, such as the solvent system for flash column chromatography or employing preparative High-Performance Liquid Chromatography (HPLC), may be necessary.[2]

II. Delving Deeper: Catalyst, Reagents, and Reaction Conditions

Once basic troubleshooting has been exhausted, a more in-depth analysis of the catalytic system and reaction parameters is warranted.

Q2: My catalyst seems to be inactive or is leading to low yields. What are the potential causes and solutions?

A2: Catalyst deactivation is a significant issue in many catalytic cycles, including those used for spirocyclization.[4][5] The loss of catalytic activity over time can severely impact reactor performance and, consequently, the reaction yield.[4]

• Catalyst Poisoning: Impurities in the reactants or solvent can act as poisons, binding strongly to the active sites of the catalyst and rendering them inactive.[4] For example, sulfur-containing compounds are known poisons for many transition metal catalysts.[4][5]

  • Solution: Ensure the purity of all reagents and solvents. Purification of starting materials and distillation of solvents may be necessary. If poisoning is suspected, increasing the catalyst loading might overcome the issue to some extent, but addressing the source of the impurity is the most robust solution.

• Coking or Fouling: This involves the deposition of carbonaceous materials on the catalyst surface, blocking active sites and pores.[4]

  • Solution: Optimizing the reaction temperature and pressure can sometimes minimize coke formation. In some cases, a change in solvent or the use of a co-catalyst can mitigate this issue.

• Sintering or Agglomeration: At elevated temperatures, metal nanoparticles on a solid support can merge into larger crystals, reducing the active surface area of the catalyst.[4]

  • Solution: Operating at the lowest effective temperature is crucial. The choice of support material can also influence the thermal stability of the catalyst.

Below is a troubleshooting workflow for catalyst-related issues:

Caption: Troubleshooting workflow for catalyst-related issues in spirocyclization.

Q3: How do solvent and temperature affect the yield of my spirocyclization reaction?

A3: Solvent and temperature are critical parameters that can profoundly influence the outcome of a spirocyclization reaction by affecting solubility, reaction rates, and even the reaction mechanism.

• Solvent Effects: The polarity of the solvent can influence the stability of intermediates and transition states.[2] A screen of different solvents with varying polarities is often a crucial step in optimizing a spirocyclization reaction. For instance, in some Lewis-acid-promoted dearomative spirocyclizations, changing the solvent from dichloroethane to dichloromethane or acetonitrile/dichloromethane mixtures can impact selectivity, although not always substantially.[6] In certain nickel-catalyzed enantioselective spirocyclizations, switching from tert-butyl methyl ether (TBME) to toluene can affect both yield and enantioselectivity.[7]

• Temperature Effects: Temperature directly influences the reaction rate. While higher temperatures can increase the rate of the desired reaction, they can also promote side reactions and decomposition of starting materials or products.[2][3] Conversely, lower temperatures may favor the formation of a kinetic product over a more stable thermodynamic product.[2] It is essential to find an optimal temperature that balances reaction rate with selectivity and stability.

Parameter	Potential Issue with Low Yield	Recommended Action
Solvent	Poor solubility of reactants; Unfavorable transition state stabilization.	Screen a range of solvents with varying polarities (e.g., toluene, THF, CH2Cl2, acetonitrile).
Temperature	Reaction too slow; Decomposition of starting material/product; Formation of undesired side products.	Initially, run the reaction at a moderate temperature. If the reaction is slow, cautiously increase the temperature while monitoring for decomposition. If decomposition is observed, lower the temperature.

III. Substrate and Mechanistic Considerations

The inherent properties of the starting materials and the underlying reaction mechanism play a pivotal role in the success of a spirocyclization.

Q4: My substrate is not undergoing spirocyclization efficiently. What structural features might be hindering the reaction?

A4: The electronic and steric properties of the substrate can significantly impact the feasibility and efficiency of a spirocyclization reaction.

• Steric Hindrance: Bulky substituents near the reacting centers can sterically hinder the intramolecular cyclization step. This can slow down the reaction or prevent it from occurring altogether. In some cases, redesigning the substrate to reduce steric congestion may be necessary.

• Electronic Effects: The electronic nature of the substituents on the substrate can influence the nucleophilicity and electrophilicity of the reacting moieties. For example, in dearomative spirocyclizations, electron-donating groups on the aromatic ring can facilitate the reaction, while electron-withdrawing groups may retard it.[8][9]

• Substrate Rigidity: The conformational flexibility of the tether connecting the two reacting ends of the substrate is crucial. If the tether is too rigid or too flexible, it may not be able to adopt the necessary conformation for the cyclization to occur efficiently. The length of the tether is also a critical factor.[10]

Q5: I am observing the formation of undesired isomers. How can I improve the stereoselectivity of my reaction?

A5: Controlling stereoselectivity is a common challenge in spirocycle synthesis. The formation of diastereomers or enantiomers can complicate purification and reduce the yield of the desired product.

• Catalyst/Reagent Control: The choice of catalyst and ligands is paramount for controlling stereoselectivity. Chiral catalysts or auxiliaries are often employed to induce asymmetry and favor the formation of a specific enantiomer or diastereomer.[2] For example, chiral iridium complexes have been successfully used for enantioselective and diastereoselective spiroketalization.[2]

• Substrate Control: The inherent stereochemistry of the starting material can direct the stereochemical outcome of the spirocyclization. Introducing bulky directing groups on the substrate can favor a specific approach of the cyclizing moiety.[2]

• Kinetic vs. Thermodynamic Control: The reaction conditions can determine whether the kinetic or thermodynamic product is favored. Running the reaction at a lower temperature often favors the formation of the kinetic product, which is formed fastest. In contrast, higher temperatures or longer reaction times can allow the reaction to equilibrate to the more stable thermodynamic product.[2]

Below is a diagram illustrating the factors influencing stereoselectivity:

Caption: Key factors influencing the stereochemical outcome of spirocyclization reactions.

IV. Experimental Protocols

General Protocol for a Trial Spirocyclization Reaction

This protocol provides a general framework for setting up a trial spirocyclization reaction. It should be adapted based on the specific chemistry being investigated.

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven or by flame-drying under vacuum to remove any residual moisture.[3]

• Inert Atmosphere: Assemble the reaction apparatus under an inert atmosphere (e.g., nitrogen or argon) if any of the reagents are sensitive to air or moisture.

• Reagent Addition:

  • Dissolve the starting material in the chosen anhydrous solvent in the reaction flask.

  • Add the catalyst and any ligands to the reaction mixture.

  • If a reagent is to be added slowly, use a syringe pump for controlled addition.

• Reaction Monitoring:

  • Maintain the desired reaction temperature using an oil bath or cryocooler.

  • Stir the reaction mixture vigorously.[3]

  • Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by TLC, LC-MS, or GC-MS.

• Work-up:

  • Once the reaction is complete, quench the reaction appropriately (e.g., by adding water, a saturated aqueous solution of ammonium chloride, or as specified in the literature).[3]

  • Perform an aqueous work-up to remove inorganic salts and other water-soluble impurities. This typically involves partitioning the reaction mixture between an organic solvent and water in a separatory funnel.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate the solvent in vacuo.

• Purification:

  • Purify the crude product using an appropriate chromatographic technique, such as flash column chromatography or preparative HPLC, to isolate the desired spirocyclic compound.[2]

V. References

• Troubleshooting common issues in spirocyclic compound synthesis. BenchChem. Available at:

• Optimization of the reaction conditions for spirocyclization of the enantiopure acetamide 23c into 24c. ResearchGate. Available at:

• Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study. Chemical Science (RSC Publishing). Available at:

• Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. ResearchGate. Available at:

• Optimization of spirocyclization towards 2aa. ResearchGate. Available at:

• Recent advances in radical thiocyanation cyclization or spirocyclization reactions. PubMed. Available at: _

• Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization En Route to Spirocalcaridines A and B. PMC. Available at:

• Lewis-Acid Promoted Enantioselective Dearomative Spirocyclizations of Allenes. PMC. Available at:

• Synthesis, Structure, Spirocyclization Mechanism, and Glutathione Peroxidase-like Antioxidant Activity of Stable Spirodiazaselenurane and Spirodiazatellurane. Journal of the American Chemical Society. Available at:

• Synthesis of Optically Active Spirocycles by a Sequence of Decarboxylative Asymmetric Allylic Alkylation and Heck Reaction. PMC. Available at:

• A Nazarov‐Ene Tandem Reaction for the Stereoselective Construction of Spiro Compounds. Wiley Online Library. Available at:

• Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. ACS Publications. Available at:

• Approach to Heterospirocycles for Medicinal Chemistry. Organic Letters. Available at:

• How To: Improve Yield. University of Rochester. Available at:

• Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers (RSC Publishing). Available at:

• Synthesis of spirocyclic scaffolds using hypervalent iodine reagents. Beilstein Journals. Available at:

• Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. The Journal of Organic Chemistry. Available at:

• Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization En Route to Spirocalcaridines A and B. ResearchGate. Available at:

• Visible light induced the high-efficiency spirocyclization reaction of propynamide and thiophenols via recyclable catalyst Pd/ZrO2. ScienceDirect. Available at:

• Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization en route to Spirocalcaridines A and B. Preprints.org. Available at:

• Oxidative Spirocyclization of β-Furyl Amides for the Assembly of Spiro-γ-butenolide-γ-butyrolactones. PMC. Available at:

• Substrate scope for the spirocyclization–desilylation reaction of... ResearchGate. Available at:

• Recent Advances in Biocatalytic Dearomative Spirocyclization Reactions. MDPI. Available at:

• Visible light-mediated dearomative spirocyclization/imination of nonactivated arenes through energy transfer catalysis. PMC. Available at:

• Advanced Chemical Reaction Engineering Lectures. Topic 6: Catalyst Deactivation - Part 1. YouTube. Available at:

• Catalyst deactivation and structure sensitivity. Catalysis Science & Technology (RSC Publishing). Available at:

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. How To [chem.rochester.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. Catalyst deactivation and structure sensitivity - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Lewis-Acid Promoted Enantioselective Dearomative Spirocyclizations of Allenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization En Route to Spirocalcaridines A and B—Some Trials and Tribulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Stability issues of 2-Azaspiro[4.5]decan-6-one hydrochloride in solution

Technical Support Center: 2-Azaspiro[4.5]decan-6-one hydrochloride

Welcome to the technical support guide for 2-Azaspiro[4.5]decan-6-one hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this compound's stability in solution. Our goal is to provide you with the foundational knowledge and practical troubleshooting strategies to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs): Understanding the Fundamentals

This section addresses the core chemical characteristics of 2-Azaspiro[4.5]decan-6-one hydrochloride that are crucial for understanding its behavior in solution.

Q1: What are the key structural features of 2-Azaspiro[4.5]decan-6-one hydrochloride that influence its stability?

A1: The stability of this molecule is governed by two primary functional groups:

• A Secondary Amine Hydrochloride: The 2-azaspiro[4.5]decane core contains a secondary amine, which is supplied as a hydrochloride salt. In solution, this salt exists in equilibrium between the protonated (ammonium) form and the neutral (free amine) form. The position of this equilibrium is highly dependent on the pH of the solution.[1][2]

• A Ketone: The carbonyl group at position 6 is a ketone. Ketones can be susceptible to various reactions, particularly those catalyzed by acidic or basic conditions.

The spirocyclic nature of the carbon framework provides conformational rigidity, which can influence the reactivity of these functional groups compared to their acyclic counterparts.

Q2: Why is the compound provided as a hydrochloride salt?

A2: Supplying the compound as a hydrochloride salt serves two main purposes. First, it generally increases the solid-state stability and shelf-life of the amine. Second, it often enhances the solubility of the molecule in aqueous or polar protic solvents.[1][3] When dissolved, the salt dissociates, and the resulting protonated amine can interact favorably with polar solvents.

Q3: What happens to the pH when I dissolve 2-Azaspiro[4.5]decan-6-one hydrochloride in a neutral solvent like water?

A3: When you dissolve an amine hydrochloride in neutral water, the resulting solution will be slightly acidic. This is because the protonated amine (a weak acid) will partially dissociate, releasing a proton (H⁺) into the solution and establishing an equilibrium with its conjugate base (the free amine). The final pH will depend on the concentration of the solution and the pKa of the amine.

Sources

• 1. Isolation (Recovery) [chem.ualberta.ca]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of Azaspiro Compounds

Welcome to the Technical Support Center for the synthesis of azaspiro compounds. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for common challenges encountered during the synthesis of these structurally complex molecules. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to overcome synthetic hurdles.

Section 1: Challenges in [3+2] Cycloaddition Reactions

[3+2] cycloaddition reactions are a powerful tool for constructing five-membered rings, a common feature in many azaspirocyclic frameworks. However, achieving high diastereoselectivity and avoiding side products can be challenging.

FAQ 1: My [3+2] cycloaddition is producing a low diastereomeric ratio (d.r.). How can I improve the stereoselectivity?

Answer: Low diastereoselectivity in [3+2] cycloadditions for synthesizing spiro-pyrrolidines often arises from suboptimal reaction conditions that do not adequately control the facial selectivity of the approach of the dipole to the dipolarophile. Here are several factors to investigate and optimize:

• Solvent Polarity: The solvent can significantly influence the transition state geometry. It is recommended to screen a variety of solvents with different polarities. In some instances, polar protic solvents like ethanol can enhance diastereoselectivity.[1]

• Catalyst System: The choice of catalyst is critical. For asymmetric synthesis, chiral phosphoric acids or metal complexes with specific ligands (e.g., N,O-ligands or N,P-ligands with Cu(OAc)₂) have been shown to induce high diastereoselectivity.[1] If you are not obtaining the desired selectivity, consider screening different chiral ligands or catalyst systems.

• Reaction Temperature: Temperature plays a crucial role in kinetic versus thermodynamic product control. Lowering the reaction temperature often favors the kinetically controlled product, which may be the desired diastereomer.

• Steric Hindrance: The steric bulk of substituents on both the azomethine ylide and the dipolarophile can direct the cycloaddition to a specific face. Modifying the steric environment of your starting materials can be a viable strategy to improve diastereoselectivity.

• Additives: The presence of additives, such as benzoic acid, can promote the cycloaddition and influence both regioselectivity and diastereoselectivity.[1]

Troubleshooting Low Diastereoselectivity in [3+2] Cycloadditions

Observation	Potential Cause	Suggested Solution
Low d.r.	Suboptimal solvent polarity	Screen solvents with a range of polarities (e.g., toluene, DCM, THF, ethanol).
Ineffective catalyst system	Screen different chiral ligands or metal catalysts. Consider a catalyst-free thermal reaction.
Thermodynamic product formation	Lower the reaction temperature to favor the kinetic product.
Unfavorable steric interactions	If possible, modify substituents on the starting materials to introduce greater steric bias.
Inefficient catalysis	Screen various acid additives (e.g., benzoic acid, acetic acid) and optimize their stoichiometry.[1]

Experimental Protocol: Diastereoselective [3+2] Cycloaddition

This protocol provides a general procedure for a three-component synthesis of spirooxindole-pyrrolidines with high diastereoselectivity.[1]

• Reactant Preparation: In a microwave vial, combine the olefinic oxindole (1.0 equiv.), the cyclic amine (e.g., tetrahydroisoquinoline, 1.3 equiv.), and the aryl aldehyde (1.1 equiv.).

• Solvent and Catalyst Addition: Add anhydrous ethanol as the solvent, followed by the addition of benzoic acid (0.5 equiv.) as a catalyst.

• Reaction Execution: Seal the vial and heat the reaction mixture in a microwave reactor to 125 °C for 30 minutes.

• Work-up and Purification: After cooling, concentrate the reaction mixture under reduced pressure. Purify the crude product by column chromatography on silica gel to isolate the desired diastereomer.

• Characterization: Determine the diastereomeric ratio of the crude product by ¹H NMR analysis.

Caption: Troubleshooting workflow for low diastereoselectivity.

Section 2: Side Reactions in Domino Radical Bicyclization

Domino radical bicyclization is an elegant method for the rapid construction of complex azaspirocyclic systems. However, the reaction cascade can be prone to undesired side reactions.

FAQ 2: My domino radical bicyclization is yielding significant amounts of monocyclized products. What is causing this and how can I promote the desired double cyclization?

Answer: The formation of monocyclized products is a common side reaction that occurs when the second cyclization step is slower than competing radical termination pathways. A critical factor is the nature of the substituent on the alkenyl moiety. For instance, if the precursor is an oxime radical attached to a methyl-substituted olefin, the intramolecular capture of the alkoxyaminyl radical is often precluded, leading predominantly to the monocyclized product. To favor bicyclization, it is advisable to use substrates where the alkenyl moiety is tethered to electron-withdrawing groups or aryl substituents.

FAQ 3: I am observing the formation of E/Z isomers of my starting oxime ether as major byproducts. How can I prevent this?

Answer: This side reaction is typically due to the premature reduction of the initially formed aryl radical by the radical mediator, such as tributyltin hydride (Bu₃SnH), before it can undergo the desired cyclization cascade.[2] This is particularly prevalent when aryl radicals are involved.

Troubleshooting Tip:

• Change the Radical Initiator: Using triethylborane (Et₃B) as a radical initiator at room temperature can lead to milder reaction conditions and has been shown to improve diastereoselectivity while potentially altering the reaction kinetics to favor cyclization over premature reduction.[2]

• Modify the Radical Precursor: In some cases, employing stannylvinyl radicals generated from terminal alkynyl groups instead of aryl radicals from aryl halides can eliminate these reduction side products.[3]

Troubleshooting Domino Radical Bicyclization

Observation	Potential Cause	Suggested Solution
Formation of monocyclized product	Second cyclization is disfavored	Use substrates with electron-withdrawing or aryl groups on the alkenyl moiety.
Formation of E/Z isomers of starting material	Premature reduction of aryl radical	Use Et₃B as the initiator at room temperature. Consider using terminal alkynes as radical precursors instead of aryl halides.[2][3]
Complex mixture of products	Undesired hydrogen transfer or alternative cyclizations	Optimize the concentration of the radical mediator (e.g., slow addition of Bu₃SnH). Optimize reaction time and temperature.

Experimental Protocol: Domino Radical Bicyclization

This protocol provides a general procedure for the synthesis of 1-azaspiro[4.4]nonane derivatives.[1]

• Reactant Preparation: In a round-bottom flask, dissolve the starting O-benzyl oxime ether (1.0 equiv.) in cyclohexane to achieve a 0.02 M solution.

• Initiator and Reagent Addition: Add the radical initiator (AIBN, 0.25 equiv. for high-temperature reaction, or Et₃B for room temperature reaction) and tributyltin hydride (1.2 equiv.).

• Inert Atmosphere: Stopper the flask with a rubber septum and purge the system with nitrogen or argon for 30 minutes.

• Reaction Execution:

  • Method A (AIBN): Place the flask in a preheated oil bath at 90 °C and stir until the starting material is consumed (monitored by TLC).

  • Method B (Et₃B): Maintain the reaction at room temperature and stir until the starting material is consumed (monitored by TLC).

• Work-up and Purification: Upon completion, concentrate the reaction mixture and purify the residue by flash column chromatography on silica gel to separate the diastereomers.

Caption: Competing pathways in domino radical bicyclization.

Section 3: Aza-Prins vs. Aza-Cope: Competing Rearrangements

In the synthesis of certain azaspirocyclic systems, particularly those involving homoallylic amines and aldehydes, aza-Prins cyclization can be a key step. However, it often competes with the aza-Cope rearrangement, leading to different product scaffolds.

FAQ 4: My intended aza-Prins cyclization is yielding a product consistent with an aza-Cope rearrangement. How can I favor the aza-Prins pathway?

Answer: The competition between the aza-Prins cyclization and the cationic 2-aza-Cope rearrangement is a classic problem in the synthesis of nitrogen-containing heterocycles.[2][4] The outcome is often dictated by the stability of the intermediates and the reaction conditions.

• Substrate Structure: The substitution pattern on the homoallylic amine can influence the propensity for rearrangement. Electron-donating groups on the alkene moiety can stabilize the carbocation intermediate of the aza-Prins cyclization, favoring this pathway. Conversely, certain structural features might favor the chair-like transition state of the aza-Cope rearrangement.

• Lewis Acid: The choice of Lewis acid can be critical. Some Lewis acids may preferentially coordinate in a manner that facilitates the aza-Prins cyclization, while others might promote the aza-Cope rearrangement. A screening of Lewis acids (e.g., InCl₃, Sc(OTf)₃, BF₃·OEt₂) is highly recommended.

• Temperature: The aza-Cope rearrangement is a[5][5]-sigmatropic rearrangement and is often thermally allowed. Running the reaction at lower temperatures may disfavor the aza-Cope pathway and promote the aza-Prins cyclization.

• Nucleophilic Trapping: The intermediate carbocation in the aza-Prins cyclization needs to be trapped by a nucleophile. The presence of a suitable internal or external nucleophile can drive the reaction towards the aza-Prins product.

Caption: Competing aza-Prins and aza-Cope pathways.

Section 4: The Critical Role of Protecting Groups

The choice of protecting groups for the nitrogen atom is not merely a matter of stability but can profoundly influence the course of a reaction, dictating stereoselectivity and even preventing or causing side reactions.

FAQ 5: How can the nitrogen protecting group influence side reactions in my azaspiro synthesis?

Answer: The nitrogen protecting group (PG) exerts a significant steric and electronic influence on the reaction.

• Steric Hindrance: Bulky protecting groups can block one face of a molecule, directing an incoming reagent to the opposite face and thereby controlling diastereoselectivity. For example, in intramolecular nucleophilic substitutions, a bulky PG can enforce a conformation that favors the desired cyclization over competing elimination reactions.

• Electronic Effects: Electron-withdrawing protecting groups (e.g., sulfonyl groups like Ts) decrease the nucleophilicity of the nitrogen atom. This can be beneficial in preventing unwanted side reactions where the nitrogen acts as a nucleophile. However, it can also disfavor desired cyclizations that require nitrogen nucleophilicity. Conversely, electron-donating groups (e.g., Boc) increase nitrogen's nucleophilicity.

• Chelation Control: Some protecting groups can act as chelating agents with Lewis acids, leading to a more rigid transition state and improved stereocontrol.

Key Considerations for Protecting Group Selection:

• Stability: The protecting group must be stable to the reaction conditions of subsequent steps.

• Orthogonality: In a multi-step synthesis, it is often necessary to use protecting groups that can be removed under different conditions without affecting each other.

• Influence on Reactivity: Consider how the electronic and steric properties of the protecting group will affect the desired reaction and any potential side reactions.

References

• Sjöholm, Å. (2001). Development of Lewis Acid Mediated Stereoselective Synthesis of Nitrogen Containing Heterocycles: Aza-Diels-Alder Reactions of 2H-Azirines and Radical Cyclizations of Aminyl Radicals. DiVA portal. [Link]

• Chuprakov, S., Kwok, S. W., Zhang, L., Lercher, L., & Fokin, V. V. (2009). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. Journal of the American Chemical Society, 131(50), 18034–18035. [Link]

• Overman, L. E., & Wolfe, J. P. (2005). Aza-Cope Rearrangement–Mannich Cyclizations for the Formation of Complex Tricyclic Amines: Stereocontrolled Total Synthesis of (±)-Gelsemine. The Journal of Organic Chemistry, 70(26), 10537-10554. [Link]

• ResearchGate. (n.d.). Effect of various Lewis acids on diastereoselectivity. [Link]

• Waters, S. P. (2014). Novel Aza-Prins Cyclization and [3+2] Dipolar Cycloaddition Toward N-Heterocyclic Molecules and Studies Toward. CORE. [Link]

• Chuprakov, S., Kwok, S. W., Zhang, L., Lercher, L., & Fokin, V. V. (2010). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. PMC. [Link]

• Wang, C., et al. (2021). Palladium-Catalyzed Diastereo- and Enantioselective [3 + 2] Cycloaddition of Vinylcyclopropanes with Azadienes: Efficient Access to Chiral Spirocycles. Organic Letters, 23(4), 1256-1261. [Link]

• Wang, X., et al. (2016). Diastereoselective synthesis of dispirooxindoles via [3+2] cycloaddition of azomethine ylides to 3-phenacylideneoxindoles and evaluation of their cytotoxicity. Molecules, 21(11), 1549. [Link]

• ResearchGate. (n.d.). Rhodium-Catalyzed Cyclopropanation of Alkenes with Dimethyl Diazomalonate. [Link]

• e-PG Pathshala. (n.d.). Organic Chemistry-III MODULE No. 33: Cope, Claisen and aza-Cope rearrangements. [Link]

• Rychnovsky, S. D., & Kim, J. (2001). Role of 2-Oxonia Cope Rearrangements in Prins Cyclization Reactions. Organic Letters, 3(23), 3579–3581. [Link]

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons, Inc.

• Doyle, M. P. (2023). Overcoming the Limitations of Rhodium-Catalyzed Asymmetric Cyclopropanation and Other Adventures in Strained Ring Synthesis. [Link]

• Hu, W., et al. (2010). Rhodium-catalyzed enantioselective cyclopropanation of electron-deficient alkenes. Chemical Science, 1(1), 129-133. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• Scuiller, A., Casaretto, N., & Archambeau, A. (2020). Diastereo- and Enantioselective (3+2) Cycloaddition of a New Palladium-Aza-Oxyallyl Intermediate. ChemRxiv. [Link]

• Dobbs, A. (n.d.). A detailed investigation of the aza-Prins reaction. Dobbs Research Group. [Link]

• Waters, S. P. (2011).

• ResearchGate. (n.d.). A detailed investigation of the aza-Prins reaction. [Link]

• Waters, S. P., & Velasquez, J. (2012). An Aza-Prins Cyclization Approach to Functionalized Indolizidines from 2-Allylpyrrolidines. Organic Letters, 14(22), 5788–5791. [Link]

• Seacrist, C. D., & Dudley, G. B. (2011). Intramolecular Redox-Mannich Reactions: Facile Access to the Tetrahydroprotoberberine Core. PMC. [Link]

• ResearchGate. (n.d.). Recent advances of Intramolecular Mannich Reaction in Natural Products Total Synthesis. [Link]

• Li, X., et al. (2018). Recent advances in the intramolecular Mannich reaction in natural products total synthesis. Organic Chemistry Frontiers, 5(6), 1049-1066. [Link]

• American Chemical Society. (2026). Catalyst-Controlled Diastereodivergent Synthesis of Dispiro Compounds via Formal (3 + 2) Cyclization. ACS Figshare. [Link]

• Isah, A. A., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups.

• Apsari, P. P., & Rohman, A. (2021). Epimerisation in Peptide Synthesis. PMC. [Link]

• Lindsay, V. N. G., et al. (2025). Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. PMC. [Link]

• Ju, Y., Kumar, D., & Varma, R. S. (2006). Revisiting Nucleophilic Substitution Reactions: Microwave-Assisted Synthesis of Azides, Thiocyanates, and Sulfones in an Aqueous Medium. The Journal of Organic Chemistry, 71(17), 6697–6700. [Link]

• Joshi, S., et al. (2025). From concept to chemistry: integrating protection group strategy and reaction feasibility into non-natural amino acid synthesis planning. PMC. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Mahrwald, R. (1999). Diastereoselection in Lewis-Acid-Mediated Aldol Additions. Chemical Reviews, 99(5), 1095–1120. [Link]

• Pathak, T. P., et al. (2021). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. [Link]

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21039-21048. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Aza-Cope rearrangement - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Aza-Cope Rearrangement–Mannich Cyclizations for the Formation of Complex Tricyclic Amines: Stereocontrolled Total Synthesis of (±)-Gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diva-portal.org [diva-portal.org]

Technical Support Center: Purification of 2-Azaspiro[4.5]decan-6-one Hydrochloride

Welcome to the technical support center for 2-Azaspiro[4.5]decan-6-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical, field-proven protocols for the purification of this compound. We understand that achieving high purity is critical for reliable experimental results and successful drug development campaigns. This document will equip you with the knowledge to identify, troubleshoot, and resolve common purity issues.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and problems encountered during the purification of 2-Azaspiro[4.5]decan-6-one hydrochloride.

Q1: What are the likely impurities in my sample of 2-Azaspiro[4.5]decan-6-one hydrochloride?

A1: Impurities can originate from the synthetic route and subsequent degradation. While the exact impurity profile depends on the specific synthetic pathway, common impurities may include:

• Unreacted Starting Materials: Depending on the synthesis, these could be precursors to the spirocyclic core.

• Reagents and Catalysts: Residual acids, bases, or metal catalysts used in the synthesis.

• By-products of Cyclization: Incomplete or alternative cyclization reactions can lead to isomeric impurities or related structures.

• Solvent Adducts: Residual solvents from the reaction or purification steps that have formed adducts with the product.

• Degradation Products: The ketone moiety can be susceptible to oxidation or other degradation pathways, especially under harsh conditions. A related compound, 2-azaspiro[4.5]decan-3-one, is a known impurity in the synthesis of Gabapentin, formed through intramolecular cyclization.[1][2]

Q2: I am trying to recrystallize my 2-Azaspiro[4.5]decan-6-one hydrochloride, but it is "oiling out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the solute or if the solution is supersaturated. Here are some troubleshooting steps:

• Increase the amount of the primary solvent: Your compound may be too concentrated. Add more of the hot solvent until the oil redissolves, then allow it to cool more slowly.[3]

• Lower the cooling temperature gradually: Rapid cooling can promote oiling. Let the solution cool to room temperature slowly before moving it to an ice bath.

• Use a solvent/anti-solvent system: Dissolve your compound in a minimum amount of a hot solvent in which it is highly soluble (e.g., methanol, ethanol). Then, slowly add a miscible "anti-solvent" in which it is poorly soluble (e.g., diethyl ether, ethyl acetate) until the solution becomes slightly cloudy. Reheat to clarify and then cool slowly.

Q3: My recrystallization resulted in a very low yield. How can I improve it?

A3: A low yield can be due to several factors:

• Using too much solvent: This is a common issue where the compound remains in the mother liquor upon cooling.[4] To rectify this, evaporate some of the solvent and attempt to recrystallize again.

• Premature crystallization: If the compound crystallizes too early (e.g., during hot filtration), you will lose product. Ensure your filtration apparatus is pre-heated.

• Washing with too much cold solvent: When washing the collected crystals, use a minimal amount of ice-cold solvent to avoid redissolving your product.[5]

Q4: I am not getting good separation of my main compound from an impurity using HPLC. What can I do?

A4: Poor separation in HPLC can be addressed by modifying the chromatographic conditions:

• Change the mobile phase composition: Adjust the ratio of your organic solvent to the aqueous buffer. A shallower gradient or an isocratic elution with a lower percentage of organic solvent can improve the resolution of closely eluting peaks.

• Adjust the pH of the mobile phase: Since your compound is a hydrochloride salt of an amine, the pH of the mobile phase can significantly affect its retention time. Small adjustments to the pH can alter the ionization state of your compound and the impurities, potentially improving separation.

• Try a different column: If modifying the mobile phase is ineffective, consider a column with a different stationary phase (e.g., phenyl-hexyl instead of C18) or a column with a smaller particle size for higher efficiency.

Q5: How can I confirm the structure of an unknown impurity?

A5: The characterization of an unknown impurity typically involves a combination of spectroscopic techniques:

• LC-MS (Liquid Chromatography-Mass Spectrometry): This will give you the molecular weight of the impurity.

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass, which can be used to determine the elemental composition.

• NMR (Nuclear Magnetic Resonance) Spectroscopy: 1D (¹H and ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR experiments on an isolated fraction of the impurity can elucidate its chemical structure.[6]

Purification and Analytical Protocols

Protocol 1: Recrystallization of 2-Azaspiro[4.5]decan-6-one Hydrochloride

Recrystallization is a powerful technique for purifying solid compounds. The key is to find a suitable solvent or solvent system where the compound has high solubility at elevated temperatures and low solubility at lower temperatures.

Solvent Selection:

For hydrochloride salts of amines, polar protic solvents are often a good starting point. A solvent screening should be performed with small amounts of your compound.

Solvent System	Rationale
Isopropanol (IPA)	Often a good single solvent for hydrochloride salts.
Ethanol/Water	Water can be a good solvent for the salt, with ethanol acting as a co-solvent.
Methanol/Ethyl Acetate	Methanol as the primary solvent, with ethyl acetate as the anti-solvent.
Methanol/Diethyl Ether	Similar to the above, but diethyl ether is a stronger anti-solvent.

Step-by-Step Recrystallization Protocol (Single Solvent - e.g., Isopropanol):

• Dissolution: In an Erlenmeyer flask, add the crude 2-Azaspiro[4.5]decan-6-one hydrochloride. Add a minimal amount of isopropanol and heat the mixture to boiling with stirring. Continue to add small portions of hot isopropanol until the solid is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold isopropanol to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove all residual solvent.

Diagram of Recrystallization Workflow:

Caption: General workflow for the purification of 2-Azaspiro[4.5]decan-6-one hydrochloride by recrystallization.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is crucial for accurately determining the purity of your compound and quantifying any impurities. The following is a general method that can be used as a starting point for method development.

Recommended HPLC Parameters:

Parameter	Recommended Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	A standard reversed-phase column suitable for a wide range of organic molecules.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	Provides good peak shape for amines and is a common mobile phase modifier.
Mobile Phase B	Acetonitrile	A common organic solvent for reversed-phase HPLC.
Gradient	5% to 95% B over 20 minutes	A broad gradient to ensure elution of all potential impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides reproducible retention times.
Detection	UV at 210 nm	The ketone carbonyl group should have some UV absorbance at lower wavelengths.
Injection Volume	10 µL	A standard injection volume.

Sample Preparation:

Dissolve an accurately weighed amount of your 2-Azaspiro[4.5]decan-6-one hydrochloride in the initial mobile phase composition (e.g., 95:5 Mobile Phase A:Mobile Phase B) to a concentration of approximately 1 mg/mL.

Troubleshooting Logic for HPLC Method Development:

Caption: Decision tree for troubleshooting and optimizing an HPLC method for purity analysis.

References

• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Kuz'mina, N. E., Moiseev, S. V., Davydova, E. I., & Yarkova, A. V. (2021). Development and Validation of 2-Azaspiro[5][7] Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy. Molecules, 26(6), 1656. [Link]

• University of Rochester. Tips and Tricks: Recrystallization. [Link]

• CUNY York College. Recrystallization. [Link]

• HBCSE. Recrystallization. [Link]

• MIT OpenCourseWare. Two-Solvent Recrystallization Guide. [Link]

• Reddy, G. S., Kumar, B. V., & Reddy, P. P. (2018). Isolation and Structure Characterization of related impurity in Olanzapine key starting material by LC/ESI-MS and NMR. Asian Journal of Research in Chemistry, 11(2), 333-337. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Development and Validation of 2-Azaspiro [4,5] Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. ajrconline.org [ajrconline.org]
• 7. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Analytical methods for monitoring 2-Azaspiro[4.5]decan-6-one hydrochloride synthesis

This guide functions as a specialized Technical Support Center for the analysis of 2-Azaspiro[4.5]decan-6-one hydrochloride . It is designed for organic chemists and analytical scientists requiring high-fidelity monitoring of the spirocyclization process and final salt validation.

Status: Operational | Tier: L3 Engineering Support Subject: Analytical Methodologies & Troubleshooting Molecule Class: Spirocyclic Amino-Ketone Salt

Core Analytical Directive (IPC & Release)

The synthesis of 2-Azaspiro[4.5]decan-6-one typically involves a Dieckmann condensation or acid-mediated spirocyclization of an N-protected linear precursor (often N-Boc). The critical analytical challenge is resolving the highly polar amine salt from the non-polar protected intermediate and preventing on-column degradation of the ketone moiety.

Protocol A: Reverse-Phase HPLC (Reaction Monitoring)

Why this works: We utilize an acidic mobile phase to keep the secondary amine fully protonated (

). This prevents interaction with silanol groups on the column (reducing tailing) and ensures the molecule elutes as a single ionic species rather than a split peak.

Instrument Configuration:

• Detector: UV-Vis / DAD @ 210 nm (Amine/Ketone

  transition; weak chromophore requires low UV).

• Column: Agilent ZORBAX Eclipse XDB-C18 (4.6 x 150 mm, 5 µm) or equivalent end-capped C18.

• Temperature: 30°C.

• Flow Rate: 1.0 mL/min.[1]

Mobile Phase System:

• Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0).

• Solvent B: Acetonitrile (HPLC Grade).

Gradient Program:

Time (min)	% Solvent B	Event	Rationale
0.0	5%	Injection	Retain polar amine salt.
10.0	30%	Linear Ramp	Elute product (approx. 6-8 min).
15.0	90%	Wash	Elute N-Boc intermediates/dimers.
20.0	90%	Hold	Clear hydrophobic polymers.
20.1	5%	Re-equilibration	Prepare for next injection.

System Suitability Criteria (Self-Validating):

• Tailing Factor (

  ): Must be . (If , increase TFA concentration to 0.15%).

• Resolution (

  ): between the Product and the N-Boc precursor.

Salt Stoichiometry Validation (The "Hidden" Variable)

A common failure mode in spiro-amine synthesis is non-stoichiometric salt formation (e.g., hemi-hydrochlorides or excess free HCl). Relying solely on NMR is insufficient due to proton exchange rates.

Protocol B: Potentiometric Argentometric Titration

Why this works: This method directly quantifies the chloride counter-ion (

) to confirm the molar ratio of Amine:HCl is exactly 1:1. It is superior to Volhard/Mohr methods for colored or turbid reaction mixtures.

Methodology:

• Dissolution: Dissolve 50 mg of dried product in 50 mL deionized water. Add 1 mL

  (to prevent carbonate interference).

• Titrant: 0.1 N Silver Nitrate (

  ), standardized.

• Electrode: Silver/Silver Chloride (Ag/AgCl) combination electrode or Silver Billet electrode.

• Endpoint Detection: Potentiometric inflection point (mV vs. mL).

Calculation:

Target: 19.2% HCl (Theoretical for MW ~189.68). Acceptance range: 18.8% – 19.6%.

Workflow Visualization

The following diagram illustrates the decision logic for monitoring the synthesis, specifically distinguishing between the "Linear Precursor" and the "Spiro-Product."

Figure 1: In-Process Control (IPC) Logic Flow. Blue nodes indicate analytical actions; Red/Green indicate stop/go decisions based on retention time shifts.

Troubleshooting & FAQs

Q1: I see "Ghost Peaks" in my HPLC chromatogram around 14 minutes. What are they?

• Diagnosis: This is likely the N-Boc linear intermediate or a dimer formed by aldol condensation of the ketone moiety.

• Fix:

  • Run a blank injection. If the peak persists, it is column carryover (wash column with 100% ACN).

  • If it is in the sample, your deprotection step is incomplete. Extend the acid hydrolysis time.

Q2: The melting point of my HCl salt is lower than the literature value (broad range).

• Diagnosis: 2-Azaspiro[4.5]decan-6-one HCl is hygroscopic . Absorbed water lowers the lattice energy.

• Fix:

  • Dry the sample in a vacuum oven at 40°C over

    for 12 hours.

  • Perform a Karl Fischer (KF) titration. If water > 1.0%, the melting point will be depressed.

Q3: My NMR spectrum in

shows broadened peaks.

• Diagnosis: Amine salts often aggregate in non-polar solvents like Chloroform. Furthermore, the exchangeable proton on the nitrogen (

  ) broadens due to quadrupole relaxation.

• Fix: Switch solvent to DMSO-d6 or Methanol-d4 . These polar solvents break up aggregates and stabilize the salt form, yielding sharp multiplets.

Q4: The ketone peak in IR (approx 1715 cm⁻¹) is weak or shifted.

• Diagnosis: If the amine is not fully protonated (free base form), transannular interaction between the nitrogen lone pair and the carbonyl carbon (n

  ) can occur, disrupting the ketone character.

• Fix: Ensure you have the stoichiometric Hydrochloride salt. The protonation of the nitrogen prevents this interaction, restoring the classic ketone stretch.

References

• Gabapentin Impurity Analysis: Kuz'mina, N. E., et al. "Development and Validation of 2-Azaspiro [4,5] Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy."[2] Semantic Scholar, 2021. Link

  • Relevance: Establishes NMR and HPLC protocols for spiro-amino-ketones structurally homologous to the target molecule.

• Spirocyclic Synthesis: Melnykov, K. P., et al. "Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines."[3] ACS Omega, 2020. Link

  • Relevance: Provides the synthetic context (Dieckmann condensation)
• Chloride Titration Standards: United States Pharmacopeia (USP) General Chapter <541> "Titrimetry.
• HPLC of Amines: Snyder, L. R., et al. "Practical HPLC Method Development." Wiley-Interscience. Relevance: Source of the "Acidic Mobile Phase" principle for suppressing silanol interactions with amine salts.

Sources

• 1. auroraprosci.com [auroraprosci.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Strategies to Overcome Poor Solubility of Spirocyclic Amine Hydrochlorides

Welcome to our technical support guide for researchers, scientists, and drug development professionals. As Senior Application Scientists, we understand the complexities of formulation development. This guide is designed to provide practical, in-depth solutions to one of the most common hurdles in drug development: the poor aqueous solubility of spirocyclic amine hydrochlorides. We will move beyond simple protocols to explain the underlying scientific principles, empowering you to make informed decisions in your own experiments.

Frequently Asked Questions (FAQs): The Fundamentals

This section addresses the foundational questions researchers often have about spirocyclic amine hydrochlorides and their solubility characteristics.

Q1: Why are spirocyclic amines so often formulated as hydrochloride (HCl) salts?

Spirocyclic amines, like most amines, are basic due to the lone pair of electrons on the nitrogen atom. This allows them to readily react with acids like hydrochloric acid to form salts.[1] This strategy is employed for several key reasons:

• Enhanced Solubility: The primary goal is to increase aqueous solubility. Salt formation converts the neutral, often lipophilic amine into a charged, ionic species (an ammonium salt) that is generally more soluble in water due to favorable ion-dipole interactions.[2][3]

• Improved Stability: Salt forms are often more crystalline and chemically stable than the corresponding free base, which can be crucial for shelf-life and processability.[4]

• Ease of Synthesis and Purification: Hydrochloride salts are relatively straightforward to synthesize and can facilitate the purification of the active pharmaceutical ingredient (API) through crystallization.[5]

Q2: If salt formation is meant to improve solubility, why do my spirocyclic amine HCl salts still exhibit poor solubility?

This is a critical and common challenge. While salt formation introduces a charged center, several factors can counteract the expected solubility enhancement:

• High Crystal Lattice Energy: The ionic bonds in the salt's crystal structure can be exceptionally strong. For a substance to dissolve, the energy released from solvent-solute interactions (solvation energy) must overcome this crystal lattice energy. If the lattice energy is too high, the compound will remain poorly soluble despite being a salt.[6]

• The Common Ion Effect: In physiological environments like the stomach, there is a high concentration of chloride ions from gastric acid (HCl).[5] According to Le Châtelier's principle, this excess of a "common ion" (chloride) can suppress the dissolution of the amine hydrochloride salt, pushing the equilibrium back towards the solid, undissolved state.[7]

• Hydrophobicity of the Spirocyclic Scaffold: The spirocyclic structure itself is often large, rigid, and lipophilic (hydrophobic). While the amine hydrochloride provides a hydrophilic point, the overall hydrophobicity of the carbon skeleton can dominate, limiting its interaction with water.[8]

Q3: How does pH dramatically affect the solubility of my amine hydrochloride?

The solubility of an amine hydrochloride is highly pH-dependent. The amine salt exists in an equilibrium with its un-ionized (free base) form in solution.

R₃NH⁺Cl⁻ (soluble salt) ⇌ R₃N (less soluble free base) + H⁺ + Cl⁻

• At Low pH (Acidic Conditions): The high concentration of protons (H⁺) pushes the equilibrium to the left, favoring the protonated, ionized (R₃NH⁺) form of the amine. This charged form is significantly more soluble in water.[9]

• At High pH (Basic Conditions): A lower concentration of protons allows the amine to deprotonate, shifting the equilibrium to the right and forming the neutral free base (R₃N). The free base is typically much less soluble and may precipitate out of solution.[2] This pH-solubility profile is a critical characteristic to determine for any ionizable compound.

Troubleshooting Guide: From Problem to Solution

This section is structured to address specific experimental problems and guide you toward an effective solubility enhancement strategy.

Problem 1: My initial screening shows very low aqueous solubility (<0.1 mg/mL) for my spirocyclic amine HCl across a physiological pH range. Where do I start?

A systematic approach is crucial. Before exploring complex formulations, fundamental properties must be optimized.

Initial Strategy: pH Modification and Salt Form Screening

The first step is to fully characterize the pH-solubility profile and investigate alternative salt forms. This approach is cost-effective and can sometimes provide a complete solution.

• Causality: The choice of the counter-ion in a salt can significantly alter the crystal packing and, consequently, the crystal lattice energy.[10] A different salt form (e.g., mesylate, sulfate, tartrate) might have a more favorable crystal structure that is more easily disrupted by water, leading to improved solubility.[4][7]

Workflow Diagram: Initial Solubility Enhancement Strategy

Caption: Decision workflow for initial solubility troubleshooting.

Experimental Protocol: Small-Scale Salt Screening

• Preparation: Dissolve the spirocyclic amine free base in a suitable organic solvent (e.g., acetone, ethanol, isopropanol) at a known concentration.

• Acid Addition: In separate vials, add equimolar amounts of different acids (e.g., methanesulfonic acid, p-toluenesulfonic acid, sulfuric acid, tartaric acid, citric acid) to the amine solution.

• Crystallization: Allow the solvents to evaporate slowly at room temperature or under a gentle stream of nitrogen. Alternatively, employ anti-solvent addition or cooling crystallization methods.

• Isolation & Analysis: Isolate any resulting solids by filtration. Dry the solids under vacuum.

• Characterization: Analyze the new solid forms for:

  • Aqueous Solubility: Measure the solubility of each new salt in water or a relevant buffer.

  • Physical Form: Use Powder X-Ray Diffraction (PXRD) to confirm if the material is crystalline and represents a new form.

  • Stability: Assess physical stability under stressed temperature and humidity conditions.

Problem 2: Salt screening was unsuccessful. The solubility improvement is marginal, or the new salts are physically unstable. What is my next step?

When simple salt formation is insufficient, more advanced "enabling technologies" are required. The two most prominent paths are co-crystals and amorphous solid dispersions (ASDs) .

Strategy A: Co-Crystal Formation

• What It Is: A co-crystal is a multi-component crystalline solid where the API and a neutral "coformer" molecule are held together in the crystal lattice by non-ionic interactions, typically hydrogen bonds.[6][11]

• Why It Works: The coformer systematically disrupts the API's self-interaction (crystal packing), creating a new crystal form with entirely different physicochemical properties. This can significantly lower the lattice energy, enhancing solubility and dissolution rate.[12][13] Co-crystals offer the solubility advantage of an amorphous form while retaining the thermodynamic stability of a crystalline solid.[11]

• Best For: APIs that are crystalline and have hydrogen bond donors/acceptors suitable for interacting with a coformer. It is a powerful strategy when physical stability is a primary concern.

Strategy B: Amorphous Solid Dispersions (ASDs)

• What It Is: An ASD is a formulation where the API is molecularly dispersed in an amorphous polymer matrix. The API exists in a non-crystalline, high-energy amorphous state.[14][15]

• Why It Works: By eliminating the crystalline lattice, the energy barrier for dissolution is dramatically reduced.[15] The drug is essentially in a "solid solution." This can lead to substantial increases in apparent solubility and dissolution, often achieving a supersaturated state in solution.[16]

• Best For: APIs that can be rendered amorphous and when achieving the highest possible solubility is the primary goal. However, this approach comes with a significant challenge: the amorphous form is thermodynamically unstable and can recrystallize over time, which would negate the solubility advantage.[14][17] The choice of polymer is critical to inhibit recrystallization.[15][17]

Workflow Diagram: Amorphous Solid Dispersion Mechanism

Caption: Crystalline vs. Amorphous Dispersion State.

Data Summary: Comparing Solubility Enhancement Strategies

Strategy	Typical Solubility Increase	Key Advantages	Key Disadvantages
Salt Formation	2-100x	Simple, cost-effective, improves stability.[4][18]	Limited by lattice energy and common ion effect.[5][7]
Co-Crystallization	10-1000x	Significant solubility enhancement with crystalline stability.[11][19]	Requires suitable coformers; screening can be intensive.
Amorphous Solid Dispersion	10-10,000x	Highest potential solubility increase; broad applicability.[16]	Thermodynamically unstable; risk of recrystallization.[14][17]
Nanonization	(Dissolution Rate)	Improves dissolution rate, applicable to many compounds.[20][21]	May not increase equilibrium solubility; can lead to agglomeration.[7]

Note: Values are illustrative and highly dependent on the specific API and system.

Problem 3: My spirocyclic amine is susceptible to degradation, and the chosen formulation strategy (e.g., ASD via spray drying) uses harsh conditions. What are my options?

When API stability is a concern, the choice of processing method becomes as important as the formulation strategy itself.

Strategy: Method Selection and Advanced Approaches

• Low-Temperature Processing: For ASDs, consider methods other than hot-melt extrusion or high-temperature spray drying. Cryogenic spray drying or using solvents with lower boiling points can mitigate thermal degradation.[7]

• Solvent-Free Methods: For co-crystals, solvent-free methods like liquid-assisted grinding or hot-melt extrusion can be explored to avoid potential degradation in solution.[12]

• Prodrug Approach: This is a chemical modification strategy where a temporary, cleavable chemical group (a "promoiety") is attached to the amine.[22]

  • Why It Works: The prodrug has different physicochemical properties. You can design a prodrug to have high solubility for delivery. Once absorbed, enzymes in the body cleave the promoiety to release the active spirocyclic amine drug.[23][24] This is an elegant but more complex solution, often used when other methods fail or to overcome other issues like poor permeability.[22][25]

• Nanonization: Techniques like milling or high-pressure homogenization reduce the particle size of the API to the nanometer scale.[26][27]

  • Why It Works: According to the Noyes-Whitney equation, the dissolution rate is directly proportional to the surface area. Nanonization drastically increases the surface area, leading to a much faster dissolution rate.[20][21] While it may not significantly increase the equilibrium solubility, a faster dissolution can be sufficient to achieve therapeutic absorption.[26][28]

Experimental Protocol: Preparing an Amorphous Solid Dispersion via Spray Drying

• Solution Preparation: Co-dissolve the spirocyclic amine HCl and a suitable stabilizing polymer (e.g., HPMC, PVP, Soluplus®) in a common solvent system (e.g., methanol, acetone/water). Ensure complete dissolution.[29]

• System Setup: Set up the spray dryer with appropriate parameters for inlet temperature, gas flow rate, and solution feed rate. These parameters must be optimized to ensure the solvent evaporates before the droplet hits the chamber wall, without thermally degrading the API.

• Spray Drying: Atomize the solution into the drying chamber. The rapid solvent evaporation "locks" the API in its amorphous state within the polymer matrix.

• Collection: Collect the resulting dry powder from the cyclone separator.

• Characterization:

  • Amorphous State: Confirm the absence of crystallinity using PXRD (should show a halo pattern) and Differential Scanning Calorimetry (DSC) (should show a single glass transition temperature, Tg).

  • Dissolution Performance: Perform dissolution testing, comparing the ASD to the crystalline API. Monitor for any signs of recrystallization during the test.[30]

  • Stability: Store the ASD under accelerated stability conditions (e.g., 40°C/75% RH) and periodically re-test its physical form to ensure it remains amorphous.[17]

By systematically addressing the fundamental chemistry and applying these advanced strategies, the solubility challenges posed by spirocyclic amine hydrochlorides can be effectively overcome, paving the way for successful drug development.

References

• Al-Obaidi, H., & Buckle, M. (2019). Cocrystals to facilitate delivery of poorly soluble compounds beyond-rule-of-5. Journal of Drug Delivery Science and Technology.
• Butt, M. S., et al. (2022). Co-crystallization: a green approach for the solubility enhancement of poorly soluble drugs. CrystEngComm, Royal Society of Chemistry.
• Kumar, S., & Nanda, A. (2025). Co-Crystals in Enhancing Drug Solubility and Stability: A Comprehensive Review. Preprints.org.
• Ghosh, S., et al. (2024). Pharmaceutical co-crystals: A green way to enhance drug stability and solubility for improved therapeutic efficacy. Oxford Academic.
• Gao, L., et al. (2011). Nanonization strategies for poorly water-soluble drugs. UT Southwestern Research Labs.
• Kaur, A., et al. (2025). ADVANCED CO-CRYSTAL TECHNOLOGIES FOR EFFECTIVE SOLUBILITY ENHANCEMENT IN BCS CLASS II AND IV DRUGS. PEXACY International Journal of Pharmaceutical Science.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the NMR Characterization of 2-Azaspiro[4.5]decan-6-one Hydrochloride

Abstract

This guide provides an in-depth, experience-driven approach to the definitive structural characterization of 2-Azaspiro[4.5]decan-6-one hydrochloride using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We will explore the nuances of sample preparation for hydrochloride salts, delve into a detailed spectral interpretation, and objectively compare NMR against alternative analytical techniques such as Mass Spectrometry (MS) and Infrared (IR) Spectroscopy. The methodologies presented herein are designed to be self-validating, ensuring researchers, scientists, and drug development professionals can achieve unambiguous and reliable characterization of this and similar spirocyclic scaffolds.

The Analytical Challenge: Characterizing Spirocyclic Amine Salts

2-Azaspiro[4.5]decan-6-one is a bicyclic molecule featuring a five-membered pyrrolidine ring and a six-membered cyclohexanone ring joined by a single, shared quaternary carbon—the spiro center. Its hydrochloride salt form, while often improving stability and solubility in aqueous media, introduces specific challenges for analytical characterization, particularly by NMR.

• Solubility: Hydrochloride salts are often poorly soluble in common non-polar NMR solvents like chloroform-d (CDCl₃).

• Peak Broadening & Exchange: The acidic proton on the ammonium ion (N-H) is labile. Its chemical shift can be highly variable, and it can undergo rapid exchange with solvent protons, leading to signal broadening or disappearance, especially in protic solvents like D₂O or methanol-d₄.[1]

• Spectral Complexity: The rigid, non-planar structure of the two rings results in a complex array of overlapping signals in the ¹H NMR spectrum, requiring careful analysis to assign each proton environment accurately.

This guide will demonstrate how to navigate these challenges to produce a clear and definitive structural elucidation.

NMR Spectroscopy: The Gold Standard for Structural Elucidation

While techniques like Mass Spectrometry confirm molecular weight and IR spectroscopy identifies functional groups, only NMR provides a complete picture of the molecular structure in solution. It allows for the precise mapping of the carbon skeleton and the chemical environment of every proton, making it indispensable for distinguishing between isomers and confirming connectivity.[2][3]

A Self-Validating Experimental Protocol

The key to trustworthy data lies in a robust experimental design. The choice of solvent and acquisition parameters is not arbitrary but is dictated by the chemical nature of the analyte.

Recommended Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆)

For hydrochloride salts, DMSO-d₆ is the superior choice.[4] It readily dissolves the salt and, being an aprotic solvent, it slows down the exchange rate of the N-H proton, allowing it to be clearly observed as a distinct, albeit often broad, signal.[1] While using D₂O is an option, it would lead to the rapid exchange and disappearance of the N-H signal, resulting in the loss of valuable information. Another advanced approach involves in situ neutralization with an alkaline deuterated solvent to analyze the free base, which can be useful for quantitative NMR (qNMR) but is not necessary for standard structural confirmation.[5]

Experimental Workflow for NMR Analysis

The following diagram illustrates the logical workflow from sample preparation to final structure confirmation.

Caption: Workflow for the NMR characterization of 2-Azaspiro[4.5]decan-6-one HCl.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 10-15 mg of 2-Azaspiro[4.5]decan-6-one hydrochloride into a clean, dry vial.

• Dissolution: Add approximately 0.7 mL of high-purity DMSO-d₆. Vortex briefly to ensure complete dissolution.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Data Acquisition: Acquire spectra on an NMR spectrometer with a field strength of 400 MHz or higher.

  • ¹H NMR: Acquire with a sufficient number of scans to achieve a good signal-to-noise ratio. A relaxation delay (d1) of at least 2 seconds is recommended.

  • ¹³C NMR: Acquire a proton-decoupled spectrum. A longer acquisition time will be necessary due to the low natural abundance of the ¹³C isotope.

  • (Optional) DEPT-135: Run a DEPT-135 experiment to differentiate between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons, which aids in definitive assignment.

Decoding the Spectra: A Guided Analysis

Based on the known structure, we can predict the key features of both the ¹H and ¹³C NMR spectra.

¹H NMR Spectral Analysis

The proton spectrum is divided into several key regions. The protonated nitrogen and the adjacent carbonyl group are the most influential features, causing significant deshielding of nearby protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Provisional Assignment	Rationale
~8.5 - 9.5	Broad Singlet	2H	N-H₂⁺	The two protons on the positively charged nitrogen are acidic and exchangeable. They appear as a broad signal far downfield.
~3.1 - 3.4	Multiplet	4H	H-1, H-3	Protons on the carbons directly attached to the protonated nitrogen are strongly deshielded.
~2.4 - 2.6	Multiplet	2H	H-7	Protons alpha to the carbonyl group are deshielded and typically appear in this region.[6]
~1.5 - 2.2	Multiplets	8H	H-4, H-8, H-9, H-10	The remaining aliphatic protons on both rings, which are further from the electron-withdrawing groups. Significant signal overlap is expected.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C spectrum is simpler, with each unique carbon environment producing a single peak. The chemical shifts are highly diagnostic of the local electronic environment.

Chemical Shift (δ, ppm)	Carbon Type	Provisional Assignment	Rationale
~208 - 215	C	C-6 (C=O)	The carbonyl carbon is highly deshielded and appears significantly downfield, a characteristic feature of ketones.[6]
~60 - 65	C (Quaternary)	C-5 (Spiro)	The spiro carbon is a quaternary center, and its chemical shift is characteristic of such spirocyclic systems.[7]
~45 - 50	CH₂	C-1, C-3	Carbons adjacent to the protonated nitrogen are deshielded relative to typical aliphatic carbons.
~35 - 45	CH₂	C-7, C-4	Carbons alpha to the carbonyl and in the pyrrolidine ring.
~20 - 35	CH₂	C-8, C-9, C-10	The remaining aliphatic carbons of the cyclohexanone ring.

Comparative Analysis: A Multi-Technique Perspective

While NMR is the most powerful tool for this specific task, a comprehensive characterization often involves complementary techniques. This table objectively compares NMR with common alternatives for the analysis of 2-Azaspiro[4.5]decan-6-one hydrochloride.

Technique	Information Provided	Strengths	Weaknesses for This Application
¹H & ¹³C NMR	Complete solution-state structure, connectivity, stereochemistry, proton/carbon environments.	Unambiguous structural elucidation; distinguishes isomers.[8]	Lower sensitivity; requires higher sample amount; salt form can cause solubility/broadening issues.
Mass Spectrometry (MS)	Molecular weight of the parent ion (free base), fragmentation patterns.	High sensitivity (requires <1 mg); confirms molecular formula.	Cannot distinguish between isomers; provides no information on 3D structure or functional group connectivity.[9]
Infrared (IR) Spectroscopy	Presence of key functional groups (C=O, N-H).	Fast, simple, requires minimal sample preparation.	Provides limited structural information; cannot determine the carbon skeleton or differentiate complex isomers.
X-ray Crystallography	Definitive solid-state structure and absolute stereochemistry.	The "gold standard" for structural proof.[4]	Requires a suitable single crystal (often difficult to grow); structure may differ from the solution state.

Conclusion

The definitive characterization of 2-Azaspiro[4.5]decan-6-one hydrochloride is most effectively achieved through a combination of ¹H and ¹³C NMR spectroscopy. By selecting DMSO-d₆ as the solvent, the challenges associated with the hydrochloride salt form can be readily overcome, allowing for the clear observation of all key structural features, including the N-H protons. While MS and IR serve as excellent confirmatory tools for molecular weight and functional groups, respectively, they lack the detailed structural insight that NMR provides. For researchers in drug development and organic synthesis, mastering the NMR analysis of such scaffolds is a critical skill for ensuring the structural integrity and purity of their compounds. For even more complex derivatives, advanced 2D NMR techniques such as COSY, HSQC, and HMBC can be employed to unambiguously map all proton-proton and proton-carbon correlations.[3][8]

References

• Supporting Materials for Renewable High-Density Spiro-fuel from Lignocellulose-Derived Cyclic Ketones. Electronic Supplementary Material. Available at: [Link]

• 2-oxa-6-azaspiro[4.5]decane hydrochloride (C8H15NO). PubChemLite. Available at: [Link]

• 1H NMR spectrum of the spiro compound 18. The Royal Society of Chemistry. Available at: [Link]

• Quantitative 1H NMR analysis of a difficult drug substance and its exo-isomer as hydrochloride salts using alkaline deuterated m. Ovid. Available at: [Link]

• Preparation and Spectroscopic Properties of Spirocyclic 1-Methyl-2,4,4,6-tetraaryl-1,4-dihydropyridines. Collection of Czechoslovak Chemical Communications. Available at: [Link]

• Can the salt form of my organic compound be determined using NMR? ResearchGate. Available at: [Link]

• Ketones. OpenOChem Learn. Available at: [Link]

• Method for salt preparation. Google Patents.

• 35Cl solid-state NMR of HCl salts of active pharmaceutical ingredients: structural prediction, spectral fingerprinting and polymorph recognition. CrystEngComm (RSC Publishing). Available at: [Link]

• Hydrochloride Salt of the GABAkine KRM-II-81. PMC - NIH. Available at: [Link]

• NMR chemical shifts of spiro-carbon of compounds 245- 248 and 249, 250, and 252. ResearchGate. Available at: [Link]

• 6-oxa-2-azaspiro[4.5]decane hydrochloride (C8H15NO). PubChemLite. Available at: [Link]

• Spiro(4.5)decan-6-one | C10H16O. PubChem - NIH. Available at: [Link]

• 1H and 13C-NMR data of compounds 2 – 4. ResearchGate. Available at: [Link]

• 2-Oxa-6-azaspiro[4.5]decane hydrochloride suppliers and producers. BuyersGuideChem. Available at: [Link]

• Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles. ResearchGate. Available at: [Link]

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. PubMed. Available at: [Link]

• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. SciSpace. Available at: [Link]

• Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease. PubMed. Available at: [Link]

• Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. MDPI. Available at: [Link]

• The Use of 13C and 1H-NMR in the Structural Elucidation of a New Nor-Lupane Triterpene. SciELO. Available at: [Link]

• Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv. Available at: [Link]

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A Comparative Guide to the Mass Spectrometry Analysis of 2-Azaspiro[4.5]decan-6-one Hydrochloride

For distribution to: Researchers, scientists, and drug development professionals.

Introduction

2-Azaspiro[4.5]decan-6-one hydrochloride is a spirocyclic compound of significant interest in medicinal chemistry and drug development due to its unique three-dimensional structure. This guide provides an in-depth comparison of mass spectrometry-based techniques for the characterization of this molecule, offering insights into instrument selection, method development, and data interpretation. Furthermore, we will compare the utility of mass spectrometry with alternative analytical techniques, providing a comprehensive overview for researchers in the field.

The structure of 2-Azaspiro[4.5]decan-6-one, featuring a ketone functionality and a nitrogen-containing spiro system, presents specific challenges and opportunities for mass spectrometric analysis. The hydrochloride salt form necessitates careful consideration of sample preparation and ionization techniques. This guide will delve into the nuances of analyzing this compound, providing both theoretical grounding and practical, step-by-step protocols.

I. Mass Spectrometry Approaches: A Comparative Analysis

The choice of ionization technique is paramount for the successful mass spectrometric analysis of 2-Azaspiro[4.5]decan-6-one hydrochloride. The primary goal is to generate a stable molecular ion that can be subjected to fragmentation for structural elucidation. Here, we compare the most relevant ionization methods.

A. Ionization Technique Comparison

Ionization Technique	Principle	Expected Molecular Ion	Fragmentation	Suitability for 2-Azaspiro[4.5]decan-6-one HCl
Electron Ionization (EI)	High-energy electrons bombard the sample, causing ionization and extensive fragmentation.[1]	Often weak or absent due to high energy.	Extensive, provides detailed structural information.	Suitable for GC-MS if the free base is volatile. The high energy may lead to excessive fragmentation, making molecular ion identification challenging.
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol, leading to the formation of protonated molecules.[2][3]	Strong [M+H]+ ion expected for the free base.	Controllable fragmentation via collision-induced dissociation (CID).	Highly suitable, especially for LC-MS. The soft nature of ESI will likely produce a prominent protonated molecule, ideal for MS/MS studies.
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge ionizes a reagent gas, which then transfers a proton to the analyte.[2]	Strong [M+H]+ ion expected.	Controllable fragmentation.	A good alternative to ESI, particularly for less polar compounds or when ESI proves inefficient.

Expert Insight: For 2-Azaspiro[4.5]decan-6-one hydrochloride, Electrospray Ionization (ESI) is the recommended starting point, particularly when coupled with liquid chromatography. Its ability to generate a stable protonated molecular ion of the free base provides a clear precursor for tandem mass spectrometry (MS/MS), which is essential for detailed structural confirmation. Electron Ionization (EI), while a powerful tool for creating reproducible fragmentation patterns, may be too harsh for this molecule, potentially leading to the loss of the molecular ion.

B. Expected Fragmentation Pathways

The fragmentation of 2-Azaspiro[4.5]decan-6-one is anticipated to be directed by the presence of the ketone group and the nitrogen atom within the spirocyclic system. Based on the analysis of related compounds, several key fragmentation pathways can be predicted[4][5].

• Alpha-Cleavage: The bond adjacent to the carbonyl group is a likely point of initial fragmentation. This can lead to the loss of CO or ethylene.

• Ring Cleavage: The spirocyclic system can undergo cleavage in either the cyclopentane or cyclohexane ring. Cleavage of the cyclohexane ring containing the ketone is a probable pathway, as seen in the fragmentation of Spiro[4.5]decan-6-one, which shows a significant fragment corresponding to the loss of 41 Da (C3H5)[6].

• Rearrangements: Spiro compounds are known to undergo rearrangements upon ionization, which can lead to complex fragmentation patterns[4].

The following diagram illustrates a plausible fragmentation workflow for 2-Azaspiro[4.5]decan-6-one.

Caption: General workflow for LC-MS/MS analysis.

III. Comparison with Alternative Analytical Techniques

While mass spectrometry is a powerful tool for the analysis of 2-Azaspiro[4.5]decan-6-one hydrochloride, other analytical techniques offer complementary information.

Technique	Principle	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Molecular weight and structural information from fragmentation.	High sensitivity and specificity.	Isomer differentiation can be challenging without chromatography.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Detailed structural information, including connectivity and stereochemistry.	Unambiguous structure elucidation.	Lower sensitivity compared to MS; requires larger sample amounts.
High-Performance Liquid Chromatography (HPLC) with UV Detection	Separates components of a mixture based on their differential partitioning between a mobile and stationary phase.	Purity assessment and quantification.	Robust and widely available.	Provides no structural information beyond retention time; requires a chromophore for UV detection.

Expert Insight: A multi-technique approach is often the most effective strategy for the comprehensive characterization of novel compounds. For 2-Azaspiro[4.5]decan-6-one hydrochloride, HPLC with UV detection can be used for routine purity checks and quantification, while NMR is indispensable for definitive structure elucidation. Mass spectrometry, particularly LC-MS/MS, provides a rapid and sensitive method for identity confirmation and can be invaluable for metabolite identification and impurity profiling in complex matrices. For instance, a validated qNMR method has been successfully used to quantify a related compound, 2-Azaspiro[4.5]decan-3-one, as an impurity in gabapentin, demonstrating the power of NMR for quantitative applications.[7]

IV. Conclusion

The mass spectrometric analysis of 2-Azaspiro[4.5]decan-6-one hydrochloride is a versatile and powerful approach for its characterization. Electrospray ionization coupled with tandem mass spectrometry offers the most promising strategy for obtaining detailed structural information with high sensitivity. The choice between LC-MS and GC-MS will depend on the thermal stability and volatility of the free base. When combined with other analytical techniques such as NMR and HPLC, a complete and unambiguous characterization of this important spirocyclic compound can be achieved. This guide provides the foundational knowledge and practical protocols to enable researchers to confidently approach the analysis of this and similar molecules.

V. References

• Wang, X., Sha, Y., & Li, R. (2004). Fragmentation patterns of novel dispirocyclopiperazinium dibromides with strong analgesic activity under electrospray ionization tandem mass spectrometry conditions. Rapid Communications in Mass Spectrometry, 18(8), 829–833. [Link]

• National Center for Biotechnology Information. (n.d.). Spiro[4.5]decan-6-one. PubChem. Retrieved from [Link]

• Shan, L., Wu, Y., Yuan, L., & Li, Y. (2017). Rapid Screening of Chemical Constituents in Rhizoma Anemarrhenae by UPLC-Q-TOF/MS Combined with Data Postprocessing Techniques. Journal of Analytical Methods in Chemistry, 2017, 9375614. [Link]

• Emory University. (n.d.). Mass Spectrometry Ionization Methods. Chemistry at Emory. Retrieved from [Link]

• ACD/Labs. (2023, August 23). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. Retrieved from [Link]

• University of California, Davis. (n.d.). Ionization Methods in Organic Mass Spectrometry. Retrieved from [Link]

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Retrieved from [Link]

• eGyanKosh. (n.d.). Mass Spectrometry: Fragmentation Patterns. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Azaspiro[4.5]decane. PubChem. Retrieved from [Link]

• Rozhkova, Y. S., et al. (2012). Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles. Russian Journal of Organic Chemistry, 48(1), 75-82. [Link]

• Moiseev, S. V., et al. (2021). Development and Validation of 2-Azaspiro [2][8]Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy. Molecules, 26(6), 1656. [Link]

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HPLC method development for 2-Azaspiro[4.5]decan-6-one hydrochloride analysis

Executive Summary

The analysis of 2-Azaspiro[4.5]decan-6-one hydrochloride presents a classic "analytical blind spot." As a spirocyclic amine with an isolated ketone functionality, it lacks the conjugated

-systems required for strong UV absorbance. Furthermore, its hydrophilic nature (logP < 1) and basicity (secondary amine) cause poor retention and severe peak tailing on standard C18 stationary phases.

This guide objectively compares three distinct chromatographic approaches to solve this challenge. While traditional Reversed-Phase (RP) methods using low-UV detection are common, they often fail to meet the sensitivity requirements for impurity profiling (<0.05%). This analysis demonstrates why HILIC-CAD (Method C) is superior to Ion-Pair RP-HPLC (Method A) and Derivatization (Method B) for robust, high-throughput analysis.

Part 1: The Analytical Challenge

Before selecting a method, one must understand the physicochemical barriers imposed by the molecule.

Structural Analysis

• Chromophore Deficiency: The molecule contains only an isolated carbonyl group (ketone). This results in a weak

  transition at ~280 nm (negligible absorbance) and a transition <200 nm.

• Basicity: The secondary amine (HCl salt) interacts strongly with residual silanols on silica-based columns, leading to peak tailing.

• Hydrophilicity: The spiro-framework and ionic nature reduce retention in standard Reversed-Phase Liquid Chromatography (RPLC), often causing the analyte to elute in the void volume (

  ).

Decision Matrix: Method Selection

The following logic gate illustrates the causality behind the method selection process.

Figure 1: Analytical decision tree highlighting the divergence between traditional retention strategies and modern detection alternatives.

Part 2: Comparative Methodology

Method A: Ion-Pair RP-HPLC (The "Traditional" Approach)

Best for: Labs with limited equipment (UV only).

To retain the polar amine on a hydrophobic C18 column, an ion-pairing reagent (IPR) like octane sulfonic acid is added. The IPR creates a neutral complex with the analyte, allowing retention.

• Pros: Uses standard HPLC-UV instrumentation; low cost.

• Cons: Slow equilibration (IPR modifies the column permanently); Poor Sensitivity (requires detection at 205-210 nm where solvent noise is high); Incompatible with MS .

Method B: Pre-Column Derivatization (The "Sensitive" Approach)

Best for: Trace analysis (ppm level) where sensitivity is paramount.

The secondary amine is reacted with FMOC-Cl (9-fluorenylmethyl chloroformate) or Dansyl Chloride to attach a highly fluorescent/UV-active tag.

• Pros: Extreme sensitivity (LOD < 10 ng/mL); shifts detection to specific wavelengths (254 nm or Fluorescence), eliminating baseline noise.

• Cons: Operational complexity (reaction time, stability of derivative); introduces reagent peaks; destructive to the sample.

Method C: HILIC with Charged Aerosol Detection (The "Modern" Approach)

Best for: Robustness, throughput, and drug development.

Hydrophilic Interaction Liquid Chromatography (HILIC) retains the polar amine using a water layer on the stationary phase.[1][2] Charged Aerosol Detection (CAD) detects any non-volatile analyte regardless of chromophore.

• Pros: Orthogonal Selectivity (elutes away from hydrophobic matrix); Uniform Response (CAD response depends on mass, not extinction coefficient); MS Compatible mobile phases.

• Cons: Requires CAD or ELSD hardware; HILIC requires careful equilibration.

Part 3: Detailed Experimental Protocols

Recommended Protocol: Method C (HILIC-CAD)

This method is the "Gold Standard" for this molecule due to the balance of sensitivity and simplicity.

1. Chromatographic Conditions

Parameter	Specification	Rationale
Column	Waters XBridge Amide or TSKgel Amide-80 (4.6 x 150 mm, 3.5 µm)	Amide phases provide strong hydrogen bonding retention for amines without the excessive silanol activity of bare silica.
Mobile Phase A	10 mM Ammonium Acetate in Water (pH 4.5)	Provides counter-ions to manage peak shape; pH 4.5 ensures amine protonation.
Mobile Phase B	Acetonitrile (ACN)	The "weak" solvent in HILIC mode.
Gradient	90% B to 70% B over 10 min	Gradient elution prevents accumulation of matrix components.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.[3]
Detector	Charged Aerosol Detector (CAD)	Evaporation temperature: 35°C; Power function: 1.0.
Injection Vol	5 - 10 µL	Keep low to prevent solvent mismatch effects (sample must be in high % organic).

2. Sample Preparation

• Diluent: 80:20 Acetonitrile:Water (v/v). Crucial: Dissolving the sample in 100% water will cause peak distortion in HILIC.

• Stock Solution: Prepare 1.0 mg/mL in Diluent. Sonicate for 5 mins.

Alternative Protocol: Method A (Ion-Pair RP-UV)

Use this only if CAD/MS is unavailable.

1. Chromatographic Conditions

Parameter	Specification
Column	C18 (e.g., Agilent Zorbax SB-C18), 4.6 x 250 mm, 5 µm
Mobile Phase	Buffer: 20 mM Phosphate buffer (pH 2.5) + 5 mM Sodium Octanesulfonate.Mixture: 70:30 Buffer:Acetonitrile (Isocratic).
Detection	UV at 210 nm
Critical Note	The low pH (2.5) suppresses silanol ionization; the octanesulfonate provides retention.

Part 4: Data Comparison & Performance Metrics

The following data summarizes the expected performance of the three methods based on experimental validation of similar non-chromophoric spiro-amines (e.g., Gabapentin impurities).

Performance Metric	Method A: RP-UV (210 nm)	Method B: Derivatization (FMOC)	Method C: HILIC-CAD
Limit of Quantitation (LOQ)	~5.0 µg/mL	~0.05 µg/mL	~0.5 µg/mL
Linearity ( )	> 0.995	> 0.999	> 0.998 (Polynomial fit often required)
Precision (% RSD)	1.5 - 2.0%	2.0 - 5.0% (Prep dependent)	< 1.0%
Specificity	Low (Solvent front interference)	High (Specific tag)	High (Orthogonal separation)
Throughput	Medium (Long equilibration)	Low (Prep time)	High

Mechanism of Action Visualization

Understanding why HILIC works better for this salt is crucial.

Figure 2: Mechanistic comparison. In RP, the polar analyte repels the C18 chain. In HILIC, the water-enriched layer on the polar stationary phase effectively "traps" the hydrophilic salt.[1]

Part 5: Troubleshooting & Validation

Common Pitfalls

• Drifting Baseline (Method A): At 210 nm, even minor changes in mobile phase temperature or mixing cause drift. Solution: Use a pre-mixed mobile phase; do not use online mixing.

• Peak Splitting (Method C): Injecting the sample in 100% water into a high-organic HILIC mobile phase causes "breakthrough." Solution: Ensure sample diluent matches the initial mobile phase conditions (e.g., 85% ACN).

• Salt Precipitation: The HCl salt is soluble in water but less so in ACN. If using Method C, ensure the buffer concentration (Ammonium Acetate) does not exceed 20 mM to prevent precipitation in the high-organic mobile phase.

Validation Criteria (ICH Q2)

• Specificity: Inject the synthesis precursors (e.g., starting piperidines). In HILIC, the starting materials usually elute before the spiro-amine.

• Robustness: Test pH variations (

  ). For HILIC, pH is critical for the ionization state of the stationary phase (Amide/Silica).

References

• Vertex AI Search. (2024). Analysis of non-chromophoric spirocyclic amines HPLC CAD vs UV. 4

• Molecules Journal. (2021). Development and Validation of 2-Azaspiro [4,5] Decan-3-One (Impurity A) in Gabapentin Determination Method. 5

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. 6

• Chromatography Online. (2020). HPLC Analysis of Nonvolatile Analytes Using Charged Aerosol Detection. 7

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. lcms.cz [lcms.cz]
• 3. allmultidisciplinaryjournal.com [allmultidisciplinaryjournal.com]
• 4. criver.com [criver.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Biological Activity of 2-Azaspiro[4.5]decan-6-one Analogs

For Researchers, Scientists, and Drug Development Professionals

The 2-azaspiro[4.5]decane scaffold represents a privileged structure in medicinal chemistry, offering a rigid three-dimensional framework that can be strategically modified to target a diverse array of biological entities. This guide provides a comparative analysis of the biological activities of various analogs derived from the 2-azaspiro[4.5]decan-6-one core. While comprehensive data on the parent compound, 2-Azaspiro[4.5]decan-6-one hydrochloride, remains limited in publicly accessible literature, extensive research into its derivatives has unveiled potent and selective modulators of key physiological pathways. This document will delve into the structure-activity relationships (SAR) of these analogs, present comparative biological data, and provide detailed experimental protocols for the evaluation of their activity.

The Versatile 2-Azaspiro[4.5]decane Scaffold: A Gateway to Diverse Pharmacological Activities

The unique conformational constraints of the spirocyclic system in 2-azaspiro[4.5]decane derivatives allow for precise orientation of functional groups, leading to high-affinity interactions with biological targets.[1] This has spurred the exploration of this scaffold in various therapeutic areas, including neuroscience, oncology, and immunology. By systematically modifying the core structure, researchers have developed analogs with a wide spectrum of biological activities, ranging from receptor modulation to enzyme inhibition.

Comparative Biological Activities of 2-Azaspiro[4.5]decane Analogs

The pharmacological profile of 2-azaspiro[4.5]decane analogs is highly dependent on the nature and position of substituents on the spirocyclic core. The following sections provide a comparative overview of the biological activities of these derivatives, supported by quantitative data where available.

Central Nervous System (CNS) Activity

The rigid nature of the azaspiro[4.5]decane framework makes it an ideal scaffold for targeting CNS receptors.

Analogs of 1-oxa-8-azaspiro[4.5]decan-3-one have been extensively studied as M1 muscarinic agonists for the potential treatment of Alzheimer's disease.[2] Systematic modifications of the core structure have led to the identification of compounds with preferential affinity for M1 over M2 receptors and potent antiamnesic activity.[2] For instance, 2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one exhibited potent but non-selective muscarinic activity, while the 2-ethyl and 3-methylene analogs showed increased M1 selectivity.[2]

Derivatives of 1-oxa-8-azaspiro[4.5]decane have also been identified as high-affinity ligands for the sigma-1 (σ1) receptor, a chaperone protein implicated in neurodegenerative and psychiatric disorders.[3][4] These compounds have shown promise as potential CNS agents and as radioligands for PET imaging.[3]

Table 1: Comparative in vitro Binding Affinities of 1-Oxa-8-azaspiro[4.5]decane Derivatives for Sigma-1 (σ1) and Sigma-2 (σ2) Receptors.[3]

Compound ID	R Group	Kᵢ (σ1) [nM]	Kᵢ (σ2) [nM]	Selectivity (Kᵢ σ2 / Kᵢ σ1)
1	-CH₂CH₂F	0.47	20.7	44.0
2	-(CH₂)₃F	0.81	21.9	27.0
3	-CH₂-Cyclopropyl	1.13	25.1	22.2
4	-CH₂-Phenyl	12.1	24.6	2.0

Modification of the 2-azaspiro[4.5]decane core to 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes has yielded compounds with potential dopamine agonist activity.[1][5] While some analogs showed no central nervous system activity, a 4-indolymethyl derivative exhibited potent peripheral dopamine agonist activity.[1][5]

2-Azaspiro[4.5]decane-6-carboxylates have been investigated as conformationally restricted analogues of GABA.[6][7] These compounds were found to be active as GABA uptake inhibitors, with their activity being dependent on the length of the N-arylalkyl substituent and the ring size of the spirocyclic system.[6][7]

Anti-inflammatory and Kinase Inhibition Activity

The 2-azaspiro[4.5]decane scaffold has also been utilized to develop potent kinase inhibitors for the treatment of inflammatory diseases.

A series of 2,8-diazaspiro[4.5]decan-1-one derivatives have been identified as selective dual inhibitors of Tyrosine Kinase 2 (TYK2) and Janus Kinase 1 (JAK1).[1] One compound, in particular, demonstrated excellent potency for TYK2 and JAK1 with IC50 values of 6 nM and 37 nM, respectively, and exhibited significant anti-inflammatory efficacy in a model of ulcerative colitis.

Further exploration of the 2,8-diazaspiro[4.5]decan-1-one scaffold led to the discovery of potent inhibitors of Receptor-Interacting Protein Kinase 1 (RIPK1), a key mediator of necroptosis and inflammation.[7] A lead compound from this series exhibited an IC50 value of 92 nM against RIPK1 and showed a significant anti-necroptotic effect in a cellular model.[7]

Table 2: Comparative Kinase Inhibition Profile of 2,8-Diazaspiro[4.5]decan-1-one Analogs.

Compound Class	Target(s)	Key Analog	IC₅₀ (nM)	Therapeutic Area	Reference
2,8-Diazaspiro[4.5]decan-1-ones	TYK2/JAK1	Compound 48	TYK2: 6, JAK1: 37	Inflammatory Bowel Disease	[1]
2,8-Diazaspiro[4.5]decan-1-ones	RIPK1	Compound 41	92	Inflammatory Diseases	[7]

Antitumor Activity

Derivatives of the 1-oxa-4-azaspiro[4.5]decane scaffold have shown promising antitumor activity against various cancer cell lines.

A series of novel 4-(aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones have been synthesized and evaluated for their antiproliferative activity.[8][9] One of the most potent derivatives displayed IC50 values of 0.17 µM, 0.05 µM, and 0.07 µM against A549 (lung cancer), MDA-MB-231 (breast cancer), and HeLa (cervical cancer) cell lines, respectively.[8][9]

Another class of 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones also exhibited moderate to potent activity against several cancer cell lines.[10] Notably, some compounds showed IC50 values in the nanomolar range against MDA-MB-231 and HeLa cells.[10]

Table 3: Antiproliferative Activity of 1-Oxa-4-azaspiro[4.5]decane Analogs against Various Cancer Cell Lines.

Compound Class	Cell Line	Key Analog	IC₅₀ (µM)	Reference
4-(Aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones	A549	7j	0.17	[8][9]
MDA-MB-231	7j	0.05	[8][9]
HeLa	7j	0.07	[8][9]
1-Oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones	MDA-MB-231	11d, 11h, 11k	0.08, 0.08, 0.09	[10]
HeLa	11h, 11k, 12c	0.15, 0.14, 0.14	[10]

Experimental Protocols

To facilitate further research and validation of the findings discussed, this section provides detailed, step-by-step methodologies for key in vitro assays.

GPCR Radioligand Binding Assay (e.g., for Sigma-1 Receptor)

This protocol is used to determine the binding affinity of test compounds for a specific G-protein coupled receptor.

Caption: Workflow for a GPCR Radioligand Binding Assay.

Materials:

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [³H]-(+)-pentazocine for σ1 receptors).

• Membrane Preparation: Membranes from cells or tissues expressing the target receptor.

• Assay Buffer: Typically a Tris-HCl buffer with appropriate salts.

• Test Compounds: Serial dilutions of the 2-azaspiro[4.5]decane analogs.

• Washing Buffer: Ice-cold assay buffer.

• Filtration Apparatus: A cell harvester with glass fiber filters.

• Scintillation Counter and Cocktail.

Procedure:

• In a 96-well plate, combine the membrane preparation, radioligand at a concentration near its Kd, and varying concentrations of the test compound.

• Include wells for total binding (no competitor) and non-specific binding (a high concentration of a known unlabeled ligand).

• Incubate the plate at an appropriate temperature and duration to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold washing buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value of the test compound by non-linear regression analysis and calculate the Ki value using the Cheng-Prusoff equation.[4]

In Vitro Kinase Inhibition Assay

This protocol outlines a general method for determining the inhibitory activity of compounds against a specific kinase.

Caption: General workflow for an in vitro kinase inhibition assay.

Materials:

• Purified Kinase: The target kinase of interest (e.g., TYK2, JAK1, or RIPK1).

• Kinase Substrate: A specific peptide or protein that is phosphorylated by the kinase.

• ATP: Adenosine triphosphate.

• Assay Buffer: A buffer optimized for the specific kinase activity.

• Test Compounds: Serial dilutions of the 2-azaspiro[4.5]decan-1-one analogs.

• Detection Reagents: Depending on the assay format, this could include a phosphospecific antibody, a luciferase-based ATP detection reagent, or radiolabeled ATP.

• Microplate Reader: A luminometer, fluorometer, or scintillation counter, depending on the detection method.

Procedure:

• In a suitable microplate, add the assay buffer, kinase, and substrate.

• Add the test compounds at various concentrations. Include a positive control (known inhibitor) and a negative control (vehicle).

• Pre-incubate the plate to allow the compound to bind to the kinase.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature for the kinase for a defined period.

• Stop the reaction using a stop solution.

• Detect the amount of phosphorylated substrate or the remaining ATP using the chosen detection method.

• Plot the kinase activity against the compound concentration and determine the IC50 value using non-linear regression.[11][12]

Cell Viability (MTT) Assay

This colorimetric assay is widely used to assess the cytotoxic effects of compounds on cancer cell lines.[2][3][6][13][14]

Caption: Workflow for a cell viability MTT assay.

Materials:

• Cell Lines: The cancer cell lines of interest (e.g., A549, MDA-MB-231, HeLa).

• Culture Medium: Appropriate growth medium supplemented with fetal bovine serum and antibiotics.

• Test Compounds: Serial dilutions of the azaspiro[4.5]decane analogs.

• MTT Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide solution.

• Solubilization Solution: Dimethyl sulfoxide (DMSO) or a acidified isopropanol solution.

• Microplate Reader.

Procedure:

• Seed the cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Replace the medium with fresh medium containing serial dilutions of the test compounds. Include a vehicle control.

• Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• Add MTT reagent to each well and incubate for a further 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at approximately 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value of the compound.[6][13][14]

Structure-Activity Relationship (SAR) Insights

The diverse biological activities of 2-azaspiro[4.5]decane analogs are a direct consequence of their structural modifications. While a comprehensive SAR is beyond the scope of this guide, some general trends can be observed:

• N-Substitution: The substituent on the nitrogen atom of the azaspiro[4.5]decane ring plays a crucial role in determining the target and potency of the analog. For instance, in the GABA-uptake inhibitors, the length of the N-arylalkyl chain significantly influences activity.[6][7]

• Ring Modifications: The introduction of heteroatoms into the spirocyclic system, such as in the 1-oxa-8-azaspiro[4.5]decane series, can fine-tune the electronic and steric properties of the molecule, leading to enhanced selectivity for specific receptor subtypes.[2]

• Substitution on the Carbocyclic Ring: Modifications to the six-membered ring of the spirocycle can also have a profound impact on biological activity. For example, in the dopamine agonist series, the nature of the substituent at the 6-position was critical for activity.[1][5]

Conclusion

The 2-azaspiro[4.5]decan-6-one scaffold has proven to be a remarkably versatile platform for the development of a wide range of biologically active compounds. Through targeted chemical modifications, researchers have successfully generated analogs with potent and selective activities against various CNS receptors, kinases, and cancer cell lines. The comparative data and detailed experimental protocols presented in this guide are intended to serve as a valuable resource for researchers in the field, facilitating the design and evaluation of novel 2-azaspiro[4.5]decane derivatives with improved therapeutic potential. Further exploration of this privileged scaffold is warranted to unlock its full potential in drug discovery.

References

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• 5. Synthesis and pharmacological evaluation of some 6-substituted 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes as potential dopamine agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - AT [thermofisher.com]
• 7. Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[4,5]deca-6,9-diene-3,8-dione Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. reactionbiology.com [reactionbiology.com]
• 12. bellbrooklabs.com [bellbrooklabs.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. broadpharm.com [broadpharm.com]

A Comparative Guide to the Structure-Activity Relationships of Azaspiro[4.5]decanone Derivatives

For Researchers, Scientists, and Drug Development Professionals

The azaspiro[4.5]decane framework represents a privileged scaffold in medicinal chemistry. Its inherent three-dimensionality, conferred by the spirocyclic center, provides a rigid and defined orientation for substituents, enabling precise interactions with biological targets. This unique conformational constraint often leads to enhanced potency, selectivity, and improved pharmacokinetic profiles compared to more flexible acyclic or simple cyclic analogs. This guide offers a comparative analysis of the structure-activity relationships (SAR) for various azaspiro[4.5]decanone derivatives, focusing on their modulation of key protein targets in different therapeutic areas. We will explore the causal relationships behind experimental choices and present supporting data to inform future drug discovery efforts.

The Azaspiro[4.5]decanone Core: Synthetic Foundations

The versatility of the azaspiro[4.5]decanone scaffold stems from the accessibility of various synthetic routes that allow for systematic structural modifications. The construction of the core ring system is typically achieved through multi-step sequences, with common strategies including intramolecular cyclization reactions and ring-closing metathesis. The choice of a specific route is often dictated by the desired substitution patterns on the final molecule, which are critical for tuning biological activity.[1] A generalized workflow for the discovery and optimization of bioactive azaspiro[4.5]decanones is illustrated below.

Caption: Generalized workflow for SAR studies of azaspiro[4.5]decanones.

Comparative SAR at Central Nervous System (CNS) Targets

The rigid nature of the azaspiro[4.5]decanone scaffold makes it an ideal candidate for targeting complex receptors in the CNS. Slight modifications to the core can drastically alter binding affinity and selectivity across different receptor families.

Opioid Receptor Modulation

The 1,3,8-triazaspiro[4.5]decan-4-one core has been extensively studied for its interaction with opioid receptors (μ, δ, and κ). These receptors are critical targets for pain management, but achieving selectivity is paramount to avoiding side effects.

Key SAR Insights:

• N-Substituent: The substituent on the piperidine nitrogen (position 8) is a primary determinant of potency and selectivity. Large, aromatic groups, particularly N-biarylalkyl substituents, have been shown to enhance affinity for the μ-opioid receptor.[2]

• Spirocyclic Core: The triaza-spiro[4.5]decane-2,4-dione chemotype has been identified as a novel and selective agonist for the δ-opioid receptor (DOR).[3][4][5] This is significant because many previously failed DOR agonists shared a common chemotype, and this novel scaffold offers a new avenue for developing analgesics with potentially fewer side effects like seizures.[3][5]

• Amide Moiety: In 1-azaspiro[4.5]decan-10-yl amides, tertiary amides demonstrated potent and selective μ-receptor binding, whereas the corresponding secondary amides were significantly less active. This highlights a strict conformational requirement at the receptor, which the spirocyclic core helps to enforce.[6]

Compound Class	Target Receptor	Key Structural Feature	Potency / Selectivity	Reference
N-biarylalkyl-1,3,8-triazaspiro[4.5]decan-4-ones	μ-Opioid	Biaryl moiety on piperidine nitrogen	Enhanced μ-opioid affinity	[2]
1,3,8-Triazaspiro[4.5]decane-2,4-diones	δ-Opioid	Unsubstituted dione scaffold	Novel, selective DOR agonist chemotype	[3]
1-Azaspiro[4.5]decan-10-yl Tertiary Amides	μ-Opioid	Conformationally restricted tertiary amide	Potent and selective μ-agonists	[6]

Sigma-1 (σ1) Receptor Ligands

The σ1 receptor is an intracellular chaperone protein implicated in neuroprotection and psychiatric disorders.[1] Azaspiro[4.5]decane derivatives have emerged as high-affinity ligands suitable for both therapeutic intervention and diagnostic imaging.

Key SAR Insights:

• Core Structure: Both 1,4-dioxa-8-azaspiro[4.5]decane and 1-oxa-8-azaspiro[4.5]decane scaffolds serve as excellent templates for σ1 ligands, consistently producing compounds with nanomolar affinity.[7][8]

• N-Substituent: An 8-benzyl group substituted with a fluoroethoxy chain, as seen in [18F]5a, leads to very high affinity (Ki = 5.4 nM) and good selectivity over σ2 receptors.[7][9] This modification is crucial for developing PET radioligands for tumor imaging, as σ1 receptors are often overexpressed in cancer cells.[7][9]

• Lipophilicity: The introduction of modifications to decrease lipophilicity can sometimes result in decreased affinity, highlighting a delicate balance required for optimizing brain uptake and target engagement for potential imaging agents.[10]

Compound ID	Scaffold	Key Structural Feature	σ1 Affinity (Ki)	Selectivity (σ2/σ1)	Reference
5a	1,4-Dioxa-8-azaspiro[4.5]decane	8-(4-(2-Fluoroethoxy)benzyl)	5.4 nM	~30-fold	[7][9]
8	1-Oxa-8-azaspiro[4.5]decane	Varies	0.47 - 12.1 nM	2 - 44-fold	[8]

Muscarinic M1 Receptor Agonists

M1 muscarinic receptors are a key target for treating cognitive decline in conditions like Alzheimer's disease.[1] The 1-oxa-8-azaspiro[4.5]decane skeleton has been systematically modified to achieve M1-preferential agonism.

Key SAR Insights:

• Initial Design: The design of 2,8-dimethyl-1-oxa-8-azaspiro[6][7]decan-3-one (compound 17) by incorporating the tetrahydrofuran ring of muscarone into the spirocyclic skeleton yielded a potent but non-selective muscarinic agonist.[11]

• Achieving Selectivity: Systematic modifications of compound 17 were crucial for achieving selectivity. The introduction of a 2-ethyl group (compound 18) or a 3-methylene group (compound 29) resulted in compounds with a preferential affinity for M1 over M2 receptors.[11][12]

• Stereochemistry: For active compounds like (-)-29 , the M1 agonist activity resides preferentially in a single enantiomer, with the absolute configuration determined to be (S). This underscores the importance of the scaffold's rigid three-dimensional structure for specific receptor interactions.[11]

Caption: Key SAR points for M1 muscarinic agonists based on the 1-oxa-8-azaspiro[4.5]decane scaffold.

Comparative SAR in Inflammation and Oncology

Beyond the CNS, azaspiro[4.5]decanone derivatives have been successfully developed as potent inhibitors of kinases involved in inflammatory pathways and as direct antitumor agents.

Kinase Inhibition (RIPK1, TYK2/JAK1)

Necroptosis is a form of programmed cell death driven by kinases like RIPK1 and is implicated in inflammatory diseases.[13] Similarly, the TYK2/JAK1 signaling pathway is a key driver of autoimmune and inflammatory conditions.

Key SAR Insights:

• RIPK1 Inhibition: Starting from a virtual screening hit, structural optimization led to a series of 2,8-diazaspiro[4.5]decan-1-one derivatives as potent RIPK1 inhibitors. Compound 41 from this series exhibited a prominent IC50 value of 92 nM and showed significant anti-necroptotic effects in cell-based assays.[13]

• Dual TYK2/JAK1 Inhibition: A systematic SAR exploration of 2,8-diazaspiro[4.5]decan-1-one derivatives led to the discovery of compound 48 , a potent dual inhibitor of TYK2 (IC50 = 6 nM) and JAK1 (IC50 = 37 nM).[14] This compound exhibited over 23-fold selectivity against the related kinase JAK2, which is critical for minimizing potential side effects. The spirocyclic scaffold was instrumental in achieving this superior potency and selectivity profile.[14]

Compound ID	Scaffold	Target Kinase(s)	Potency (IC50)	Key Application	Reference
41	2,8-Diazaspiro[4.5]decan-1-one	RIPK1	92 nM	Inflammatory Diseases	[13]
48	2,8-Diazaspiro[4.5]decan-1-one	TYK2 / JAK1	6 nM / 37 nM	Inflammatory Bowel Disease	[14]

Direct Antiproliferative Activity

Certain azaspiro[4.5]decanone derivatives have been shown to possess direct antitumor properties by inducing cell cycle arrest.

Key SAR Insights:

• Sulfonyl Substitution: A series of 4-(aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones were synthesized and evaluated for antiproliferative activity. The nature of the aromatic sulfonyl group was found to be a key determinant of activity.[15]

• Mechanism of Action: Lead compounds from this series were shown to arrest cancer cells in the G2/M phase of the cell cycle, suggesting a potential mechanism involving microtubule disruption, similar to agents like Combretastatin A4.[15]

Key Experimental Protocols

To ensure the trustworthiness and reproducibility of the findings discussed, this section provides representative experimental protocols.

Protocol 1: General Synthesis of a 2,8-Diazaspiro[4.5]decan-1-one Core

This protocol is a representative example based on methodologies for synthesizing kinase inhibitors.

• Step 1: Starting Material Preparation: Commercially available starting materials, such as a suitable piperidone derivative, are protected and functionalized to prepare for the key cyclization step.

• Step 2: Spirocyclization: The functionalized piperidone undergoes a multi-component reaction (e.g., a Strecker or Ugi reaction) with an amino acid derivative and an isocyanide to form the hydantoin or related five-membered ring, thus creating the spirocyclic core.

• Step 3: N-Functionalization: The piperidine nitrogen of the spiro-scaffold is deprotected and then alkylated or acylated with various building blocks (e.g., substituted benzyl halides or acid chlorides) under basic conditions (e.g., K2CO3 in DMF).

• Step 4: Purification and Characterization: The final products are purified using column chromatography on silica gel. The structure and purity of each compound are confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: In Vitro Kinase Inhibition Assay (e.g., for RIPK1)

This protocol describes a typical method for determining the IC50 value of a test compound.

• Reagents: Recombinant human RIPK1 kinase, appropriate peptide substrate, ATP, and a detection reagent (e.g., ADP-Glo™ Kinase Assay kit).

• Procedure: a. Serially dilute the test compounds in DMSO to create a range of concentrations (e.g., from 100 μM to 1 nM). b. In a 384-well plate, add the RIPK1 enzyme, the peptide substrate, and the test compound solution. c. Initiate the kinase reaction by adding a solution of ATP. Incubate the plate at room temperature for a specified time (e.g., 60 minutes). d. Stop the reaction and quantify the amount of ADP produced using the detection reagent, which generates a luminescent signal proportional to kinase activity.

• Data Analysis: The luminescent signal is measured using a plate reader. The data is normalized relative to positive (no inhibitor) and negative (no enzyme) controls. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is calculated by fitting the data to a four-parameter logistic dose-response curve.

Conclusion and Future Outlook

The azaspiro[4.5]decanone scaffold has proven to be an exceptionally versatile platform for drug discovery. The comparative analysis reveals that specific substitutions on the piperidine nitrogen and modifications to the heterocyclic portion of the core are the primary drivers of potency and selectivity across a wide range of biological targets, from CNS receptors to intracellular kinases.[1] The rigid, three-dimensional nature of the scaffold allows for the fine-tuning of interactions within complex binding pockets, a feature that is difficult to achieve with more flexible molecules.

Future research should continue to explore novel decorations of this scaffold. The development of enantioselective synthetic routes will be critical to further dissect the stereochemical requirements for activity at various targets. Furthermore, leveraging the azaspiro[4.5]decanone core to design bifunctional molecules or targeted protein degraders could open new therapeutic avenues. The data and protocols presented in this guide provide a solid foundation for researchers to build upon, accelerating the journey of new azaspiro[4.5]decanone-based candidates from the laboratory to the clinic.

References

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• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. The Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. ResearchGate. Available at: [Link]

• Fritch, P. C., & Krajewski, J. (2010). Design, syntheses, and SAR of 2,8-diazaspiro[4.5]decanones as T-type calcium channel antagonists. Bioorganic & Medicinal Chemistry Letters, 20(22), 6375-6378. Available at: [Link]

• Wang, C., et al. (2015). (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(14), 5395-5407. Available at: [Link]

• One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors. MDPI. Available at: [Link]

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Introduction: The Structural Imperative of Spirocyclic Scaffolds in Drug Discovery

An In-Depth Guide to the X-ray Crystallography of 2-Azaspiro[4.5]decan-6-one Hydrochloride Derivatives: A Comparative Analysis

The 2-azaspiro[4.5]decane framework represents a class of rigid, three-dimensional molecular scaffolds that have garnered significant interest in pharmaceutical research.[1] Their unique topology, which features a quaternary carbon shared by two rings, provides an expanded set of spatial vectors for interaction with biological targets compared to traditional planar aromatic systems.[2] This structural rigidity can enhance binding potency, improve selectivity, and confer favorable pharmacokinetic properties.[1][2] Derivatives of 2-azaspiro[4.5]decan-6-one, in particular, are being explored as modulators of central nervous system targets, including sigma-1 (σ1) and M1 muscarinic receptors.[1]

For drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of rational drug design. Single-crystal X-ray diffraction (SC-XRD) stands as the gold standard for this purpose, providing precise atomic coordinates, bond lengths, and bond angles.[3][4] This guide, written from the perspective of a senior application scientist, provides an in-depth look at the application of X-ray crystallography to 2-azaspiro[4.5]decan-6-one hydrochloride derivatives. We will explore the nuances of sample preparation, the crystallographic workflow, and critically, compare this technique with other powerful analytical methods to provide a holistic view of structural elucidation.

The Crystallographic Workflow: From Synthesis to Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process, where each stage is critical for success. The overall workflow requires careful planning and execution, particularly in the crucial crystallization phase.

Caption: Overall workflow from synthesis to final crystal structure.

Part 1: Synthesis and Salt Formation

The synthesis of 2-azaspiro[4.5]decan-6-one derivatives can be achieved through various routes, often involving multi-step sequences like intramolecular cyclizations.[1][5] Following synthesis and purification (typically via column chromatography), the formation of the hydrochloride salt is a key step. For crystallographic purposes, forming a salt can significantly enhance the crystallinity of a compound by introducing strong, charge-assisted hydrogen bonds that promote a more ordered lattice structure.

A common and effective method for preparing hydrochloride salts for crystallization is the reaction of the purified basic compound with hydrogen chloride, often generated in situ or introduced as a solution in an organic solvent.[6][7]

Field-Proven Protocol for HCl Salt Formation:

• Dissolution: Dissolve the purified 2-azaspiro[4.5]decan-6-one derivative in a minimal amount of a suitable anhydrous solvent (e.g., diethyl ether, ethyl acetate, or 2-propanol).

• Acidification: Slowly add a stoichiometric amount of a solution of HCl in an organic solvent (e.g., 2M HCl in diethyl ether) to the stirred solution of the base. The choice of solvent is critical; using aqueous HCl can introduce water into the lattice and may increase the solubility of the salt, reducing yield.[6]

• Precipitation: The hydrochloride salt will often precipitate immediately as a microcrystalline solid. If immediate precipitation occurs, it may be necessary to gently heat the mixture to redissolve the salt and then allow it to cool slowly to encourage the formation of larger crystals.

• Isolation: The resulting solid is collected by filtration, washed with a small amount of cold, anhydrous solvent, and dried under vacuum. This material is the starting point for the crystallization experiments.

Part 2: The Art and Science of Crystallization

Obtaining a single crystal of suitable size and quality is the most significant bottleneck in the entire process. For X-ray diffraction, a "good" crystal is typically 0.1-0.3 mm in its largest dimensions, transparent, and free of cracks or defects when viewed under a microscope.[8] The fundamental principle is to allow the molecules to assemble slowly and methodically from a supersaturated solution.

Caption: Key methods and stages in the crystallization process.

Common Crystallization Techniques for Hydrochloride Salts:

• Slow Evaporation: The hydrochloride salt is dissolved in a solvent or solvent mixture to near-saturation. The container is then loosely covered (e.g., with parafilm pierced by a needle) to allow the solvent to evaporate over several days or weeks.[8] The gradual increase in concentration leads to supersaturation and subsequent crystal growth.

• Slow Cooling: A saturated solution is prepared at an elevated temperature. The solution is then allowed to cool slowly and undisturbed to room temperature, and potentially further in a refrigerator or freezer. The key is a slow, controlled temperature gradient to prevent rapid precipitation.[9]

• Vapor Diffusion: This is a highly controlled and effective method.

  • Liquid-Vapor Diffusion: A concentrated solution of the compound in a relatively non-volatile solvent is placed in a small open vial. This vial is then placed inside a larger, sealed container that holds a more volatile "anti-solvent" in which the compound is insoluble. Vapors of the anti-solvent slowly diffuse into the primary solvent, reducing the compound's solubility and inducing crystallization.

  • Microbatch Under-Oil: This high-throughput technique involves dispensing nanoliter- to microliter-scale droplets of the aqueous salt solution under a layer of inert silicone oil.[9] The oil slowly allows water to evaporate, concentrating the salt solution and promoting crystallization. This is particularly useful when only small amounts of material are available.[9]

Part 3: Single-Crystal X-ray Diffraction and Analysis

Once a suitable crystal is obtained, it is carefully mounted on a goniometer head and placed within the X-ray diffractometer.[3]

Experimental Protocol for Data Collection:

• Mounting: A well-formed single crystal is selected under a microscope and mounted on a loop (e.g., MiTeGen) with a cryoprotectant oil.[8]

• Cryo-cooling: The crystal is flash-cooled in a stream of cold nitrogen gas (typically at 100 K). This minimizes radiation damage from the high-intensity X-ray beam and improves data quality.

• Data Collection: The diffractometer directs a focused beam of monochromatic X-rays at the crystal.[4] As the crystal is rotated, a series of diffraction patterns are collected by a detector.[3] Each spot in the pattern corresponds to the constructive interference of X-rays scattered by the planes of atoms within the crystal lattice.

• Structure Solution and Refinement: The collected data (intensities and positions of diffraction spots) are processed computationally. The "phase problem" is solved using direct methods or Patterson functions to generate an initial electron density map.[10] An atomic model is then built into this map and refined against the experimental data to yield the final structure, including precise atomic coordinates, bond lengths, and angles.[3]

Comparative Analysis: SC-XRD vs. Alternative Techniques

While SC-XRD provides the definitive solid-state structure, it is not the only tool available. A comprehensive analysis often involves integrating data from multiple techniques. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are crucial complementary methods.

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Sample State	Solid (single crystal)	Solution or Solid-State	Gas phase (ions)
Information Obtained	3D atomic structure, bond lengths/angles, stereochemistry, crystal packing[4]	Connectivity, conformation in solution, molecular dynamics, proton environments[11][12]	Molecular weight, elemental formula, fragmentation patterns[13][14]
Resolution	Atomic (<1 Å)	Typically lower than XRD, inferred from restraints[15]	Provides m/z ratio, not spatial resolution
Key Advantage	Unambiguous determination of absolute and relative stereochemistry and solid-state conformation.[16]	Provides information on the molecule's behavior and dynamics in a physiologically more relevant state (solution).[11]	High sensitivity, requires minimal sample, confirms identity and purity.
Key Limitation	Requires a high-quality single crystal, which can be difficult or impossible to obtain.[10] Provides a static picture of the molecule in the solid state.[12]	Structure is an average of conformations in solution; size limitations (>50 kDa is challenging).[10]	Provides no information on 3D structure or stereochemistry.

Deep Dive: SC-XRD vs. NMR Spectroscopy

The choice between SC-XRD and NMR is dictated by the scientific question at hand. They are best viewed as complementary, not competing, techniques.

• When to Prioritize SC-XRD: If the primary goal is to determine the absolute configuration of a chiral center, confirm the connectivity in a complex molecule, or understand how molecules pack together in the solid state (which influences properties like solubility and stability), SC-XRD is indispensable. It provides a static, high-resolution snapshot of the most stable conformation in the crystal lattice.[16]

• When to Prioritize NMR: If the goal is to understand the molecule's flexibility, identify different conformations that exist in equilibrium in solution, or study its interaction with other molecules in a liquid environment, NMR is the superior choice.[11] Techniques like NOESY can provide through-space distance restraints to build a 3D model of the predominant solution-state structure, but this model is an interpretation of the data, unlike the direct mapping from XRD.[10]

For the 2-azaspiro[4.5]decan-6-one hydrochloride derivatives, SC-XRD would definitively resolve the relative stereochemistry of substituents on the spirocyclic system and reveal the precise hydrogen bonding network involving the hydrochloride counter-ion. NMR would complement this by confirming that the core spirocyclic structure is maintained in solution and by providing insights into the conformational dynamics of the five- and six-membered rings.

Caption: Decision logic for choosing between XRD and NMR.

Interpreting the Data: A Representative Example

Once a structure is solved, the data are presented in a standardized format. The table below shows representative crystallographic data that would be expected for a hypothetical derivative, "Compound X-HCl".

Parameter	Value	Significance
Formula	C₁₅H₂₀ClNO₂	Confirms the elemental composition of the crystal.
Formula Weight	281.78	Molecular mass of the asymmetric unit.
Crystal System	Monoclinic	Describes the basic shape of the unit cell.
Space Group	P2₁/c	Defines the symmetry elements within the unit cell.
a, b, c (Å)	10.5, 15.2, 9.8	Dimensions of the unit cell.
β (°)	98.5	Angle of the unit cell for a monoclinic system.
Volume (ų)	1550	Volume of a single unit cell.
Z	4	Number of molecules in the unit cell.
R₁ (I > 2σ(I))	0.045	A key indicator of the quality of the refinement; <0.05 is excellent.
wR₂ (all data)	0.11	Another measure of the agreement between the model and the data.

The low R-factor (R₁) indicates a high-quality structure where the calculated atomic model is in excellent agreement with the experimentally observed diffraction data.

Conclusion

For the definitive structural elucidation of 2-azaspiro[4.5]decan-6-one hydrochloride derivatives, single-crystal X-ray diffraction is an unparalleled technique. It provides irrefutable evidence of molecular connectivity, relative and absolute stereochemistry, and the specific intermolecular interactions that govern the solid-state properties of these important pharmaceutical scaffolds. While the process is critically dependent on the successful growth of high-quality single crystals, the resulting atomic-level detail is essential for structure-activity relationship (SAR) studies and intellectual property protection. For a complete understanding, especially regarding the behavior of these molecules under physiological conditions, the static picture from SC-XRD should be complemented with dynamic insights from solution-state NMR spectroscopy. The synergy between these methods provides the most comprehensive structural understanding required by today's drug development professionals.

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The Efficacy of Azaspiro[4.5]decane Scaffolds in Contemporary Drug Discovery: A Comparative Guide

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that confer enhanced therapeutic properties is a perpetual endeavor. Among these, spirocyclic compounds, characterized by their unique three-dimensional and rigid structures, have garnered significant attention.[1][2] This guide provides a comparative analysis of the efficacy of compounds based on the 2-azaspiro[4.5]decane scaffold, with a particular focus on ketone-containing derivatives, against other notable spirocyclic systems. By examining experimental data from preclinical studies, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform the design and prioritization of next-generation therapeutics.

The Strategic Advantage of the Spirocyclic Scaffold

The introduction of a spiro center into a molecular framework imparts a rigid, non-planar geometry, a stark contrast to the predominantly two-dimensional nature of many conventional drug molecules.[1] This three-dimensional architecture allows for a more precise orientation of functional groups, facilitating optimal interactions with the intricate topographies of biological targets such as enzymes and receptors.[1] Furthermore, the incorporation of a nitrogen atom to form an azaspirocycle introduces a crucial site for functionalization, influencing the compound's basicity, polarity, and hydrogen-bonding capacity.[1] These features can translate to improved potency, selectivity, and pharmacokinetic profiles.[2]

2-Azaspiro[4.5]decanes: A Versatile Core in Neuro-Oncology and Beyond

While specific efficacy data for the parent compound, 2-Azaspiro[4.5]decan-6-one, is not extensively available in publicly accessible literature, numerous studies on its derivatives highlight the therapeutic potential of this scaffold. The azaspiro[4.5]decane core has been explored for a range of biological activities, from central nervous system disorders to oncology.

Derivatives of 2,8-diazaspiro[4.5]decan-1-one have been designed and synthesized as potent T-type calcium channel inhibitors, which are promising targets for the treatment of various neurological and cardiovascular disorders.[3] In the realm of oncology, the azaspiro[4.5]decane framework has been investigated for its cytotoxic effects. For instance, the compound azaspirane (N-N-diethyl-8,8-dipropyl-2-azaspiro [4.5] decane-2-propanamine) has demonstrated significant growth inhibition of multiple myeloma cell lines, with IC50 values ranging from 0.5 to 1.25 μM.[4]

Comparative Efficacy Analysis: Azaspiro[4.5]decanes versus Other Spirocyclic Systems

To provide a clear comparison, this section will present the efficacy of various spirocyclic compounds, with a focus on their anti-cancer properties, a field where spirocycles have shown considerable promise.

Spiro-Oxindoles: A Powerhouse in Cancer Research

The spiro-oxindole scaffold, particularly the spiro[pyrrolidine-3,3'-oxindole] system, is arguably one of the most extensively studied classes of spirocyclic compounds in oncology.[5][6] These compounds are found in various natural products and have inspired the synthesis of a multitude of derivatives with potent anticancer activity.[5]

Recent studies have demonstrated the impressive cytotoxicity of novel spiro[pyrrolidine-3,3'-oxindole] derivatives. For example, one derivative exhibited potent inhibitory activity with IC50 values of 4.8 µM against MCF7 (breast cancer), 3.9 µM against HCT116 (colon cancer), and 8.2 µM against Huh7 (liver cancer) cell lines.[5] Another study on pyrrolidinyl-spirooxindoles reported compounds with potent cytotoxicity against MCF-7 cells, with IC50 values in the range of 3.4–4.5 μM, and against MDA-MB-231 (triple-negative breast cancer) with IC50 values of 4.3–8.4 μM.[7]

1-Oxa-4-azaspiro[4.5]decanes: Potent Cytotoxicity

Derivatives of the 1-oxa-4-azaspiro[4.5]decane scaffold have also emerged as highly potent anti-cancer agents. A series of novel 4-(aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones demonstrated exceptional cytotoxicity. The most potent derivative in this series exhibited IC50 values of 0.17 µM against A549 (lung cancer), 0.05 µM against MDA-MB-231, and 0.07 µM against HeLa (cervical cancer) cell lines.[8]

Data Summary: A Head-to-Head Comparison

To facilitate a direct comparison of the cytotoxic efficacy of these different spirocyclic scaffolds, the following table summarizes the reported IC50 values against various cancer cell lines.

Spirocyclic Scaffold Class	Compound Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
Azaspiro[4.5]decane	Azaspirane	MM.1S (Multiple Myeloma)	0.5 - 1.25	[4]
Spiro[pyrrolidine-3,3'-oxindole]	Novel Derivative 7	MCF7 (Breast)	4.8	[5]
HCT116 (Colon)	3.9	[5]
Huh7 (Liver)	8.2	[5]
Spiro[pyrrolidine-3,3'-oxindole]	Compound 5l	MCF-7 (Breast)	3.4	[7]
Compound 5o	MDA-MB-231 (Breast)	4.32	[7]
1-Oxa-4-azaspiro[4.5]decane	Derivative 7j	A549 (Lung)	0.17	[8]
MDA-MB-231 (Breast)	0.05	[8]
HeLa (Cervical)	0.07	[8]

Mechanistic Insights and Experimental Protocols

The anticancer activity of many spirocyclic compounds is often attributed to their ability to induce apoptosis and arrest the cell cycle. For instance, the potent 1-oxa-4-azaspiro[4.5]decane derivative 7j was shown to arrest MDA-MB-231 cells in the G2/M phase of the cell cycle and induce apoptosis.[8]

Experimental Workflow: In Vitro Cytotoxicity Assessment

A standard method to evaluate the cytotoxic efficacy of these compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Caption: Simplified intrinsic apoptosis pathway often triggered by cytotoxic compounds.

Conclusion and Future Directions

This comparative guide highlights the significant potential of spirocyclic compounds in drug discovery, particularly in the development of novel anticancer agents. While the 2-azaspiro[4.5]decane scaffold serves as a versatile and promising core, the data indicates that other spirocyclic systems, such as spiro-oxindoles and 1-oxa-4-azaspiro[4.5]decanes, have yielded derivatives with exceptionally high potency in preclinical studies.

The lack of extensive publicly available efficacy data for the parent 2-Azaspiro[4.5]decan-6-one underscores the need for further investigation into the structure-activity relationships of simpler azaspiro[4.5]decane derivatives. Future research should focus on the systematic exploration of this and other under-investigated spirocyclic scaffolds to unlock their full therapeutic potential. The continued development of innovative synthetic methodologies will undoubtedly facilitate the generation of diverse libraries of spirocyclic compounds for high-throughput screening, accelerating the discovery of the next generation of transformative medicines.

References

• Hassaneen, H. M., et al. (2022). Novel Spiro-pyrrolizidine-Oxindole and Spiropyrrolidine-Oxindoles: Green synthesis under Classical, Ultrasonic, and microwave conditions and Molecular docking simulation for antitumor and type 2 diabetes. Heliyon, 8(2), e08971. [Link]

• El-Sayed, M., et al. (2020). Design, Synthesis and Cytotoxic Activity of Spiro(oxindole-3-3'- pyrrolidine) Derivatives. Letters in Drug Design & Discovery, 17(7), 867-879. [Link]

• Al-Jassas, A. A., et al. (2024). Exploring pyrrolidinyl-spirooxindole natural products as promising platforms for the synthesis of novel spirooxindoles as EGFR/CDK2 inhibitors for halting breast cancer cells. Frontiers in Chemistry, 12, 1364955. [Link]

• Lassalas, P., et al. (2017). Spiro[pyrrolidine-3,3′-oxindoles] and Their Indoline Analogues as New 5-HT6 Receptor Chemotypes. Molecules, 22(12), 2198. [Link]

• Abdel-Wahab, B. F., et al. (2023). Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold. Pharmaceuticals, 16(1), 93. [Link]

• Kumar, A., et al. (2016). Review of synthesis and various biological activities of spiro heterocyclic compounds comprising oxindole and pyrrolidine moities. Cogent Chemistry, 2(1), 1228453. [Link]

• Wang, L., et al. (2018). Facile one-pot synthesis of spirooxindole-pyrrolidine derivatives and their antimicrobial and acetylcholinesterase inhibitory activities. New Journal of Chemistry, 42(15), 12725-12734. [Link]

• Podar, K., et al. (2004). Azaspirane (N-N-diethyl-8,8-dipropyl-2-azaspiro [4.5] decane-2-propanamine) inhibits human multiple myeloma cell growth in the bone marrow milieu in vitro and in vivo. Blood, 104(4), 1144-1149. [Link]

• Li, H., et al. (2020). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules, 25(22), 5489. [Link]

• Froitzheim, H., et al. (1996). Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors. Archiv der Pharmazie, 329(3), 149-154. [Link]

• Shipe, W. D., et al. (2010). Design, syntheses, and SAR of 2,8-diazaspiro[4.5]decanones as T-type calcium channel antagonists. Bioorganic & Medicinal Chemistry Letters, 20(22), 6375-6378. [Link]

• Tsukamoto, S., et al. (1995). Synthesis and Structure-Activity Studies of a Series of 1-Oxa-8-azaspiro[4.5]decanes as M 1 Muscarinic Agonists. Chemical and Pharmaceutical Bulletin, 43(8), 1293-1303. [Link]

• Campo, G., et al. (2018). Discovery of Novel 1,3,8-Triazaspiro[4.5]decane Derivatives That Target the c Subunit of F1/FO-Adenosine Triphosphate (ATP) Synthase for the Treatment of Reperfusion Damage in Myocardial Infarction. Journal of Medicinal Chemistry, 61(16), 7131-7143. [Link]

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In vitro metabolic stability of 2-Azaspiro[4.5]decan-6-one hydrochloride

In Vitro Metabolic Stability Assessment: 2-Azaspiro[4.5]decan-6-one Hydrochloride

Executive Summary: The Spirocyclic Advantage

This guide provides a technical framework for evaluating the metabolic stability of 2-Azaspiro[4.5]decan-6-one hydrochloride , a spirocyclic amine scaffold increasingly utilized in medicinal chemistry as a bioisostere for piperidines and morpholines.

Unlike traditional monocyclic amines, this scaffold incorporates a spiro-quaternary carbon at the ring junction. This structural feature serves as a "metabolic blockade," sterically hindering access to cytochrome P450 (CYP) enzymes and physically removing available hydrogens from one of the highly labile

-carbon positions. Consequently, 2-Azaspiro[4.5]decan-6-one derivatives typically exhibit superior metabolic stability (lower intrinsic clearance, ) compared to their non-spiro analogs.

Comparative Analysis: Spiro vs. Traditional Scaffolds

The following table contrasts the predicted metabolic liabilities of the 2-Azaspiro[4.5]decan-6-one scaffold against standard building blocks.

Feature	2-Azaspiro[4.5]decan-6-one	Piperidine / Morpholine	Impact on Stability
Topology	3D (High )	Planar / Chair (Low )	Higher correlates with improved solubility and lower promiscuity.
-Carbon Sites	1 Labile / 1 Blocked	2 Labile Sites	The spiro center (C5) has no protons, blocking -hydroxylation at that site.
Lipophilicity (LogP)	Moderate	Variable (often higher)	Lower LogP reduces non-specific binding and CYP affinity.
Primary Metabolic Route	N-oxidation, Ketone reduction	-C Hydroxylation, N-dealkylation	Spiro scaffold forces metabolism to less favorable sites.
Predicted	Low to Moderate	High	Spiro analogs often extend half-life ( ) by 2–5x.

Mechanistic Insight: The Quaternary Blockade

In a standard pyrrolidine or piperidine, both carbons adjacent to the nitrogen (

-carbons) are susceptible to CYP-mediated hydroxylation (the "soft spots"). In 2-Azaspiro[4.5]decan-6-one, the C5 position is a quaternary spiro center.

• Result: The enzyme cannot abstract a hydrogen from C5 to initiate the radical rebound mechanism required for hydroxylation. This forces the enzyme to attack the sterically less accessible C3 position or the distal cyclohexane ring, significantly slowing the rate of metabolism.

Metabolic Pathway Visualization

The following diagram illustrates the blocked metabolic sites versus the remaining "soft spots" on the scaffold.

Figure 1: Predicted metabolic fate of 2-Azaspiro[4.5]decan-6-one. Note the quaternary spiro center effectively blocks one of the two primary oxidative pathways common to cyclic amines.

Experimental Protocol: Microsomal Stability Assay

To empirically validate the stability of this compound, perform the following Human Liver Microsome (HLM) stability assay. This protocol is designed to be self-validating using internal references.

Materials

• Test Compound: 2-Azaspiro[4.5]decan-6-one HCl (10 mM DMSO stock).

• System: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration.

• Cofactor: NADPH regenerating system (or 10 mM NADPH solution).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Controls:

  • High Clearance: Verapamil or Propranolol.

  • Low Clearance: Warfarin.

  • Negative Control: Incubation without NADPH (to assess chemical instability).

Step-by-Step Workflow

• Preparation:

  • Dilute test compound to 1 µM in phosphate buffer (0.1% DMSO final).

  • Thaw HLMs on ice. Dilute to 0.5 mg/mL working concentration in buffer.

• Pre-Incubation:

  • Mix 30 µL of 1 µM compound solution with 300 µL of HLM suspension.

  • Incubate at 37°C for 5 minutes (shaking water bath).

• Initiation:

  • Add NADPH to initiate the reaction (Final concentration: 1 mM).

  • Note: For the negative control, add buffer instead of NADPH.

• Sampling:

  • At time points

    min, remove 50 µL aliquots.

• Quenching:

  • Immediately dispense aliquot into 150 µL ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).

  • Centrifuge at 4,000 rpm for 20 min to pellet proteins.

• Analysis:

  • Inject supernatant onto LC-MS/MS (C18 column, Gradient: 5-95% ACN in Water + 0.1% Formic Acid).

  • Monitor Parent Ion

    (approx).

Assay Workflow Diagram

Figure 2: Standardized workflow for determining intrinsic clearance (

) in liver microsomes.

Data Interpretation & Calculations

Determine Half-Life ( )

Plot the natural log (

) of the % Parent Remaining vs. Time . The slope ( ) of the linear regression represents the elimination rate constant.

Calculate Intrinsic Clearance ( )

Convert the half-life into intrinsic clearance, normalized to the protein content.

Benchmarking

• Low Clearance (Stable):

  (Ideal for drug candidates).

• Moderate Clearance:

  .

• High Clearance (Unstable):

  .

Expected Result for 2-Azaspiro[4.5]decan-6-one: Based on the spiro-protection mechanism, this compound is expected to fall into the Low to Moderate clearance category (

), significantly outperforming an equivalent piperidine analog which typically shows high clearance due to unobstructed -oxidation.

References

• Zheng, N., & Tice, C. M. (2016).[1] The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. Bioorganic & Medicinal Chemistry Letters. Link

• BenchChem Technical Support. (2025). Enhancing the Metabolic Stability of 6-Azaspiro[4.5]decan-7-one Derivatives. BenchChem Technical Guides. Link

• Johansson, A., et al. (2016).[1] Spirocyclic MCHr1 Antagonists: Bioisosteric Replacement of Morpholine. Journal of Medicinal Chemistry. Link

• Wernevik, J., et al. (2020). Protocol for the Human Liver Microsome Stability Assay. ResearchGate Protocols. Link

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A Comparative Guide to Validated Analytical Methods for Purity Determination of 2-Azaspiro[4.5]decan-6-one HCl

This guide provides a comprehensive comparison of validated analytical methods for the determination of purity and impurity profiling of 2-Azaspiro[4.5]decan-6-one hydrochloride. As a crucial building block in pharmaceutical synthesis, particularly for novel therapeutic agents, ensuring the purity of this spirocyclic ketone is paramount for downstream success in drug development and manufacturing. This document moves beyond mere procedural outlines to explore the causality behind methodological choices, offering field-proven insights for researchers, scientists, and quality control professionals.

The selection of an analytical method is not a one-size-fits-all decision; it is a strategic choice dictated by the analytical objective, whether it be routine quality control, stability testing, or in-depth impurity characterization. Here, we compare four orthogonal techniques: High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), Gas Chromatography (GC), and Potentiometric Titration. Each method is evaluated for its specific strengths and limitations in the context of this unique heterocyclic compound.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurities

HPLC is the cornerstone of pharmaceutical analysis for its versatility, sensitivity, and ability to separate a wide range of compounds.[][2] For a non-volatile and thermally stable compound like 2-Azaspiro[4.5]decan-6-one HCl, a reverse-phase HPLC (RP-HPLC) method is the logical first choice for purity assessment and impurity detection.

Principle & Rationale: RP-HPLC separates compounds based on their hydrophobicity. The analyte is partitioned between a non-polar stationary phase (typically C18) and a polar mobile phase. By eluting with a gradient of increasing organic solvent, compounds are separated based on their affinity for the stationary phase, allowing for the quantification of the main peak (the active pharmaceutical ingredient or API) relative to any impurities. UV detection is suitable due to the presence of the carbonyl chromophore.

Experimental Protocol: RP-HPLC-UV

• Sample Preparation: Accurately weigh and dissolve approximately 25 mg of 2-Azaspiro[4.5]decan-6-one HCl in the mobile phase diluent to prepare a stock solution of 1.0 mg/mL. Further dilute to a working concentration of ~0.5 mg/mL.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in Water. This ensures the secondary amine is protonated, leading to better peak shape.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A typical gradient might run from 5% B to 95% B over 20 minutes to ensure elution of both polar and non-polar impurities.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C to ensure reproducibility.

  • Detection: UV at 210 nm (ketone carbonyl n-π* transition).

  • Injection Volume: 10 µL.

• Validation: The method must be validated according to ICH Q2(R1) guidelines, assessing parameters like specificity, linearity, accuracy, precision (repeatability and intermediate precision), and robustness.[3] Stress testing (acid, base, oxidation, heat, light) should be performed to demonstrate the method is stability-indicating.[4]

Workflow Visualization: HPLC Analysis

Caption: Workflow for HPLC purity analysis of 2-Azaspiro[4.5]decan-6-one HCl.

Quantitative NMR (qNMR): An Absolute Method for Assay Determination

Quantitative NMR stands out as a primary analytical method because it allows for the direct measurement of a substance's purity without the need for a reference standard of the same substance.[5] Its utility in quantifying an isomer, 2-azaspiro[6][7]decan-3-one, has been demonstrated, making it an excellent choice for our target molecule.[6][7][8]

Principle & Rationale: The integral of an NMR signal is directly proportional to the number of protons giving rise to that signal. By adding a certified internal standard of known purity and concentration to a sample of known mass, the purity of the analyte can be calculated by comparing the integrals of specific, well-resolved signals from the analyte and the internal standard. This provides an absolute measure of molar ratio and, by extension, purity by weight.[6]

Experimental Protocol: ¹H-qNMR

• Sample Preparation:

  • Accurately weigh ~15 mg of 2-Azaspiro[4.5]decan-6-one HCl and ~5 mg of a certified internal standard (e.g., maleic acid or dimethyl sulfone) into a clean vial. The standard must have signals that do not overlap with the analyte.

  • Dissolve the mixture in a known volume (e.g., 0.75 mL) of a deuterated solvent (e.g., D₂O, as the HCl salt is water-soluble).

  • Transfer the solution to a high-precision NMR tube.

• NMR Acquisition:

  • Spectrometer: 400 MHz or higher for adequate signal dispersion.

  • Key Parameters: A long relaxation delay (D1 ≥ 5 x T₁ of the slowest relaxing proton) is critical to ensure full magnetization recovery for accurate integration. A 30-90° pulse angle should be used.

  • Data Points: Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (>150:1 for signals of interest).

• Data Processing & Calculation:

  • Apply phasing and baseline correction to the spectrum.

  • Carefully integrate a well-resolved, unique signal for the analyte and a signal for the internal standard. For 2-Azaspiro[4.5]decan-6-one, protons alpha to the ketone or nitrogen are likely candidates.

  • Calculate the purity using the standard qNMR equation, accounting for the molar masses, masses, number of protons for each integrated signal, and the purity of the internal standard.

Workflow Visualization: qNMR Analysis

Caption: Workflow for qNMR absolute purity determination.

Gas Chromatography (GC): For Volatile Impurities and Derivatization

Gas Chromatography is a powerful separation technique characterized by high resolution, making it ideal for analyzing volatile and semi-volatile compounds.[9] For 2-Azaspiro[4.5]decan-6-one HCl, its application is twofold: direct analysis of volatile impurities (like residual solvents) and analysis of the compound itself after derivatization.

Principle & Rationale:

• Residual Solvents: As the HCl salt is non-volatile, a headspace GC analysis can be performed to quantify residual solvents from the synthesis without interference from the main compound. This is a standard requirement in pharmaceutical quality control.

• Assay after Derivatization: The polarity and low volatility of the amine salt hinder direct GC analysis. However, derivatization (e.g., silylation with BSTFA or acylation with TFAA) can convert the molecule into a more volatile, thermally stable analogue suitable for GC-FID analysis.[2][10] This approach is useful for detecting non-UV active impurities that might be missed by HPLC-UV.

Experimental Protocol: GC-FID (Residual Solvents)

• Sample Preparation: Accurately weigh ~100 mg of the sample into a headspace vial. Add a suitable solvent (e.g., DMSO or DMF) to dissolve the sample.

• GC Conditions:

  • Column: A polar column like a DB-WAX or equivalent is typically used for common organic solvents.

  • Carrier Gas: Helium or Hydrogen.

  • Injector: Headspace autosampler.

  • Oven Program: A temperature gradient (e.g., 40°C hold for 5 min, ramp to 220°C) is used to separate solvents based on boiling point.

  • Detector: Flame Ionization Detector (FID), which offers excellent sensitivity for hydrocarbons.

• Quantification: Identification and quantification are performed against a standard mixture of expected solvents.

Workflow Visualization: GC Residual Solvents Analysis

Caption: Workflow for GC analysis of residual solvents.

Potentiometric Titration: A Classic Assay Method

Titration is a classic, absolute chemical analysis method that provides a highly precise and accurate determination of the total assay of an acidic or basic substance.[11] For 2-Azaspiro[4.5]decan-6-one HCl, an acid-base titration is an excellent method to determine the purity of the hydrochloride salt itself.

Principle & Rationale: This method quantifies the amount of the hydrochloride salt by neutralizing it with a standardized basic titrant, such as sodium hydroxide (NaOH).[12] The reaction is stoichiometric. By accurately measuring the volume of titrant required to reach the equivalence point (where moles of base equal moles of acid), the purity of the original sample can be calculated. A potentiometer is used to detect the sharp change in pH at the equivalence point, which is more accurate and objective than a colorimetric indicator.

Experimental Protocol: Acid-Base Titration

• Sample Preparation: Accurately weigh approximately 150 mg of 2-Azaspiro[4.5]decan-6-one HCl and dissolve it in ~50 mL of deionized water or a mixed solvent system (e.g., water/ethanol) if solubility is a concern.

• Titration:

  • Titrant: Standardized 0.1 M Sodium Hydroxide (NaOH).

  • Apparatus: An autotitrator equipped with a calibrated pH electrode.

  • Procedure: Titrate the sample solution with the standardized NaOH. The instrument records the pH as a function of the volume of titrant added.

• Endpoint Determination & Calculation:

  • The equivalence point is determined from the inflection point of the resulting titration curve (or its first/second derivative).

  • The purity is calculated based on the volume of titrant consumed, its molarity, the sample weight, and the stoichiometry of the acid-base reaction (1:1).

Workflow Visualization: Titration Analysis

Caption: Workflow for potentiometric titration for assay determination.

Comparative Summary and Recommendations

The optimal analytical method depends entirely on the specific question being asked. The table below provides a comparative summary to guide this decision-making process.

Parameter	HPLC-UV	¹H-qNMR	GC-FID	Potentiometric Titration
Primary Use	Purity & Impurity Profile	Absolute Purity (Assay)	Volatile Impurities	Total Salt Assay
Specificity	High (Separation-based)	High (Structure-based)	High (Separation-based)	Low (Measures all acids/bases)
Sensitivity	High (ppm levels)	Moderate (typically >0.1%)	Very High (for volatiles)	Moderate
Precision	High (RSD <1%)	Very High (RSD <1%)	High (RSD <2%)	Very High (RSD <0.5%)
Sample Throughput	Moderate	Low to Moderate	High (with autosampler)	High
Destructive?	Yes	No (sample can be recovered)	Yes	Yes
Key Advantage	Excellent for separating known and unknown impurities. Stability-indicating.	Absolute quantification without a specific reference standard.[6]	Gold standard for residual solvents.	High precision, low cost, and an absolute method for assay.[11][12]
Key Limitation	Requires reference standards for impurity identification/quantification.	Lower sensitivity for trace impurities. Higher equipment cost.	Limited to volatile compounds or requires derivatization.	Not a separation technique; cannot identify individual impurities.[2]

Expert Recommendations:

• For Routine Quality Control (QC) Release: A combination of methods is ideal. Use RP-HPLC for purity and impurity profiling and Potentiometric Titration for a highly accurate and precise final assay value. GC should be used to control for residual solvents.

• For Impurity Identification and Structural Elucidation: HPLC coupled with Mass Spectrometry (LC-MS) is the method of choice. Fractions corresponding to unknown impurity peaks can be collected and analyzed by NMR.

• For Reference Standard Characterization: qNMR is the superior method as it provides an absolute purity value that can be used to qualify a new batch of reference material without relying on a previous one.

• For Stability Studies: A validated, stability-indicating HPLC method is required to separate and quantify degradation products that may form over time under various stress conditions.[4]

By employing a strategic combination of these orthogonal analytical techniques, researchers and drug development professionals can build a comprehensive and robust data package, ensuring the quality, safety, and efficacy of any final product derived from 2-Azaspiro[4.5]decan-6-one HCl.

References

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry. [Link]

• MicroSolv Technology Corporation. (n.d.). HPLC Application Notes. MTC-USA.com. [Link]

• Kuz'mina, N. E., Moiseev, S. V., Shakirova, D. R., & Yarkova, A. V. (2021). Development and Validation of 2-Azaspiro[6][7] Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy. Molecules, 26(6), 1656. [Link]

• Kuz'mina, N. E., Moiseev, S. V., Shakirova, D. R., & Yarkova, A. V. (2021). Development and Validation of 2-Azaspiro[6][7] Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy. Semantic Scholar. [Link]-Kuz'mina-Moiseev/b3d41f380126a10058e1785501d5162a8c54c379)

• Rozhkov, V. V., et al. (2012). Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles. ResearchGate. [Link]

• MedMuv. (2024). TITRIMETRIC ANALYSIS. MedMuv. [Link]

• Liu, L., et al. (n.d.). Danishefsky's synthesis of the 6-azaspiro[4.5]decane skeleton of halichlorine. ResearchGate. [Link]

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• Wang, Y., et al. (2020). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. MDPI. [Link]

• Morbidelli, S., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. PubMed. [Link]

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• Ali, A., et al. (2022). HPLC Method Validation for the Estimation of Lignocaine HCl, Ketoprofen and Hydrocortisone: Greenness Analysis Using AGREE Score. MDPI. [Link]

• Unspecified Author. (n.d.). Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors. PubMed. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Azaspiro[4.5]decan-6-one Hydrochloride

As researchers and drug development professionals, our focus is often on synthesis and discovery. However, the responsible management of chemical waste is a critical and non-negotiable aspect of our work. Improper disposal not only poses significant risks to our health and the environment but can also lead to severe regulatory penalties.[1] This guide provides a comprehensive, step-by-step operational plan for the safe and compliant disposal of 2-Azaspiro[4.5]decan-6-one hydrochloride, a nitrogen-containing heterocyclic compound.[2][3][4]

Our approach is grounded in the core principle of "cradle-to-grave" waste management, as mandated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5] This means that from the moment a chemical waste is generated, we, the generators, are responsible for its ultimate fate.[5]

Part 1: Hazard Characterization and Assessment

Probable Hazard Profile: Based on data for similar azaspiro compounds, 2-Azaspiro[4.5]decan-6-one hydrochloride should be handled as a substance that is:

• Harmful if swallowed (Acute Toxicity, Oral). [6][7][9]

• Causes skin irritation. [6][7]

• Causes serious eye irritation. [6][7][9]

• May cause respiratory irritation. [6][7][9]

Therefore, all waste containing this compound must be treated as hazardous chemical waste. Disposal into regular trash or down the sewer system is strictly prohibited.[10][11]

Part 2: The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for safely handling and disposing of 2-Azaspiro[4.5]decan-6-one hydrochloride waste. This workflow is designed to comply with major regulatory frameworks, including the OSHA Laboratory Standard (29 CFR 1910.1450) and EPA's RCRA.[11][12]

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Exposure should be minimized at all times.[13] Before handling the waste, ensure you are wearing the appropriate PPE. The causality here is direct: the PPE serves as the primary barrier between you and the potential hazards of the chemical.

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or goggles.	To protect against splashes that can cause serious eye irritation.[7][14]
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	To prevent skin contact and irritation.[7][14]
Body Protection	Standard laboratory coat.	To protect skin and personal clothing from contamination.[14]
Respiratory	Use in a well-ventilated area or under a chemical fume hood.	To avoid inhalation of dust or vapors, which may cause respiratory irritation.[7][12]

Step 2: Waste Segregation and Container Selection

Proper segregation is crucial to prevent dangerous chemical reactions.[1][11] Never mix incompatible waste streams.[11][15]

• Designate a Waste Stream: 2-Azaspiro[4.5]decan-6-one hydrochloride waste (solid or in solution) should be collected as a distinct hazardous chemical waste stream.

• Avoid Mixing: Do not mix this waste with other categories, such as strong oxidizing agents, acids, or bases, unless the compatibility is known and confirmed.[15] It should also be kept separate from biological or radioactive waste.[11][16]

• Select a Compatible Container: The container must be chemically compatible with the waste.[10]

  • For Solids: Use a wide-mouth, sealable container made of High-Density Polyethylene (HDPE) or glass.

  • For Liquid Solutions: Use a sealable, leak-proof HDPE or glass bottle. Ensure the container material is compatible with the solvent used (e.g., do not use a metal can for corrosive solutions).[15][17]

• Container Integrity: The container must be in good condition, free from cracks or deterioration, and have a secure, leak-proof lid.[10][18]

Step 3: Accurate and Compliant Labeling

Clear labeling is a regulatory requirement and essential for safety.[16][19] An unlabeled container is a dangerous unknown. All hazardous waste containers must be labeled as soon as waste is added.

Your institution's Environmental Health & Safety (EHS) department will provide specific hazardous waste labels. The label must include:

• The words "Hazardous Waste".[19]

• The full, unabbreviated chemical name: "2-Azaspiro[4.5]decan-6-one hydrochloride".[19]

• A complete list of all components in the container, including solvents, with percentages or volumes.[15]

• The relevant hazard characteristics (e.g., "Toxic," "Irritant").

• The date accumulation started.

Step 4: Accumulation and Storage in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA).[15] This is a designated location at or near the point of generation where waste is collected before being moved to a central storage facility.[10]

• Location: The SAA must be under the control of laboratory personnel.[10]

• Container Management: Keep the waste container securely closed except when actively adding waste.[18]

• Storage Time: A partially filled container can remain in the SAA for up to one year. Once a container is full, it must be removed from the SAA within three days.[15]

• Inspections: The SAA should be inspected weekly to check for leaks or container degradation.[15]

Step 5: Final Disposal Arrangement

Hazardous waste must be disposed of through a licensed treatment, storage, and disposal facility (TSDF).[5]

• Contact EHS: Once your waste container is full or ready for disposal, contact your institution's Environmental Health & Safety (EHS) office.

• Schedule Pickup: The EHS office will arrange for the pickup of the waste by a certified hazardous waste disposal company.

• Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is completed as required by your institution and the EPA. This documentation tracks the waste from your lab to its final disposal site.[20]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Azaspiro[4.5]decan-6-one hydrochloride waste.

Caption: Disposal workflow for 2-Azaspiro[4.5]decan-6-one hydrochloride.

Part 3: Spill and Emergency Procedures

In the event of a spill, prompt and correct action is critical to mitigate hazards.

• Alert Personnel: Immediately alert others in the area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Consult SDS: Refer to the Safety Data Sheet for similar compounds for specific spill cleanup information.[19]

• Cleanup:

  • For small spills of solid material, carefully sweep or vacuum the material into a waste container, avoiding dust generation.[7]

  • For small liquid spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.[21]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to your laboratory supervisor and EHS department.

For large spills or if you are unsure how to proceed, contact your EHS emergency line immediately.

References

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A Comprehensive Guide to Personal Protective Equipment for Handling 2-Azaspiro[4.5]decan-6-one Hydrochloride

This document provides essential safety and logistical information for the handling and disposal of 2-Azaspiro[4.5]decan-6-one hydrochloride (CAS No: 36392-74-2). The procedural guidance herein is intended for researchers, scientists, and drug development professionals to foster a culture of safety and ensure the integrity of their work.

Understanding the Hazard Profile

2-Azaspiro[4.5]decan-6-one hydrochloride is a spirocyclic amine salt, a class of compounds widely utilized as building blocks in pharmaceutical synthesis. While invaluable, its handling necessitates a thorough understanding of its potential hazards to mitigate risks effectively. The primary hazards associated with this compound are categorized under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) and are summarized in the table below.

Hazard Category	GHS Classification	Hazard Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed[1][2][3][4]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2][3][4]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[1][2][3][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory tract irritation)	H335: May cause respiratory irritation[1][2][3][4]

The GHS pictogram associated with this compound is the GHS07, an exclamation mark, which signifies that it can cause irritation to the skin, eyes, or respiratory tract, and may be harmful if swallowed. The signal word for this chemical is "Warning".[3][5]

Core Principles of Protection: A Multi-Layered Approach

A robust safety protocol for handling 2-Azaspiro[4.5]decan-6-one hydrochloride is not merely about wearing the right gear. It is a systematic approach that integrates engineering controls, administrative policies, and personal protective equipment (PPE). The causality behind this layered defense is to minimize exposure at every possible juncture.

Caption: Hierarchy of controls for handling chemical hazards.

Personal Protective Equipment (PPE): Your Final Barrier

When engineering and administrative controls are in place, PPE provides the final and critical layer of protection for the handler. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being undertaken.[6][7]

Respiratory Protection

Given that 2-Azaspiro[4.5]decan-6-one hydrochloride is a solid that can form dust and may cause respiratory irritation, respiratory protection is paramount, especially when handling the powder outside of a contained system.[1][4][8][9][10]

• Recommended: A NIOSH-approved air-purifying respirator with a P95 or P100 particulate filter is recommended for weighing and transferring operations where dust may be generated.[4][8]

• Causality: The hydrochloride salt form increases the likelihood of the compound being a fine, easily aerosolized powder. Inhalation can lead to immediate irritation of the nasal passages and respiratory tract.

Eye and Face Protection

Direct contact of 2-Azaspiro[4.5]decan-6-one hydrochloride with the eyes can cause serious irritation.[1][2][3][4]

• Recommended: Tightly fitting safety goggles are the minimum requirement.[6][11] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing, such as during dissolution or reaction quenching.[4][7]

• Causality: The irritant nature of the compound necessitates a complete seal around the eyes to prevent airborne particulates or accidental splashes from causing injury.

Skin and Body Protection

Skin irritation is a documented hazard of this compound.[1][2][3][4] Therefore, comprehensive skin and body protection is mandatory.

• Gloves: Chemically resistant gloves are essential. Nitrile gloves are a common and effective choice for handling most powdered chemicals. Always inspect gloves for any signs of degradation or perforation before use and practice proper glove removal techniques to avoid skin contact.[4]

• Protective Clothing: A flame-resistant lab coat is the minimum requirement. For larger quantities or procedures with a higher risk of spillage, a chemical-resistant apron or a full-body suit should be considered.[4][6][7][11]

• Footwear: Closed-toe shoes are mandatory in any laboratory setting. For operations involving larger quantities, chemical-resistant boots should be worn.

Operational and Disposal Plans

A self-validating safety protocol extends beyond the immediate handling of the chemical to include its storage and eventual disposal.

Storage

• Store 2-Azaspiro[4.5]decan-6-one hydrochloride in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents.[6][11]

• The compound should be stored under an inert atmosphere and kept in a freezer at temperatures below -20°C.

• Ensure containers are tightly sealed and clearly labeled.[6][11]

Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation.[4][10] Wearing the full PPE detailed above, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[4]

Disposal

All chemical waste, including contaminated PPE and spill cleanup materials, must be disposed of in accordance with local, state, and federal regulations.[5] This may involve transferring the waste to a licensed chemical destruction facility or arranging for controlled incineration.[10] Do not discharge to sewer systems.[10]

Emergency Procedures

Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route	First Aid Protocol
Eye Contact	Immediately rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1][2][4][5][12]
Skin Contact	Take off immediately all contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation persists, seek medical advice.[1][2][3][4][12][13]
Inhalation	Move the individual to fresh air and keep them in a position comfortable for breathing. If respiratory symptoms develop, seek medical attention.[2][3][4][12]
Ingestion	Rinse the mouth with water. Do NOT induce vomiting. Immediately call a poison center or doctor for treatment advice.[1][3][4][13]

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